Glycocholic acid (hydrate)

Core Science & Biosynthesis

What is the mechanism of action of Glycocholic acid hydrate?

An In-depth Technical Guide to the Mechanism of Action of Glycocholic Acid Hydrate

Audience: Researchers, scientists, and drug development professionals.

Abstract

Glycocholic acid (GCA), the glycine (B1666218) conjugate of cholic acid, is a primary bile acid integral to the emulsification and absorption of dietary lipids.[1][2] Beyond this classical function, GCA operates as a pleiotropic signaling molecule, modulating complex metabolic and inflammatory pathways.[3] Its mechanism of action is primarily mediated through the activation of two distinct receptor types: the nuclear hormone receptor, Farnesoid X Receptor (FXR), and the cell surface G protein-coupled bile acid receptor 1 (GPBAR1), also known as TGR5.[4][5] This document provides a detailed technical overview of these signaling pathways, presents quantitative data on receptor activation, and outlines key experimental protocols used to elucidate GCA's molecular functions.

Core Mechanism of Action: Dual Receptor Modulation

Glycocholic acid exerts its biological effects by serving as an endogenous ligand for both intracellular and cell-surface receptors, leading to the regulation of gene expression and activation of rapid signaling cascades.

• Farnesoid X Receptor (FXR): As a nuclear receptor, FXR functions as a ligand-activated transcription factor.[6] GCA is considered a weak agonist or potential antagonist of FXR.[7][8] Upon binding, FXR modulates a vast network of genes crucial for bile acid, lipid, and glucose homeostasis.[5][9]

• Takeda G protein-coupled Receptor 5 (TGR5/GPBAR1): As a G protein-coupled receptor (GPCR) on the plasma membrane, TGR5 activation by bile acids, including GCA, initiates rapid intracellular signaling cascades, primarily through the production of cyclic AMP (cAMP).[10][11] This pathway is instrumental in regulating energy expenditure, glucose metabolism, and inflammatory responses.[12][13]

Farnesoid X Receptor (FXR) Signaling Pathway

The FXR pathway is a cornerstone of the negative feedback regulation of bile acid synthesis and transport.

Upon entering a cell, such as a hepatocyte or enterocyte, glycocholic acid can bind to the ligand-binding domain of FXR. This induces a conformational change, causing the release of co-repressors and the recruitment of co-activators.[9] The activated FXR forms a heterodimer with the Retinoid X Receptor (RXR).[5][9] This FXR/RXR complex then translocates to the nucleus and binds to specific DNA sequences known as FXR response elements (FXREs) in the promoter regions of target genes.[14]

Key downstream effects include:

• Inhibition of Bile Acid Synthesis (Liver): The FXR/RXR complex induces the expression of the Small Heterodimer Partner (SHP), a nuclear receptor that lacks a DNA-binding domain.[1][15] SHP, in turn, inhibits the transcriptional activity of Liver Receptor Homolog-1 (LRH-1), which is required for the expression of Cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in the classical bile acid synthesis pathway.[1][15] This represents the primary negative feedback loop.

• Inhibition of Bile Acid Synthesis (Gut-Liver Axis): In intestinal enterocytes, FXR activation strongly induces the expression and secretion of Fibroblast Growth Factor 19 (FGF19) in humans.[6] FGF19 enters the portal circulation, travels to the liver, and binds to its receptor complex (FGFR4/β-Klotho) on hepatocytes.[2][6] This activates a signaling cascade that also represses CYP7A1 expression, providing an additional layer of feedback control.[2]

• Promotion of Bile Acid Efflux: FXR activation upregulates the expression of the Bile Salt Export Pump (BSEP), a transporter on the canalicular membrane of hepatocytes responsible for secreting bile acids into the bile.[15]

Caption: FXR signaling pathway activated by Glycocholic acid.

Takeda G protein-coupled Receptor 5 (TGR5) Signaling Pathway

The TGR5 pathway mediates the rapid, non-genomic actions of bile acids, influencing metabolism and inflammation.

As a cell-surface receptor, TGR5 is activated when GCA binds to its extracellular domain.[10] This binding event triggers a conformational change that activates an associated intracellular Gαs protein. The activated Gαs subunit stimulates adenylyl cyclase (AC), an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).[11][16]

The resulting increase in intracellular cAMP concentration leads to the activation of several downstream effectors:

• Protein Kinase A (PKA) Activation: cAMP binds to the regulatory subunits of PKA, causing their dissociation from and activation of the catalytic subunits.[11] PKA then phosphorylates numerous target proteins, including transcription factors like CREB (cAMP Response Element-Binding Protein).

• GLP-1 Secretion: In intestinal enteroendocrine L-cells, the rise in cAMP is a primary trigger for the secretion of glucagon-like peptide-1 (GLP-1).[11] GLP-1 is a critical incretin (B1656795) hormone that enhances glucose-dependent insulin (B600854) secretion from pancreatic β-cells, suppresses glucagon (B607659) release, and promotes satiety.[2]

• Anti-inflammatory Effects: In immune cells like macrophages, TGR5 activation and subsequent cAMP signaling can inhibit pro-inflammatory pathways, such as the NF-κB pathway, leading to reduced production of cytokines like TNF-α and various interleukins.[12]

Caption: TGR5 signaling cascade initiated by Glycocholic acid.

Quantitative Data Summary

The potency of glycocholic acid at its primary receptors has been characterized in various in vitro systems. The following table summarizes key quantitative metrics.

Parameter	Receptor	Value (EC₅₀)	Assay Type	Source(s)
Agonist Potency	TGR5	~7-fold higher than CDCA-based conjugates	nanoBRET	[17]
Agonist Potency	FXR	Not Determined (N.D.)*	LanthaScreen	[17]
Agonist Potency	FXR	13-34 µM (for CDCA, a potent agonist)	Cell-based	[2]

*Note: In the referenced study, Glycocholic acid did not show significant agonist activity in the FXR assay.[17] Other studies suggest some glycine-conjugated bile acids may act as FXR antagonists.[8] The EC₅₀ for the natural potent agonist Chenodeoxycholic acid (CDCA) is provided for context.

Experimental Protocols

Characterization of GCA's activity on FXR and TGR5 relies on robust cell-based assays. Detailed methodologies for two principal assays are provided below.

FXR Activation - Dual-Luciferase Reporter Gene Assay

This assay quantifies the ability of a compound to activate FXR and drive the expression of a reporter gene.[18]

Objective: To determine the dose-dependent activation of FXR by Glycocholic acid.

Materials:

• Cell Line: HEK293 or HepG2 cells.

• Expression Vector: Plasmid encoding full-length human FXR (e.g., pCMX-hFXR).

• Reporter Vector: Plasmid containing multiple copies of an FXRE upstream of a firefly luciferase gene (e.g., pGL4.1-FXRE-luc).

• Internal Control Vector: Plasmid encoding Renilla luciferase under a constitutive promoter (e.g., pRL-TK) for normalization.[14]

• Reagents: Cell culture medium (DMEM), Fetal Bovine Serum (FBS), transfection reagent (e.g., Lipofectamine 2000), Dual-Luciferase® Reporter Assay System, Glycocholic acid, and a known FXR agonist (e.g., GW4064 or CDCA) as a positive control.

• Equipment: 96-well white opaque assay plates, luminometer.

Methodology:

• Cell Seeding: Seed HEK293 cells into a 96-well white, opaque plate at a density of 2 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂.[18]

• Transfection: On the following day (at 70-80% confluency), co-transfect cells in each well with the FXR expression vector (50 ng), the FXRE-luciferase reporter vector (100 ng), and the Renilla control vector (5 ng) using a suitable transfection reagent according to the manufacturer's protocol.[18]

• Incubation: Incubate the cells for 4-6 hours post-transfection, then replace the transfection medium with fresh complete medium.

• Compound Treatment: After 24 hours post-transfection, replace the medium with a serum-free medium containing serial dilutions of Glycocholic acid. Include wells for a vehicle control (e.g., DMSO) and a positive control (e.g., CDCA).

• Incubation: Incubate the plate for an additional 24 hours at 37°C.[14]

• Cell Lysis: Aspirate the medium and wash cells once with PBS. Add 20 µL of 1X passive lysis buffer to each well and incubate for 15 minutes at room temperature on an orbital shaker.[18]

• Luminescence Reading:

  • Add 100 µL of Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luciferase activity (FXR activity).

  • Inject 100 µL of Stop & Glo® Reagent to quench the firefly reaction and initiate the Renilla reaction. Measure the Renilla luciferase activity (transfection control).[18]

• Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal for each well. Plot the normalized relative light units (RLU) against the logarithm of the GCA concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀.

TGR5 Activation - cAMP Accumulation Assay (HTRF)

This assay measures the accumulation of intracellular cAMP following TGR5 activation.[19]

Objective: To quantify the dose-dependent production of cAMP in response to TGR5 activation by Glycocholic acid.

Materials:

• Cell Line: HEK293 cells stably expressing human TGR5 (HEK293-TGR5).[19]

• Reagents: Cell culture medium (DMEM with 10% FBS), phosphodiesterase inhibitor (e.g., 0.5 mM IBMX), Glycocholic acid, known TGR5 agonist (e.g., Lithocholic acid) as a positive control, and a commercial HTRF cAMP assay kit.

• Equipment: 96-well or 384-well white, low-volume assay plates, HTRF-compatible plate reader.

Methodology:

• Cell Seeding: Seed HEK293-TGR5 cells into a white 384-well plate at a density of 4,000 cells per well.[20]

• Compound Preparation: Prepare serial dilutions of Glycocholic acid and controls in a stimulation buffer. The stimulation buffer should contain a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.[20]

• Cell Stimulation: Add the diluted compounds to the respective wells. Incubate the plate for 30 minutes at 37°C to allow for cAMP production.[19]

• Detection: Lyse the cells and perform the cAMP detection by adding the HTRF reagents (cAMP-d2 and anti-cAMP Cryptate) as per the manufacturer's protocol.[16]

• Incubation: Incubate for 60 minutes at room temperature.

• Fluorescence Reading: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm (FRET signal) and 620 nm (Cryptate signal).[20]

• Data Analysis: Calculate the 665/620 ratio for each well. The signal is inversely proportional to the amount of cAMP produced. Plot the HTRF ratio against the logarithm of the GCA concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the workflow for the FXR Dual-Luciferase Reporter Gene Assay.

Caption: Workflow for an FXR dual-luciferase reporter gene assay.

References

• 1. Pharmacology of Bile Acid Receptors: Evolution of Bile Acids from Simple Detergents to Complex Signaling Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. benchchem.com [benchchem.com]
• 4. indigobiosciences.com [indigobiosciences.com]
• 5. ijbs.com [ijbs.com]
• 6. Farnesoid X Receptor, Bile Acid Metabolism, and Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Circulating Bile Acids in Liver Failure Activate TGR5 and Induce Monocyte Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. biosynth.com [biosynth.com]
• 10. pure.uva.nl [pure.uva.nl]
• 11. academic.oup.com [academic.oup.com]
• 12. The changing metabolic landscape of bile acids – keys to metabolism and immune regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. frontiersin.org [frontiersin.org]
• 14. besjournal.com [besjournal.com]
• 15. Biliary secretion and excretion in health and disease: Current concepts | Annals of Hepatology [elsevier.es]
• 16. myassays.blob.core.windows.net [myassays.blob.core.windows.net]
• 17. Microbially conjugated bile salts found in human bile activate the bile salt receptors TGR5 and FXR - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. HTRF cAMP dynamic 2 and IP-One assays on the SpectraMax M5e reader [moleculardevices.com]

An In-Depth Technical Guide to Glycocholic Acid Hydrate Signaling Pathways in Hepatocytes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core signaling pathways activated by glycocholic acid (GCA) hydrate (B1144303) in hepatocytes. It is designed to be a valuable resource for researchers, scientists, and drug development professionals working in the fields of hepatology, gastroenterology, and metabolic diseases. This document details the intricate molecular mechanisms through which GCA, a primary conjugated bile acid, exerts its effects on liver cells, influencing processes ranging from inflammation and fibrosis to metabolic regulation. The guide includes a summary of quantitative data, detailed experimental protocols for key assays, and visual diagrams of the signaling cascades to facilitate a deeper understanding of these critical pathways.

Core Signaling Pathways of Glycocholic Acid in Hepatocytes

Glycocholic acid, formed in the liver by the conjugation of cholic acid with glycine, plays a significant role in the emulsification and absorption of dietary fats[1]. Beyond its digestive functions, GCA acts as a signaling molecule that can modulate various intracellular pathways in hepatocytes, with implications for both physiological and pathophysiological processes.

Sphingosine-1-Phosphate Receptor 2 (S1PR2) Signaling

Conjugated bile acids, including GCA, have been identified as functional ligands for the G-protein coupled receptor, Sphingosine-1-Phosphate Receptor 2 (S1PR2)[2][3][4]. The activation of S1PR2 by GCA in hepatocytes initiates a signaling cascade that leads to the activation of the Extracellular signal-Regulated Kinase 1/2 (ERK1/2) and the Protein Kinase B (AKT) pathways[2][3][5][6]. This signaling axis is sensitive to pertussis toxin, indicating the involvement of a Gαi subunit[3]. The S1PR2-mediated activation of ERK1/2 and AKT has been implicated in the regulation of hepatic lipid and sterol metabolism[3][4][7]. Notably, the specific S1PR2 antagonist, JTE-013, has been shown to inhibit these GCA-induced effects[2][4].

GCA-S1PR2 Signaling Pathway in Hepatocytes

Inflammatory Signaling Cascade

Under pathophysiological conditions, such as cholestasis, elevated concentrations of GCA can trigger a pro-inflammatory response in hepatocytes. This process is initiated by the uptake of GCA into the hepatocytes via the Na+-taurocholate cotransporting polypeptide (NTCP)[8]. Intracellular GCA can then activate Toll-like receptor 9 (TLR9) signaling, leading to the expression and secretion of various pro-inflammatory cytokines and chemokines, such as CCL2, CXCL1, and IL-8[8][9][10][11]. This hepatocyte-specific inflammatory response can contribute to liver injury by promoting the recruitment of immune cells[9].

GCA-Induced Inflammatory Signaling in Hepatocytes

Upregulation of Connective Tissue Growth Factor (CTGF)

Recent studies have elucidated a fibrogenic role for GCA in the liver. GCA has been shown to promote the nuclear translocation of Yes-associated protein (YAP), a key transcriptional co-activator of the Hippo pathway[12]. Nuclear YAP then drives the expression and secretion of Connective Tissue Growth Factor (CTGF) from hepatocytes[12]. Secreted CTGF can, in turn, activate hepatic stellate cells, the primary cell type responsible for extracellular matrix deposition in the liver, thereby contributing to the progression of liver fibrosis[12].

GCA-Mediated Upregulation of CTGF and Fibrosis

Quantitative Data Summary

The following tables summarize key quantitative data related to the effects of glycocholic acid and associated inhibitors on hepatocyte signaling pathways.

Parameter	Value	Cell Type/System	Reference
GCA concentration for cytokine induction	50 µM	Mouse hepatocytes	[13]
GCDCA concentration for cytokine induction	≥50 µM	Human hepatocytes	[9]
TCA concentration for cytokine induction	100 µM	Mouse hepatocytes	[8][10]
GCA concentration for CTGF secretion	Not specified	Mouse and rat primary hepatocytes, HepaRG cells	[12]
TCA concentration for S1PR2 activation	100 µM	Mouse cholangiocytes	[14]

Inhibitor	Target	Effective Concentration / IC50	Cell Type/System	Reference
JTE-013	S1PR2	10-1000 nM (effective concentration)	Not specified	[2]
JTE-013	S1PR2	IC50: 17 nM (human), 22 nM (rat)	CHO cells expressing S1PR2	[2][15]
JTE-013	S1PR2	10 µM (for inhibition of TCA-induced effects)	Mouse cholangiocytes	[14]
Cyclosporin A (CsA)	Calcineurin	3 µM	Mouse hepatocytes	[8][13]
Myrcludex B	NTCP	Not specified (specific inhibitor)	In vivo (mice) and clinical trials	[16]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of glycocholic acid signaling in hepatocytes.

Experimental Workflow: Investigating GCA-Induced Signaling in Hepatocytes

Workflow for studying GCA signaling in hepatocytes.

Protocol 1: Western Blot for Phosphorylated ERK1/2 and AKT

Objective: To determine the effect of GCA on the phosphorylation status of ERK1/2 and AKT in primary hepatocytes.

Materials:

• Primary hepatocytes

• Glycocholic acid (GCA)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, anti-phospho-AKT (Ser473), anti-total-AKT, anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and running buffer

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Wash buffer (TBST: Tris-buffered saline with 0.1% Tween-20)

• ECL detection reagent

Procedure:

• Cell Culture and Treatment: Seed primary hepatocytes on collagen-coated plates and allow them to adhere. Starve the cells in serum-free medium for 4-6 hours before treatment. Treat the cells with various concentrations of GCA for the desired time points.

• Cell Lysis: Wash the cells with ice-cold PBS. Lyse the cells directly on the plate with ice-cold lysis buffer. Scrape the cells and collect the lysate in a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysate to pellet cell debris. Determine the protein concentration of the supernatant using a BCA protein assay.

• Sample Preparation: Normalize the protein concentration of all samples with lysis buffer. Add Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-PAGE gel. Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK1/2, diluted 1:1000 in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., diluted 1:5000 in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply the ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To detect total protein levels, strip the membrane using a mild stripping buffer, re-block, and probe with the corresponding total protein antibody.

Protocol 2: Immunofluorescence for YAP Nuclear Translocation

Objective: To visualize and quantify the translocation of YAP from the cytoplasm to the nucleus in hepatocytes upon GCA treatment.

Materials:

• Hepatocytes cultured on glass coverslips

• Glycocholic acid (GCA)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBST)

• Primary antibody: anti-YAP

• Fluorophore-conjugated secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

Procedure:

• Cell Culture and Treatment: Seed hepatocytes on collagen-coated glass coverslips. Treat the cells with GCA for the desired time.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash the cells with PBS and block with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the anti-YAP primary antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells three times with PBST. Incubate with the fluorophore-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Counterstaining: Wash the cells three times with PBST. Incubate with DAPI for 5 minutes to stain the nuclei.

• Mounting and Imaging: Wash the cells with PBS and mount the coverslips onto microscope slides using mounting medium. Acquire images using a fluorescence microscope.

• Quantification: Analyze the images using software to quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of YAP.

Protocol 3: ELISA for Secreted Connective Tissue Growth Factor (CTGF)

Objective: To measure the concentration of CTGF secreted by hepatocytes into the culture medium following GCA treatment.

Materials:

• Conditioned culture medium from GCA-treated hepatocytes

• Commercial CTGF ELISA kit (follow the manufacturer's instructions)

• Microplate reader

Procedure:

• Sample Collection: After treating hepatocytes with GCA for the desired time, collect the culture medium. Centrifuge the medium to remove any cells or debris.

• ELISA Assay:

  • Prepare the standards and samples according to the ELISA kit protocol.

  • Add the standards and samples to the wells of the pre-coated microplate.

  • Incubate as per the manufacturer's instructions.

  • Wash the wells to remove unbound substances.

  • Add the detection antibody and incubate.

  • Wash the wells.

  • Add the substrate solution and incubate to allow color development.

  • Add the stop solution to terminate the reaction.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at the appropriate wavelength using a microplate reader.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of CTGF in the samples by interpolating their absorbance values from the standard curve.

This in-depth guide provides a solid foundation for understanding and investigating the complex signaling pathways of glycocholic acid hydrate in hepatocytes. The provided protocols and quantitative data serve as a practical resource for designing and executing experiments in this critical area of liver research.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Bile Acid-Induced Necrosis in Primary Human Hepatocytes and in Patients with Obstructive Cholestasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The roles of bile acids and sphingosine-1-phosphate signaling in the hepatobiliary diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conjugated Bile Acid Activated S1P Receptor 2 Is a Key Regulator of Sphingosine Kinase 2 and Hepatic Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mybiosource.com [mybiosource.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. JCI Insight - Bile acids initiate cholestatic liver injury by triggering a hepatocyte-specific inflammatory response [insight.jci.org]
• 11. Mechanisms of bile acid mediated Inflammation in the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Innate Immune Zonation in the Liver: NFκB (p50) activation and CRP expression in response to endotoxemia is zone-specific - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Which cell lysis buffer recipe is best for phosphorylated proteins? | AAT Bioquest [aatbio.com]
• 14. Connective tissue growth factor (CTGF/CCN2) ELISA: a novel tool for monitoring fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pamgene.com [pamgene.com]
• 16. Interactions of combined bile acids on hepatocyte viability: cytoprotection or synergism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Glycocholic Acid Hydrate in Metabolic Syndrome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metabolic syndrome is a constellation of conditions that increase the risk of heart disease, stroke, and type 2 diabetes. These conditions include high blood pressure, high blood sugar, excess body fat around the waist, and abnormal cholesterol or triglyceride levels. Recent research has illuminated the significant role of bile acids, traditionally known for their function in fat digestion, as signaling molecules in metabolic regulation.[1][2][3] Glycocholic acid (GCA) hydrate (B1144303), a primary conjugated bile acid, has emerged as a key player in the pathophysiology of metabolic syndrome.[4][5] This technical guide provides an in-depth analysis of the role of GCA hydrate in metabolic syndrome, focusing on its interaction with key nuclear and cell surface receptors, its impact on glucose and lipid homeostasis, and its interplay with the gut microbiota. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development in this area.

Introduction to Glycocholic Acid Hydrate and Metabolic Syndrome

Glycocholic acid is a bile acid formed in the liver through the conjugation of cholic acid with glycine.[3][5] It is a primary bile acid, meaning it is directly synthesized from cholesterol.[3][6][7] Beyond its classical role in the emulsification and absorption of dietary fats and fat-soluble vitamins, GCA acts as a signaling molecule, modulating intricate metabolic pathways.[1][2][4] Dysregulation of bile acid metabolism, including altered levels of GCA, has been increasingly associated with metabolic syndrome and its individual components.[3][8]

Core Signaling Pathways Modulated by Glycocholic Acid

GCA exerts its metabolic effects primarily through the activation of two key receptors: the farnesoid X receptor (FXR) and the Takeda G protein-coupled receptor 5 (TGR5).[2][9][10]

Farnesoid X Receptor (FXR) Signaling

FXR is a nuclear receptor highly expressed in the liver and intestine.[9][11] As an endogenous ligand, GCA binds to and activates FXR, which then forms a heterodimer with the retinoid X receptor (RXR).[9][11] This complex binds to specific DNA sequences known as FXR response elements (FXREs) in the promoter regions of target genes, thereby regulating their transcription.[11]

Key downstream effects of FXR activation by GCA include:

• Bile Acid Homeostasis: Activation of FXR in the liver inhibits the expression of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis, representing a negative feedback mechanism.[10][12]

• Lipid Metabolism: FXR activation influences triglyceride metabolism by regulating the expression of genes involved in lipogenesis and lipoprotein metabolism.[13][14]

• Glucose Homeostasis: FXR plays a complex role in glucose metabolism, with studies suggesting it can both improve and impair glucose tolerance depending on the specific context and tissue.[10][13][15]

Diagram: FXR Signaling Pathway

Caption: FXR signaling pathway activated by Glycocholic Acid.

Takeda G Protein-Coupled Receptor 5 (TGR5) Signaling

TGR5 is a cell surface receptor expressed in various tissues, including the intestine, gallbladder, and certain immune cells.[16][17][18] Upon binding of GCA, TGR5 activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[16][17] This elevation in cAMP triggers downstream signaling cascades, primarily through protein kinase A (PKA) and exchange protein directly activated by cAMP (EPAC).[16]

Key downstream effects of TGR5 activation by GCA include:

• GLP-1 Secretion: In intestinal L-cells, TGR5 activation stimulates the secretion of glucagon-like peptide-1 (GLP-1), an incretin (B1656795) hormone that enhances insulin (B600854) secretion, suppresses glucagon (B607659) release, and promotes satiety.[12][17][19][20]

• Energy Expenditure: TGR5 activation in brown adipose tissue and skeletal muscle can increase energy expenditure.[1]

• Anti-inflammatory Effects: TGR5 signaling in macrophages can suppress inflammatory responses.[1][18]

Diagram: TGR5 Signaling Pathway

Caption: TGR5 signaling pathway leading to GLP-1 secretion.

Quantitative Data on Glycocholic Acid and Metabolic Syndrome

The following tables summarize quantitative data from various studies investigating the association between glycocholic acid and markers of metabolic syndrome.

Table 1: Association of Glycocholic Acid with Insulin Resistance

Study Population	Parameter Measured	Association with Glycocholic Acid	Reference
Healthy Subjects	HOMA-IR	Positive correlation	[21]
Patients with Type 2 Diabetes	Plasma GCA levels	Significantly elevated compared to controls	[22]
Rodent models of insulin resistance	Serum GCA levels	Increased in diet-induced obese models	[23]

Table 2: Effects of Interventions on Glycocholic Acid Levels

Intervention	Study Population	Effect on Glycocholic Acid Levels	Reference
Synbiotic Supplementation	Overweight Adults	Reduction in plasma GCA	[24]
Bariatric Surgery	Obese Patients	Alterations in GCA profile	[3]

Experimental Protocols

Quantification of Glycocholic Acid in Biological Samples

Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol outlines a general procedure for the quantification of GCA in serum or plasma.[6][7][25][26][27][28]

• Sample Preparation:

  • Thaw frozen serum/plasma samples on ice.

  • To 100 µL of sample, add an internal standard solution (e.g., deuterated GCA).

  • Precipitate proteins by adding 400 µL of ice-cold acetonitrile.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

• LC Separation:

  • Use a C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Run a gradient elution from low to high organic phase over 10-15 minutes to separate the bile acids.

• MS/MS Detection:

  • Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) for quantification.

  • Monitor the specific precursor-to-product ion transitions for GCA and the internal standard.

Diagram: LC-MS/MS Workflow for GCA Quantification

References

• 1. The Bile Acid Membrane Receptor TGR5: A Valuable Metabolic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Bile Acid Detection Techniques and Bile Acid-Related Diseases [frontiersin.org]
• 3. Obesity diabetes and the role of bile acids in metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Glycocholic acid - Wikipedia [en.wikipedia.org]
• 6. A high-throughput LC-MS/MS method for the measurement of the bile acid/salt content in microbiome-derived sample sets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bile Acids Quantification by Liquid Chromatography–Tandem Mass Spectrometry: Method Validation, Reference Range, and Interference Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bile acids and the gut microbiota: metabolic interactions and impacts on disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Farnesoid X receptor–Acting through bile acids to treat metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intestinal FXR and TGR5 signaling in metabolic regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Understanding Bile Acid Signaling in Diabetes: From Pathophysiology to Therapeutic Targets [e-dmj.org]
• 13. A new regulatory target of the metabolic syndrome :the farnesoid X receptor [manu41.magtech.com.cn]
• 14. Bile acid receptors as targets for the treatment of dyslipidemia and cardiovascular disease: Thematic Review Series: New Lipid and Lipoprotein Targets for the Treatment of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bile acids in glucose metabolism in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. TGR5 Signaling in Hepatic Metabolic Health [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Mechanism of action of the bile acid receptor TGR5 in obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Human Insulin Resistance Is Associated With Increased Plasma Levels of 12α-Hydroxylated Bile Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Bile acids in glucose metabolism and insulin signalling — mechanisms and research needs - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Correlation between 12α-hydroxylated bile acids and insulin secretion during glucose tolerance tests in rats fed a high-fat and high-sucrose diet - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Microbiota Modulation in Patients with Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Quantification of bile acids: a mass spectrometry platform for studying gut microbe connection to metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Quantification of bile acids: a mass spectrometry platform for studying gut microbe connection to metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Bile acids: analysis in biological fluids and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Glycocholic Acid Hydrate and Gut Microbiota Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycocholic acid (GCA), a primary conjugated bile acid, plays a pivotal role in the intricate crosstalk between the host and the gut microbiota. Beyond its classical role in lipid digestion, GCA acts as a signaling molecule, modulating microbial community structure and function, and influencing host physiology through the activation of nuclear and cell surface receptors. This technical guide provides an in-depth overview of the multifaceted interactions between glycocholic acid hydrate (B1144303) and the gut microbiota. It summarizes key quantitative data on microbial composition changes, details experimental protocols for studying these interactions, and visualizes the core signaling pathways involved. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of gastroenterology, microbiology, and drug development.

Introduction

The gut microbiota is a complex ecosystem that profoundly impacts host health and disease. Bile acids, including glycocholic acid, are key modulators of this ecosystem. Synthesized in the liver from cholesterol and conjugated with glycine, glycocholic acid is released into the intestine where it undergoes extensive metabolism by the gut microbiota. This biotransformation not only alters the bile acid pool but also generates secondary bile acids with distinct signaling properties. The dynamic interplay between glycocholic acid and the gut microbiota influences a range of physiological processes, including gut barrier integrity, inflammation, and metabolic homeostasis. Dysregulation of this axis has been implicated in various pathologies, including inflammatory bowel disease (IBD) and metabolic disorders.[1][2] Understanding the mechanisms underlying these interactions is crucial for the development of novel therapeutic strategies targeting the gut microbiome.

Quantitative Data on Glycocholic Acid-Microbiota Interactions

The interaction between glycocholic acid and the gut microbiota leads to quantifiable changes in both the microbial community composition and host cellular responses. This section presents a summary of these changes in structured tables.

Table 1: Correlation between Plasma Glycocholic Acid Levels and Relative Abundance of Gut Microbial Genera in Young Adults. [1]

Phylum	Genus	Correlation with Plasma Glycocholic Acid (rho)	P-value
Firmicutes	Clostridium	-0.250	≤ 0.05
Lachnospira	-0.232	≤ 0.05
Roseburia	-0.225	≤ 0.05
Bacteroidetes	Bacteroides	-0.281	≤ 0.05
Parabacteroides	-0.245	≤ 0.05

Data adapted from a study on young adults, showing a negative correlation between plasma GCA levels and the relative abundance of several key gut microbial genera. This suggests a potential inhibitory or modulatory effect of systemic GCA on these bacterial populations.[1]

Table 2: Quantitative Proteomic Response of Campylobacter jejuni to Glycocholic Acid (0.4% Sublethal Concentration).

Protein	Function	Fold Change
Upregulated
Cj0415	Flagellar hook-associated protein	> 2.0
Cj0951c	Periplasmic protein	> 2.0
Cj1289	Oxidoreductase	> 2.0
Downregulated
Cj0179	Ribosomal protein S1	< 0.5
Cj0569	Aspartate aminotransferase	< 0.5
Cj1169	ATP synthase subunit alpha	< 0.5

This table summarizes the significant changes in protein expression in the pathogenic bacterium Campylobacter jejuni when exposed to a sublethal concentration of glycocholic acid. The data indicates that GCA can induce stress responses and alter the metabolic and structural proteins of certain bacteria.

Signaling Pathways

Glycocholic acid exerts its influence on host cells primarily through the activation of the Farnesoid X Receptor (FXR), a nuclear receptor, and the Takeda G-protein coupled receptor 5 (TGR5), a cell surface receptor.

Farnesoid X Receptor (FXR) Signaling

GCA is an agonist for FXR. Upon binding, FXR forms a heterodimer with the Retinoid X Receptor (RXR) and translocates to the nucleus, where it binds to FXR response elements (FXREs) in the promoter regions of target genes. This leads to the regulation of genes involved in bile acid synthesis and transport, lipid metabolism, and intestinal barrier function.

FXR signaling pathway activation by GCA.

Takeda G-protein coupled receptor 5 (TGR5) Signaling

GCA can also activate TGR5, which is expressed on the surface of various intestinal cells, including enteroendocrine L-cells. Activation of TGR5 stimulates the production of cyclic AMP (cAMP), leading to the secretion of glucagon-like peptide-1 (GLP-1), a key hormone in glucose homeostasis.

TGR5 signaling pathway leading to GLP-1 secretion.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the interactions between glycocholic acid hydrate and the gut microbiota.

In Vitro Anaerobic Batch Culture Fermentation of Human Fecal Microbiota

This protocol allows for the controlled investigation of the direct effects of glycocholic acid on the composition and metabolic activity of the human gut microbiota.[3][4]

Workflow Diagram:

Workflow for in vitro anaerobic fermentation.

Step-by-Step Protocol:

• Preparation of Media and Reagents:

  • Prepare anaerobic basal fermentation medium (e.g., Gifu Anaerobic Medium or similar) and dispense into sterile, anaerobic culture vessels.

  • Prepare a stock solution of glycocholic acid hydrate in an appropriate anaerobic solvent (e.g., sterile, anaerobic water).

  • Prepare anaerobic phosphate-buffered saline (PBS) for fecal slurry preparation.

• Fecal Sample Collection and Processing:

  • Collect fresh fecal samples from healthy donors who have not taken antibiotics for at least 3 months.

  • Process samples immediately in an anaerobic chamber.

  • Prepare a 10% (w/v) fecal slurry by homogenizing the feces in anaerobic PBS.

• Inoculation and Fermentation:

  • Inoculate the anaerobic basal medium with the fecal slurry to a final concentration of 10% (v/v).

  • Add the glycocholic acid stock solution to the desired final concentration. Include a vehicle control without glycocholic acid.

  • Incubate the cultures at 37°C with gentle stirring under anaerobic conditions.

• Sampling and Analysis:

  • Collect aliquots from the fermentation vessels at various time points (e.g., 0, 6, 12, 24 hours).

  • Centrifuge the aliquots to separate the bacterial pellet and the supernatant.

  • Store the pellets at -80°C for subsequent DNA extraction and 16S rRNA gene sequencing to analyze microbial composition.

  • Store the supernatants at -80°C for metabolomic analysis (e.g., by LC-MS/MS) to measure changes in bile acid profiles and other metabolites.

In Vivo Administration of Glycocholic Acid to Mice via Oral Gavage

This protocol describes the administration of glycocholic acid to a mouse model to study its in vivo effects on the gut microbiota and host physiology.

Step-by-Step Protocol:

• Animal Handling and Preparation:

  • Acclimate mice to the housing conditions for at least one week before the experiment.

  • Weigh each mouse to determine the correct gavage volume. The volume should not exceed 10 ml/kg body weight.

• Preparation of Gavage Solution:

  • Dissolve glycocholic acid hydrate in a suitable vehicle (e.g., sterile water or corn oil).

  • Ensure the solution is homogenous.

• Oral Gavage Procedure:

  • Gently restrain the mouse.

  • Measure the gavage needle from the corner of the mouth to the last rib to ensure proper insertion depth.

  • Insert the gavage needle into the esophagus and slowly administer the solution.

  • Monitor the animal for any signs of distress during and after the procedure.

• Sample Collection:

  • Collect fecal pellets at baseline and at specified time points after gavage for microbiota analysis.

  • At the end of the study, euthanize the animals and collect intestinal contents, tissues, and blood for further analysis (e.g., bile acid quantification, gene expression analysis).

UPLC-MS/MS Quantification of Glycocholic Acid in Fecal Samples

This protocol provides a method for the accurate quantification of glycocholic acid in fecal samples using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Workflow Diagram:

Workflow for UPLC-MS/MS quantification of GCA.

Step-by-Step Protocol:

• Sample Preparation:

  • Lyophilize and weigh fecal samples.

  • Homogenize the samples in a suitable solvent (e.g., methanol).

  • Centrifuge the homogenate to pellet solid debris.

• Extraction and Derivatization (if necessary):

  • Collect the supernatant containing the bile acids.

  • A solid-phase extraction (SPE) step may be included for sample cleanup and concentration.

• UPLC-MS/MS Analysis:

  • Inject the prepared sample into a UPLC system equipped with a C18 column for chromatographic separation.

  • Use a gradient elution with appropriate mobile phases (e.g., water with formic acid and acetonitrile).

  • Detect and quantify glycocholic acid using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Use a stable isotope-labeled internal standard for accurate quantification.

• Data Analysis:

  • Generate a standard curve using known concentrations of glycocholic acid.

  • Calculate the concentration of glycocholic acid in the fecal samples based on the standard curve.

Conclusion

Glycocholic acid hydrate is a critical signaling molecule at the interface of the host and gut microbiota. Its interactions are complex, involving direct modulation of microbial communities and indirect effects on host physiology through the activation of FXR and TGR5 signaling pathways. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers seeking to further elucidate these intricate relationships. A deeper understanding of the glycocholic acid-microbiota axis holds significant promise for the development of novel therapeutic interventions for a range of gastrointestinal and metabolic diseases.

References

• 1. The relative abundance of fecal bacterial species belonging to the Firmicutes and Bacteroidetes phyla is related to plasma levels of bile acids in young adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intestinal FXR and TGR5 signaling in metabolic regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dwscientific.com [dwscientific.com]
• 4. In Vitro Modeling of Bile Acid Processing by the Human Fecal Microbiota - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Farnesoid X Receptor (FXR) Activation by Glycocholic Acid Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms, signaling pathways, and experimental methodologies related to the activation of the Farnesoid X Receptor (FXR) by the conjugated bile acid, glycocholic acid hydrate (B1144303).

Introduction to Glycocholic Acid Hydrate and the Farnesoid X Receptor (FXR)

The Farnesoid X Receptor (FXR), a member of the nuclear receptor superfamily, is a critical regulator of bile acid, lipid, and glucose homeostasis.[1] Expressed at high levels in the liver and intestines, FXR functions as an endogenous sensor for bile acids.[1] Glycocholic acid (GCA), a primary conjugated bile acid, is formed in the liver by the conjugation of cholic acid with the amino acid glycine (B1666218). While not the most potent endogenous ligand, GCA plays a role in the complex regulation of metabolic pathways through its interaction with FXR. Understanding the mechanism of FXR activation by GCA is crucial for the development of therapeutics targeting metabolic diseases such as non-alcoholic fatty liver disease (NAFLD) and cholestasis.

Molecular Mechanism of FXR Activation by Glycocholic Acid Hydrate

The activation of FXR by bile acids is a multi-step process initiated by the binding of the ligand to the receptor's ligand-binding domain (LBD). This interaction induces a conformational change in the receptor, leading to the dissociation of corepressors and the recruitment of coactivators. The activated FXR then forms a heterodimer with the Retinoid X Receptor (RXR).[1][2] This FXR/RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Farnesoid X Receptor Response Elements (FXREs) in the promoter regions of target genes, thereby modulating their transcription.[1][3]

The binding of conjugated bile acids, such as glycocholic acid, to the FXR LBD can be less favorable compared to their unconjugated counterparts like chenodeoxycholic acid (CDCA). The steroid core of GCA interacts with the hydrophobic pocket of the LBD, while the glycine conjugate is positioned towards the exterior of the binding pocket, which may result in a lower binding affinity.[4] Furthermore, the cellular uptake of conjugated bile acids, a prerequisite for nuclear receptor activation, is often mediated by specific transporters like the Apical Sodium-dependent Bile Acid Transporter (ASBT). In some experimental systems, the presence of ASBT is necessary for conjugated bile acids to exert their effects on FXR.[1]

The FXR Signaling Pathway

Upon activation by glycocholic acid, FXR orchestrates a complex signaling network that primarily functions to maintain bile acid homeostasis and regulate lipid and glucose metabolism. The key downstream events are the transcriptional regulation of several target genes.

• Induction of Small Heterodimer Partner (SHP): Activated FXR induces the expression of SHP, an atypical nuclear receptor that lacks a DNA-binding domain. SHP, in turn, inhibits the activity of other transcription factors, most notably Liver Receptor Homolog-1 (LRH-1), which is required for the transcription of CYP7A1, the rate-limiting enzyme in bile acid synthesis.[5][6] This represents a crucial negative feedback loop.

• Upregulation of Fibroblast Growth Factor 19 (FGF19): In the intestine, FXR activation leads to the potent induction and secretion of FGF19. FGF19 acts as an endocrine hormone, traveling through the portal circulation to the liver where it binds to its receptor complex (FGFR4/β-Klotho) on hepatocytes. This binding initiates a signaling cascade that also results in the repression of CYP7A1 transcription, providing another layer of feedback control on bile acid synthesis.[5][7]

• Increased Expression of Bile Salt Export Pump (BSEP): FXR activation directly upregulates the expression of the BSEP transporter (encoded by the ABCB11 gene) in hepatocytes. BSEP is responsible for the efflux of bile acids from the liver into the bile canaliculi, thus promoting bile flow and protecting hepatocytes from bile acid toxicity.[5]

Caption: FXR Signaling Pathway Activation by Glycocholic Acid.

Quantitative Data on FXR Activation and Target Gene Regulation

The potency of bile acids in activating FXR varies significantly. Chenodeoxycholic acid (CDCA) is generally considered the most potent endogenous FXR agonist. While a precise EC50 value for glycocholic acid hydrate is not consistently reported in the literature, comparative studies indicate that it is a less potent activator than unconjugated bile acids like CDCA.

Table 1: Potency of Natural Bile Acids in Activating FXR

Bile Acid	EC50 (µM)	Potency Rank
Chenodeoxycholic Acid (CDCA)	~17	1
Deoxycholic Acid (DCA)	> CDCA	2
Lithocholic Acid (LCA)	> CDCA	3
Cholic Acid (CA)	~600	4
Glycocholic Acid (GCA)	Not readily available	Lower than unconjugated forms

Data compiled from multiple sources.[4] EC50 values can vary depending on the specific assay system.

The activation of FXR by bile acids leads to a quantifiable change in the expression of its target genes. The magnitude of this change is dependent on the specific bile acid, its concentration, and the cell type.

Table 2: Regulation of FXR Target Genes by Bile Acids

Target Gene	Bile Acid	Cell Type	Fold Change in mRNA Expression
FGF19	Cholic Acid (50 µM)	Human Primary Hepatocytes	~10-fold increase
SHP	CDCA and GW4064	Human Primary Hepatocytes	~5-fold increase

| BSEP (reporter activity) | CDCA (20 µM) | Transfected HepG2 cells | ~24-fold increase |

Experimental Protocols for Studying FXR Activation

Several in vitro assays are commonly used to investigate the interaction of compounds like glycocholic acid hydrate with FXR. Below are detailed methodologies for two widely used techniques.

This cell-based assay measures the ability of a compound to activate FXR, leading to the expression of a luciferase reporter gene under the control of an FXRE.

Experimental Workflow for Luciferase Reporter Assay

Caption: Workflow for an FXR TR-FRET Assay.

Detailed Methodology:

• Principle: The assay measures the proximity of a donor fluorophore (e.g., Terbium-labeled antibody against a tagged FXR) and an acceptor fluorophore (e.g., a fluorescently labeled coactivator peptide). Ligand binding to FXR promotes the recruitment of the coactivator peptide, bringing the donor and acceptor into close proximity and allowing for FRET to occur.

• Reagents:

  • GST-tagged FXR Ligand Binding Domain (LBD)

  • Biotinylated coactivator peptide (e.g., SRC-1)

  • Terbium (Tb)-labeled anti-GST antibody (donor)

  • Dye-labeled streptavidin (acceptor)

  • Assay buffer

• Protocol:

  • Add serial dilutions of glycocholic acid hydrate or control compounds to the wells of a low-volume 384-well plate.

  • Prepare a master mix of GST-FXR-LBD and the biotinylated coactivator peptide in assay buffer and add it to the wells.

  • Prepare a master mix of the Tb-labeled anti-GST antibody and the dye-labeled streptavidin in assay buffer and add it to the wells.

  • Incubate the plate at room temperature for a specified time (e.g., 2 hours), protected from light.

• Data Acquisition and Analysis:

  • Read the fluorescent intensity in a microplate reader capable of TR-FRET measurements, with excitation typically around 340 nm and emission measured at two wavelengths (e.g., for the donor and acceptor).

  • Calculate the ratio of the acceptor to donor emission signals.

  • Plot the signal ratio against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Conclusion

Glycocholic acid hydrate, as a primary conjugated bile acid, participates in the complex regulation of metabolism through its activation of the Farnesoid X Receptor. While it is a less potent activator compared to unconjugated bile acids like CDCA, its physiological concentrations contribute to the overall tone of FXR signaling. The activation mechanism involves direct binding to the FXR LBD, leading to the recruitment of coactivators and the modulation of key target genes such as SHP, FGF19, and BSEP. This, in turn, orchestrates a feedback mechanism to control bile acid synthesis and transport. The detailed experimental protocols provided herein offer robust methods for researchers to further investigate the nuanced interactions between glycocholic acid hydrate and FXR, aiding in the discovery and development of novel therapeutics for a range of metabolic disorders.

References

• 1. Deciphering the nuclear bile acid receptor FXR paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of FXR by obeticholic acid induces hepatic gene expression of SR-BI through a novel mechanism of transcriptional synergy with the nuclear receptor LXR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of farnesoid X receptor and its role in bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Modulation of Fibroblast Growth Factor 19 Expression by Bile Acids, Meal Replacement and Energy Drinks, Milk, and Coffee - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bile acids activate fibroblast growth factor 19 signaling in human hepatocytes to inhibit cholesterol 7α-hydroxylase gene expression - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Glycocholic Acid Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of glycocholic acid hydrate (B1144303) (CAS 475-31-0), a conjugated primary bile acid of significant interest in pharmaceutical and biochemical research.[1][2] Glycocholic acid is formed in the liver through the conjugation of cholic acid with glycine (B1666218) and plays a vital role in the emulsification and absorption of fats.[3][4][5] This document details established chemical synthesis pathways, purification protocols, and analytical characterization methods, presenting key quantitative data to support research and development efforts.

Synthesis of Glycocholic Acid

The synthesis of glycocholic acid involves the formation of an amide bond between the carboxyl group of cholic acid and the amino group of glycine.[6] Several chemical methods have been developed to achieve this conjugation efficiently.[1][3]

Chemical Synthesis Methodologies

The primary chemical strategies for synthesizing glycocholic acid include the condensation agent method, the mixed anhydride (B1165640) method, and the one-pot method.[1][3]

• Condensation Agent Method: This approach utilizes specific condensing agents to activate the carboxyl group of cholic acid, forming a reactive intermediate that readily reacts with glycine (or its ester) to form the amide bond.[3] While operationally simple, this method can leave by-products from the condensing agent, necessitating additional purification steps.[3]

• Mixed Anhydride Method: Considered a highly suitable method due to its high raw material utilization, this process involves reacting cholic acid with an alkyl chloroformate (e.g., ethyl chloroformate) to form a highly active mixed anhydride intermediate.[3][6] This intermediate then reacts with a glycine ester. A final hydrolysis step yields glycocholic acid.[3][6]

• One-Pot Method: Favored for its simplicity and efficiency, this strategy allows all reactants to be combined in a single vessel to complete the synthesis.[3] This method can significantly increase yield and simplify operational steps. For example, using a condensing agent like N-carbamoyl chloride hydrochloride with ursodeoxycholic acid and glycine ethyl ester hydrochloride has resulted in yields exceeding 90%.[3]

• Amidation Reaction: This is the fundamental reaction involving the formation of an amide from a carboxylic acid and an amine. A mild approach involves simply mixing the unconjugated bile acid, a glycine ester, diethyl pyrocarbonate (DEPC), and triethylamine (B128534) (Et3N) at room temperature, which can yield high-purity products suitable for smaller-scale preparations.[3]

Enzymatic Synthesis

In vivo, the synthesis is an enzymatic process where cholic acid is first converted to cholyl-CoA, which then exchanges CoA with glycine, a reaction catalyzed by bile acid-CoA:amino acid N-acyltransferase in liver hepatocytes.[3][4] While chemical synthesis is more common in industrial production, enzymatic methods represent a greener and highly specific alternative, often utilizing lipases under mild conditions.[7]

Table 1: Comparison of Glycocholic Acid Synthesis Methods

Synthesis Method	Key Reagents	Reported Yield	Advantages	Disadvantages
Mixed Anhydride	Cholic acid, Glycine ethyl ester, Ethyl chloroformate, Triethylamine	76% - 82%[3][8]	High raw material utilization, good yield.[3]	Requires careful control of reaction conditions.
One-Pot Method	Ursodeoxycholic acid, Glycine ethyl ester HCl, N-carbamoyl chloride HCl	> 90%[3]	Simple, efficient, high yield.[3]	May require specific, less common condensing agents.
Hydrolysis of Ester	Glycocholic acid ethyl ester (GCAEE), Sodium hydroxide (B78521)	92.3%[9]	High purity and yield from the intermediate.	Requires prior synthesis of the esterified conjugate.
Amidation (DEPC)	Cholic acid, Glycine ester, DEPC, Et3N	Not specified	Mild conditions, high purity.[3]	More suitable for small-scale synthesis.[3]

Experimental Protocols: Synthesis

Protocol 1: Mixed Anhydride Synthesis of Glycocholic Acid Ethyl Ester (GCAEE)

This protocol is adapted from patent literature and describes the formation of the esterified intermediate.[6][8]

• Suspension: Suspend 80 g of cholic acid and 27.8 g of triethylamine in 400 ml of acetone (B3395972) in a suitable reaction vessel.

• Cooling: Cool the suspension to between 0°C and 5°C.

• Anhydride Formation: Slowly add 22.3 g of ethyl chloroformate to the suspension while maintaining the temperature between 0°C and 5°C. Stir for an additional 15-20 minutes upon completion of the addition.

• Aminolysis: Add an aqueous solution of glycine ethyl-ester to the mixed anhydride suspension.

• Reaction: Stir the resulting solution for approximately 12 hours. The product, glycocholic acid ethyl ester, will precipitate.

• Isolation: Filter the suspension and wash the collected solid with a 50/50 (v/v) mixture of water and acetone. This yields the crude GCAEE.

Protocol 2: Hydrolysis of GCAEE to Glycocholic Acid Hydrate

This protocol describes the final step to obtain the target compound from its ethyl ester intermediate.[9]

• Base Solution: Dissolve 1.89 g of sodium hydroxide (NaOH) in 189 ml of water in a 1-liter glass flask at ambient temperature.

• Hydrolysis: Add 16.9 g of purified wet GCAEE to the NaOH solution. Stir the suspension at 20°C to 28°C for approximately 12 hours.

• Neutralization & Wash: Adjust the pH of the now clear solution to between 7.0 and 7.5 using 1N hydrochloric acid (HCl). Wash the aqueous solution twice with 75 ml of ethyl acetate (B1210297) at 35°C to 40°C.

• Solvent Removal: Separate the aqueous layer and heat it under vacuum to remove any residual ethyl acetate.

• Precipitation: Dilute the resulting aqueous solution with 100 ml of water. Heat to 35°C to 40°C and adjust the pH to between 2.0 and 2.5 with 1N HCl to precipitate the pure glycocholic acid.

• Drying: Dry the wet product under vacuum at 50°C to 60°C to yield the final glycocholic acid hydrate product.

Caption: Chemical synthesis pathway for Glycocholic Acid.

Purification of Glycocholic Acid Hydrate

Obtaining high-purity glycocholic acid is critical for its application in research and pharmaceuticals.[3] The primary method for purification is crystallization, often preceded by washing or extraction steps.

Purification Methodologies

• Extraction and Washing: After synthesis, the crude product is often worked up by washing with dilute acid and water to remove unreacted starting materials and by-products.[10] An extraction with a non-ionic resin like Amberlite XAD-7 can also be employed to isolate bile acids from complex mixtures.[11]

• Crystallization: This is the most common and effective method for purifying glycocholic acid. The choice of solvent is crucial. Solvents and solvent systems reported for crystallization include:

  • Ethanol (B145695) and ethyl acetate mixtures[12]

  • Aqueous acetone[6]

  • Alcohols (methanol, ethanol), esters (ethyl acetate), or ketones (acetone)[12]

• Chromatography: For analytical purposes or to achieve very high purity, chromatographic techniques are employed. High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are widely used to separate and quantify glycocholic acid and related impurities.[1][13][14] Column chromatography using resins like CG161M can also be used for preparative separation.[15]

Table 2: Purification and Purity Analysis

Purification Step	Details	Resulting Purity / Impurity Profile	Reference
Hydrolysis & Precipitation	Final precipitation by adjusting pH to 2.0-2.5.	Cholic Acid < 0.4%, GCAEE < 0.1%, Other impurities < 0.2%	[9]
Crystallization	Crystallization from aqueous acetone.	Free biliary acid much lower than 0.5%	[6]
Resin Extraction	Batch extraction using Amberlite XAD-7 resin.	>95% recovery of non-sulphated bile acids	[11]
Column Chromatography	CG161M macroporous resin, elution with ethanol gradients.	Purity of 70.34% achieved for a similar bile acid (HDCA)	[15]

Protocol 3: Purification by Crystallization

This is a general protocol for purifying the crude glycocholic acid product.

• Dissolution: Dissolve the crude, dried glycocholic acid in a minimal amount of a suitable hot solvent or solvent mixture (e.g., aqueous acetone or ethanol/ethyl acetate).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the clear, saturated solution to cool slowly to room temperature. For maximum crystal formation, subsequently place the solution in an ice bath or refrigerate.

• Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Gently wash the crystals on the filter with a small amount of the cold crystallization solvent to remove any residual soluble impurities from the mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Store the final product at 0-8 °C.[16]

Caption: General workflow for the purification of Glycocholic Acid.

Physicochemical and Analytical Characterization

The final product should be a white crystalline powder.[3][16] Accurate characterization is essential to confirm identity and purity.

Table 3: Physicochemical Properties of Glycocholic Acid Hydrate

Property	Value	Reference
Chemical Formula	C₂₆H₄₃NO₆	[3][16]
Molecular Weight	465.62 g/mol	[3][16]
Appearance	White crystalline powder	[3][16]
Solubility	Limited in water, soluble in hot water and organic solvents.	[3]
Storage	Store desiccated at 0-8 °C	[16][17]
Purity (Typical)	≥ 99% (HPLC)	[16]

Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC is a primary technique for assessing the purity of glycocholic acid.[1] Since bile acids often lack a strong UV chromophore, detectors like Evaporative Light Scattering Detectors (ELSD) or Mass Spectrometry (MS) are commonly used.[1][18][19]

• Thin-Layer Chromatography (TLC): TLC is a rapid and simple method for monitoring reaction progress and qualitatively assessing purity.[13][14] High-performance TLC (HPTLC) offers better resolution and sensitivity.[13]

• Mass Spectrometry (MS): When coupled with liquid chromatography (LC-MS), this technique provides definitive identification based on the mass-to-charge ratio and is highly effective for quantifying individual bile acids in complex mixtures.[1][19]

References

• 1. nbinno.com [nbinno.com]
• 2. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. Frontiers | Research progress on the synthesis process, detection method, pharmacological effects and application of glycocholic acid [frontiersin.org]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Glycocholic acid - Wikipedia [en.wikipedia.org]
• 6. EP2427473B1 - Method for the synthesis of glycocholic acid - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. WO2010128472A1 - Method for the synthesis of glycocholic acid - Google Patents [patents.google.com]
• 9. Glycocholic acid synthesis - chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. A simplified procedure for the isolation of bile acids from serum based on a batch extraction with the non-ionic resin--Amberlite XAD-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CN102464695A - Novel crystal form of glycocholic acid and preparation method of glycocholic acid - Google Patents [patents.google.com]
• 13. A rapid, sensitive method for accurate analysis of individual bile acids in biological fluids by high performance thin-layer chromatography and densitometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Review of Analytical Platforms for Accurate Bile Acid Measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. silverstripe.fkit.hr [silverstripe.fkit.hr]
• 16. chemimpex.com [chemimpex.com]
• 17. goldbio.com [goldbio.com]
• 18. agilent.com [agilent.com]
• 19. Bile Acid Detection Techniques and Bile Acid-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on Glycocholic Acid Hydrate (B1144303)

This technical guide provides a comprehensive overview of the core biological functions and physicochemical properties of glycocholic acid hydrate. It is intended for researchers, scientists, and professionals in drug development who are interested in the multifaceted roles of this essential bile acid, from its function in digestion to its emerging significance as a signaling molecule and a tool in pharmaceutical formulation.

Physicochemical Properties

Glycocholic acid hydrate is the hydrated, crystalline form of glycocholic acid, a primary conjugated bile acid.[1][2] It is formed in the liver through the conjugation of cholic acid with the amino acid glycine.[3] This amphiphilic molecule possesses both hydrophobic and hydrophilic regions, enabling its critical functions in biological systems.[4]

Table 1: Physicochemical Properties of Glycocholic Acid Hydrate

Property	Value	Source
Synonyms	Cholylglycine hydrate, N-Choloylglycine hydrate	[1][5]
Molecular Formula	C₂₆H₄₃NO₆ (anhydrous)	[1][5]
C₂₆H₄₅NO₇ (hydrate)	[6][7]
Molecular Weight	465.63 g/mol (anhydrous)	[1][5]
483.6 g/mol (hydrate)	[6]
Appearance	White to off-white crystalline powder	[5]
Melting Point	130 °C (sesquihydrate); 165-168 °C (anhydrous)
Solubility	Slightly soluble in water; Soluble in alcohol and acetic acid	[3]
Water Solubility	329.9 mg/L (at 20 °C)
Optical Rotation	[α]²⁰D = +28.0 to +32.5º (c=7.5 in 95% EtOH)	[5]
CAS Number	475-31-0 (anhydrous)	[3][5]
1192657-83-2 (hydrate)	[7]

Core Biological Functions

Glycocholic acid plays a central role in several key physiological processes, primarily related to digestion and metabolic signaling.

Role in Lipid Digestion and Absorption

The primary and most well-understood function of glycocholic acid is its role as a biological detergent in the small intestine.[8] After being synthesized in the liver and stored in the gallbladder, it is released into the duodenum in response to fat ingestion.[9]

• Emulsification: Glycocholic acid emulsifies large dietary fat globules into smaller droplets. This process dramatically increases the surface area available for enzymatic action.[8][10]

• Micelle Formation: Following the hydrolysis of triglycerides by pancreatic lipase, glycocholic acid, along with other bile salts, incorporates the resulting fatty acids and monoglycerides (B3428702) into mixed micelles.[5][10] These micelles are water-soluble aggregates that transport the lipid digestion products to the surface of enterocytes for absorption.[10]

• Absorption of Fat-Soluble Vitamins: The formation of micelles is also crucial for the absorption of fat-soluble vitamins (A, D, E, and K) and other lipophilic nutrients.[9][11]

Diagram 1: Role of Glycocholic Acid in Lipid Digestion and Absorption.

Signaling Molecule in Metabolic Regulation

Beyond its digestive functions, glycocholic acid acts as a signaling molecule, regulating gene expression and metabolic pathways by activating specific receptors.

Glycocholic acid is an endogenous ligand for the Farnesoid X Receptor (FXR), a nuclear receptor highly expressed in the liver and intestine.[12][13] While it is considered a weaker agonist compared to unconjugated bile acids like chenodeoxycholic acid, its activation of FXR is physiologically significant.[14]

FXR activation by bile acids is a key feedback mechanism that:

• Inhibits Bile Acid Synthesis: Suppresses the expression of CYP7A1, the rate-limiting enzyme in bile acid synthesis, preventing excessive accumulation.[14]

• Regulates Lipid and Glucose Metabolism: Influences triglyceride, cholesterol, and glucose homeostasis.[13][15]

• Maintains Enterohepatic Circulation: Controls the expression of transporters involved in the uptake, transport, and secretion of bile acids in the liver and intestine.[12]

Diagram 2: Glycocholic Acid-mediated FXR Signaling Pathway.

Glycocholic acid can also activate TGR5, a G-protein coupled receptor located on the cell membrane of various cell types, including enteroendocrine L-cells and macrophages.[16][17] TGR5 activation is linked to:

• GLP-1 Secretion: In intestinal L-cells, TGR5 activation stimulates the release of glucagon-like peptide-1 (GLP-1), an incretin (B1656795) hormone that improves glucose tolerance by enhancing insulin (B600854) secretion.[15][18][19]

• Energy Expenditure: Activation in brown adipose tissue and muscle can increase energy expenditure.[15][18]

• Anti-inflammatory Effects: TGR5 signaling can exert anti-inflammatory effects in macrophages.[20]

Diagram 3: Glycocholic Acid-mediated TGR5 Signaling Pathway.

Applications in Drug Delivery and Pharmaceuticals

The unique physicochemical properties of glycocholic acid make it a valuable excipient in pharmaceutical development.[5][21]

• Enhanced Bioavailability: It can improve the oral bioavailability of poorly water-soluble and low-permeability drugs.[4][21] This is achieved by forming mixed micelles that solubilize the drug and facilitate its transport across the intestinal epithelium.[21]

• Targeted Drug Delivery: Nanoparticles and micelles modified with glycocholic acid can be targeted to the bile acid transporters (ASBT) in the small intestine, enhancing drug absorption.[22]

• Modulation of Drug Resistance: Studies have shown that glycocholic acid can increase the cytotoxicity of certain chemotherapy drugs, like epirubicin, by downregulating multidrug resistance-associated proteins (MRPs) and modulating apoptosis-related pathways.

Experimental Protocols and Methodologies

The study of glycocholic acid and other bile acids relies on precise and sensitive analytical techniques to quantify their presence in complex biological matrices and to assess their functional activity.

Quantification of Glycocholic Acid

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for bile acid analysis due to its high sensitivity and specificity.[23][24][25] Gas Chromatography-Mass Spectrometry (GC-MS) is also used but is often more complex.[23][24]

Table 2: Common Techniques for Bile Acid Detection

Technique	Principle	Advantages	Limitations
HPLC-MS/MS	Combines liquid chromatography for separation with mass spectrometry for highly specific detection and quantification.[23]	High sensitivity, high specificity, ability to differentiate isomers, suitable for complex samples (plasma, bile, feces).[23][26]	Requires sophisticated and expensive equipment.[23]
GC-MS	Separates bile acids based on volatility after chemical derivatization, followed by mass spectrometry.[24]	Provides high-resolution data.	Complex, time-consuming sample preparation; less effective for isomers compared to HPLC.[23]
Enzymatic Assays	Uses enzymes that react with bile acids to produce a measurable colorimetric or fluorescent signal.[23]	Cost-effective, simple, and rapid.[23]	Typically measures total bile acids; cannot differentiate between individual bile acid species.[23]

General Workflow for HPLC-MS/MS Analysis

The following diagram outlines a typical workflow for the targeted analysis of glycocholic acid in a biological sample.

Diagram 4: General Experimental Workflow for Bile Acid Analysis via HPLC-MS/MS.

Functional Assays

• Receptor Activation Assays: Cell-based reporter assays are used to measure the activation of FXR or TGR5 by glycocholic acid. These assays typically involve cells engineered to express the receptor and a reporter gene (e.g., luciferase) linked to a receptor-responsive promoter element.

• In Vitro Digestion Models: To study its role in lipid digestion, researchers use simulated gastrointestinal models that mimic the conditions of the stomach and small intestine, allowing for the analysis of emulsification and micellarization.

• Organoid Cultures: Intestinal organoids derived from stem cells provide a sophisticated model to study the effects of glycocholic acid on intestinal cell proliferation and regeneration, particularly through TGR5 signaling.[27]

Conclusion

Glycocholic acid hydrate is a pivotal biological molecule whose functions extend far beyond simple fat digestion. Its roles as a key signaling molecule in metabolic regulation through the FXR and TGR5 pathways have opened new avenues for therapeutic intervention in metabolic diseases, including non-alcoholic fatty liver disease and diabetes.[13][15] Furthermore, its properties as a natural surfactant are being effectively harnessed in pharmaceutical sciences to improve the delivery and efficacy of therapeutic agents.[21][22] A thorough understanding of its properties, functions, and the experimental methods used to study it is essential for researchers and developers aiming to leverage this versatile compound for health and medicine.

References

• 1. Glycocholic Acid | C26H43NO6 | CID 10140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glycocholic acid - Wikipedia [en.wikipedia.org]
• 3. avantiresearch.com [avantiresearch.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Glycocholic acid hydrate | C26H45NO7 | CID 24856164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. guidechem.com [guidechem.com]
• 8. nbinno.com [nbinno.com]
• 9. Bile Acids and Metabolic Regulation: Mechanisms and clinical responses to bile acid sequestration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipids: Digestion – Principles of Animal Nutrition [open.oregonstate.education]
• 11. nbinno.com [nbinno.com]
• 12. FXR signaling in the enterohepatic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Regulation of bile acids and their receptor FXR in metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Farnesoid X receptor–Acting through bile acids to treat metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bile acid receptors FXR and TGR5 signaling in fatty liver diseases and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Circulating Bile Acids in Liver Failure Activate TGR5 and Induce Monocyte Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Bile Acids—A Peek Into Their History and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. TGR5-mediated bile acid sensing controls glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. physoc.org [physoc.org]
• 20. mdpi.com [mdpi.com]
• 21. Frontiers | Research progress on the synthesis process, detection method, pharmacological effects and application of glycocholic acid [frontiersin.org]
• 22. Oral Delivery of Gemcitabine-Loaded Glycocholic Acid-Modified Micelles for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Guide to Bile Acid Detection Techniques - Creative Proteomics [metabolomics.creative-proteomics.com]
• 24. researchgate.net [researchgate.net]
• 25. mdpi.com [mdpi.com]
• 26. Bile acids: analysis in biological fluids and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Bile Acids Signal via TGR5 to Activate Intestinal Stem Cells and Epithelial Regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Glycocholic Acid Hydrate: A Journey Through Discovery and Scientific Exploration

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Glycocholic acid, a prominent member of the bile acid family, has been a subject of scientific inquiry for over a century and a half. Its discovery marked a significant milestone in understanding the chemical composition of bile and its physiological role in digestion. In its crystalline form, it often exists as a hydrate (B1144303), a detail crucial for its characterization and handling in research and pharmaceutical development. This in-depth technical guide delves into the historical discovery of glycocholic acid and its hydrate, providing a comprehensive overview of the experimental methodologies that have been pivotal in its study, from classical qualitative tests to modern analytical techniques. Furthermore, it explores the intricate signaling pathways through which glycocholic acid exerts its biological effects, offering a valuable resource for researchers, scientists, and professionals in drug development.

Discovery and Historical Perspective

The journey into the world of bile acids began in the mid-19th century. Although the term "bile acid" was first used by Demarcay, it was the German chemist Adolph Strecker who, in 1848, made a seminal contribution by isolating and characterizing the primary bile acid, cholic acid, from ox bile.[1] His work laid the foundation for understanding the fundamental structure of these vital molecules. Shortly thereafter, Strecker also identified two acidic components in ox bile: one containing nitrogen, which he named glycocholic acid, and another containing both nitrogen and sulfur, taurocholic acid.[2] This marked the initial discovery of the conjugated forms of bile acids.

Early investigations into the properties of bile acids relied on qualitative chemical tests to detect their presence in biological fluids. These tests, while not quantitative, were instrumental in the early understanding of bile acid physiology and pathology.

• Pettenkofer's Test: Developed by Max von Pettenkofer, this test involves the reaction of bile acids with sucrose (B13894) and sulfuric acid to produce a characteristic red color.[3][4] The reaction is based on the formation of furfural (B47365) derivatives from the sugar in the presence of strong acid, which then condense with the cholic acid moiety of the bile acid.[5][6]

• Hay's Test: This test demonstrates the property of bile salts to lower the surface tension of a liquid.[7][8] When finely powdered sulfur is sprinkled on the surface of urine containing bile salts, the sulfur particles will sink due to the reduced surface tension.[9][10][11] In the absence of bile salts, the sulfur will float.

The precise characterization of glycocholic acid as a hydrate came with the advent of more sophisticated analytical techniques. While early observations of its crystalline nature were made, the confirmation of the presence of water molecules within the crystal lattice required methods capable of determining molecular structure and composition with greater accuracy.

Physicochemical Properties and Quantitative Data

Glycocholic acid hydrate is a white crystalline powder.[12] Its fundamental properties have been determined through various analytical methods, providing the quantitative data essential for its identification, purification, and use in experimental settings.

Property	Value	Source
Molecular Formula	C26H45NO7	[9]
Molecular Weight	483.6 g/mol	[9]
Melting Point	Dihydrate: 166.5 °C	[3]
Solubility in Water	3.3 mg/L (at 20 °C)	[3]
Optical Rotation [α]D20	+28.0 to +32.5º (C=7.5 in 95% EtOH)	[6]

X-ray Crystallography Data

A specific crystal form of glycocholic acid has been characterized by X-ray powder diffraction, providing distinct d-spacing values that are indicative of its crystalline structure. This data is crucial for solid-state characterization and quality control.

d-spacing (nm)	Relative Intensity (%)
1.013 ± 0.004	Moderate
0.850 ± 0.004	Moderate
0.564 ± 0.004	100
0.546 ± 0.004	Moderate
0.422 ± 0.004	Moderate
Data obtained from a patent for a novel crystal form of glycocholic acid.[2]

Experimental Protocols

The study of glycocholic acid has evolved from simple colorimetric tests to highly sophisticated chromatographic and spectroscopic methods. This section provides an overview of the key experimental protocols used for the isolation, characterization, and quantification of glycocholic acid.

Historical Methods of Isolation and Detection

Early methods for isolating cholic acid, the precursor for glycocholic acid synthesis, involved the saponification of bile followed by acidification to precipitate the bile acids.[13] Further purification to separate cholic acid from other bile acids was a significant challenge.

• To 2 ml of a urine sample in a test tube, add a few crystals of sucrose.

• Carefully add 2 ml of concentrated sulfuric acid along the side of the tilted test tube to form a layer at the bottom.

• A reddish-purple ring at the interface of the two liquids indicates the presence of bile acids.[6]

• Place 5 ml of urine in a test tube.

• Gently sprinkle a small amount of finely powdered sulfur onto the surface of the urine.

• Observe the behavior of the sulfur particles. If they sink, it indicates the presence of bile salts. If they float, the test is negative.[7]

Chromatographic Methods

Chromatography revolutionized the analysis of bile acids, allowing for their separation and quantification from complex biological mixtures.

One of the earliest chromatographic techniques applied to bile acids.

• Stationary Phase: Filter paper.

• Mobile Phase (for taurine-conjugated bile acids): Isoamyl acetate:heptane (85:15) saturated with 70% formic acid.

• Mobile Phase (for glycine-conjugated bile acids): Ethylene chloride:heptane (50:50).

• Detection: After separation, the spots are visualized by spraying with a reagent (e.g., phosphomolybdic acid) and heating. The spots can then be cut out, eluted, and the concentration determined spectrophotometrically after reaction with 65% sulfuric acid.[14]

TLC offered improved resolution and speed compared to paper chromatography.

• Stationary Phase: Silica Gel G60 TLC plate.

• Mobile Phase: Toluene:acetic acid:water (5:5:1.5).

• Sample Application: 40 µl of the sample extract is spotted on the plate.

• Development: The plate is placed in a developing chamber with the mobile phase.

• Visualization: After development, the plate is dried and sprayed with a visualizing agent such as anisaldehyde:glacial acetic acid:concentrated sulfuric acid (0.5:50:1) and heated. The separated bile acids appear as colored spots.[15]

GC-MS provides high resolution and structural information but requires derivatization of the non-volatile bile acids.

• Derivatization: The carboxyl and hydroxyl groups of glycocholic acid are derivatized to form volatile esters (e.g., methyl esters) and ethers (e.g., trimethylsilyl (B98337) ethers). A common procedure involves:

  • Methylation: Treatment with TMS diazomethane (B1218177) in methanol (B129727) and benzene.

  • Trimethylsilylation: Treatment with N-trimethylsilylimidazole (TMSI) and trimethylchlorosilane (TMCS) in pyridine (B92270) at 60 °C for 10 minutes.[16]

• GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a capillary column (e.g., Rxi-5ms). The temperature program is optimized to separate the different bile acid derivatives.[7]

• MS Detection: The separated compounds are detected by a mass spectrometer, which provides information on their molecular weight and fragmentation pattern, allowing for their identification and quantification.[8][17][18]

HPLC is a versatile and widely used technique for the analysis of conjugated and unconjugated bile acids without the need for derivatization.

• Column: Reversed-phase C18 columns are commonly used.[4][19]

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid) and an organic solvent (e.g., methanol/acetonitrile mixture) is typically employed.[20]

• Detection:

  • UV Detection: Detection at low wavelengths (e.g., 205 nm) is possible but lacks specificity.[19]

  • Evaporative Light Scattering Detector (ELSD): Suitable for detecting compounds like bile acids that lack a strong chromophore.[11]

  • Mass Spectrometry (LC-MS/MS): The most sensitive and specific detection method, allowing for the quantification of a wide range of bile acids in complex biological samples.[20][21][22]

Spectroscopic Methods

Spectroscopic techniques are indispensable for the structural elucidation and characterization of glycocholic acid hydrate.

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of glycocholic acid shows characteristic absorption bands for the hydroxyl (O-H), carbonyl (C=O) of the carboxylic acid and amide, and C-H bonds.[23][24] The presence of a broad O-H stretching band can also be indicative of the water of hydration.

¹H and ¹³C NMR spectroscopy are powerful tools for the complete structural assignment of bile acids in solution.[15][25] Detailed analysis of the chemical shifts and coupling constants allows for the determination of the stereochemistry of the molecule.[17][19][26]

Mass spectrometry provides information about the molecular weight and fragmentation pattern of glycocholic acid. Electrospray ionization (ESI) is a soft ionization technique commonly used for the analysis of bile acids. The mass spectrum of glycocholic acid typically shows the deprotonated molecule [M-H]⁻ in negative ion mode.[12][27][28]

Signaling Pathways and Experimental Workflows

Glycocholic acid, like other bile acids, is now recognized as a signaling molecule that activates specific receptors, thereby regulating various metabolic processes. The two primary receptors involved are the farnesoid X receptor (FXR), a nuclear receptor, and the Takeda G-protein coupled receptor 5 (TGR5), a cell surface receptor.

Farnesoid X Receptor (FXR) Signaling

FXR is a ligand-activated transcription factor that plays a crucial role in bile acid, lipid, and glucose homeostasis.

References

• 1. Bile Acids—A Peek Into Their History and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Hylemon-Björkhem pathway of bile acid 7-dehydroxylation: history, biochemistry, and microbiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. scribd.com [scribd.com]
• 5. fulltimes.wordpress.com [fulltimes.wordpress.com]
• 6. studypool.com [studypool.com]
• 7. medicalstudyzone.com [medicalstudyzone.com]
• 8. Bile Salts test principle and procedure (Hay's Test Method) [mltexpo.blogspot.com]
• 9. Hay's test - Wikipedia [en.wikipedia.org]
• 10. grokipedia.com [grokipedia.com]
• 11. m.youtube.com [m.youtube.com]
• 12. massbank.jp [massbank.jp]
• 13. US2438232A - Preparation of cholic acid - Google Patents [patents.google.com]
• 14. scispace.com [scispace.com]
• 15. 1H and 13C NMR characterization and stereochemical assignments of bile acids in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Bile acids: analysis in biological fluids and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ^sup 1^H and ^sup 13^C NMR Characterization and Stereochemical Assignments of Bile Acids in Aqueous Media - ProQuest [proquest.com]
• 18. Mass spectrometry identification of biliary bile acids in bile from patients with gallstones before and during treatment with chenodeoxycholic acid. An ancillary study of the National Cooperative Gallstone Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. hmdb.ca [hmdb.ca]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. Bile Acid Detection Techniques and Bile Acid-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Bile Acids Quantification by Liquid Chromatography–Tandem Mass Spectrometry: Method Validation, Reference Range, and Interference Study - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Glycocholic acid [webbook.nist.gov]
• 24. researchgate.net [researchgate.net]
• 25. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 26. Bile Acids Conjugation in Human Bile Is Not Random: New Insights from 1H-NMR Spectroscopy at 800 MHz - PMC [pmc.ncbi.nlm.nih.gov]
• 27. The underappreciated diversity of bile acid modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]

In Vitro Antioxidant Effects of Glycocholic Acid Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycocholic acid hydrate (B1144303), a primary conjugated bile acid, has demonstrated potential as an antioxidant agent. While its direct radical scavenging activity remains to be fully elucidated, in vitro studies have indicated its capacity to modulate cellular antioxidant defense mechanisms. This technical guide provides an in-depth overview of the known in vitro antioxidant effects of glycocholic acid hydrate, with a focus on its influence on key antioxidant enzymes and the reduction of lipid peroxidation. Detailed experimental protocols for assessing these effects are provided, alongside templates for data presentation. Furthermore, the guide visualizes the implicated signaling pathways and experimental workflows to facilitate a comprehensive understanding of its mechanism of action.

Introduction

Reactive oxygen species (ROS) are highly reactive molecules generated as byproducts of normal cellular metabolism. An imbalance between ROS production and the antioxidant defense system leads to oxidative stress, a condition implicated in the pathogenesis of numerous diseases. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals. Glycocholic acid, a conjugate of cholic acid and glycine, is a major component of bile and plays a crucial role in lipid digestion and absorption.[1] Emerging research has highlighted its additional therapeutic properties, including anti-inflammatory and antioxidant effects.[1] This guide focuses on the in vitro antioxidant properties of glycocholic acid hydrate, providing a technical resource for researchers in the field.

Known In Vitro Antioxidant Mechanisms of Glycocholic Acid Hydrate

Current in vitro evidence suggests that glycocholic acid hydrate exerts its antioxidant effects primarily through the modulation of endogenous antioxidant enzyme systems and the inhibition of lipid peroxidation, rather than direct radical scavenging.

Enhancement of Antioxidant Enzyme Activity

Studies have shown that glycocholic acid can significantly increase the activity of key antioxidant enzymes.[1]

• Superoxide (B77818) Dismutase (SOD): This enzyme catalyzes the dismutation of the superoxide radical (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂), a less reactive species.

• Glutathione (B108866) Peroxidase (GSH-Px): This enzyme catalyzes the reduction of hydrogen peroxide and lipid hydroperoxides to water and corresponding alcohols, respectively, using reduced glutathione (GSH) as a cofactor.

Reduction of Lipid Peroxidation

Glycocholic acid has been observed to reduce the levels of malondialdehyde (MDA), a key biomarker of lipid peroxidation.[1] Lipid peroxidation is a chain reaction of oxidative degradation of lipids, which can lead to cell membrane damage and the formation of cytotoxic byproducts. By reducing MDA levels, glycocholic acid demonstrates a protective effect against oxidative damage to cellular lipids.[1]

Data Presentation

While specific quantitative data for direct radical scavenging assays of glycocholic acid hydrate are not extensively available in the current literature, the following tables are provided as templates for researchers to structure their findings from in vitro antioxidant assays.

Table 1: Radical Scavenging Activity of Glycocholic Acid Hydrate

Assay	Concentration (µg/mL)	% Inhibition	IC₅₀ (µg/mL)
DPPH	e.g., 10	Data	Data
e.g., 50	Data
e.g., 100	Data
ABTS	e.g., 10	Data	Data
e.g., 50	Data
e.g., 100	Data

IC₅₀: The concentration of the test compound required to cause 50% inhibition.

Table 2: Effect of Glycocholic Acid Hydrate on Antioxidant Enzyme Activity in Cultured Cells (e.g., Mouse Peritoneal Macrophages)

Treatment	Concentration (µg/mL)	SOD Activity (U/mg protein)	GSH-Px Activity (U/mg protein)
Control	0	Data	Data
Glycocholic Acid Hydrate	e.g., 10	Data	Data
e.g., 50	Data	Data
e.g., 100	Data	Data
Positive Control (e.g., N-acetylcysteine)	e.g., 1000	Data	Data

Table 3: Effect of Glycocholic Acid Hydrate on Malondialdehyde (MDA) Levels in Cultured Cells

Treatment	Concentration (µg/mL)	MDA Level (nmol/mg protein)	% Reduction
Control (Oxidative Stress Induced)	0	Data	0
Glycocholic Acid Hydrate	e.g., 10	Data	Data
e.g., 50	Data	Data
e.g., 100	Data	Data
Positive Control (e.g., Vitamin E)	e.g., 100	Data	Data

Experimental Protocols

The following are detailed methodologies for key in vitro antioxidant assays. These protocols are provided as a guide and may require optimization based on specific experimental conditions.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.

• Reagents:

  • DPPH solution (0.1 mM in methanol)

  • Glycocholic acid hydrate stock solution (in a suitable solvent, e.g., methanol (B129727) or DMSO)

  • Ascorbic acid (positive control)

  • Methanol

• Procedure:

  • Prepare various concentrations of glycocholic acid hydrate and ascorbic acid in methanol.

  • In a 96-well plate, add 100 µL of the test sample or standard to 100 µL of DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Methanol is used as a blank.

• Calculation:

  • % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

• Reagents:

  • ABTS solution (7 mM)

  • Potassium persulfate solution (2.45 mM)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Glycocholic acid hydrate stock solution

  • Trolox (positive control)

• Procedure:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of ABTS and potassium persulfate solutions and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add 10 µL of the test sample or standard at various concentrations to 190 µL of the diluted ABTS•+ solution in a 96-well plate.

  • Incubate for 6 minutes at room temperature in the dark.

  • Measure the absorbance at 734 nm.

• Calculation:

  • % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the ABTS•+ solution without the sample, and A_sample is the absorbance of the ABTS•+ solution with the sample.

  • The IC₅₀ value is calculated from the graph of % inhibition versus concentration.

Superoxide Dismutase (SOD) Activity Assay in Cell Lysates

This assay measures the inhibition of the reduction of a detector molecule by superoxide radicals, where SOD in the sample competes for the radicals.

• Cell Culture and Treatment:

  • Culture cells (e.g., mouse peritoneal macrophages) to 80-90% confluency.

  • Treat the cells with various concentrations of glycocholic acid hydrate for a specified period (e.g., 24 hours).

  • Induce oxidative stress if required (e.g., with lipopolysaccharide).

• Sample Preparation:

  • Harvest the cells and wash with cold PBS.

  • Lyse the cells using a suitable lysis buffer on ice.

  • Centrifuge the lysate to remove cellular debris and collect the supernatant.

  • Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay).

• Assay Procedure (using a commercial kit, e.g., WST-1 based):

  • Follow the manufacturer's instructions. Typically, the cell lysate is added to a reaction mixture containing a substrate (e.g., xanthine) and an enzyme (xanthine oxidase) that generates superoxide radicals, along with a detector dye (e.g., WST-1).

  • The reduction of the dye by superoxide radicals is measured spectrophotometrically.

  • The SOD activity in the sample is proportional to the inhibition of the dye reduction.

• Calculation:

  • SOD activity is typically expressed as units per milligram of protein (U/mg protein).

Glutathione Peroxidase (GSH-Px) Activity Assay in Cell Lysates

This assay measures the rate of NADPH oxidation, which is coupled to the reduction of oxidized glutathione (GSSG) by glutathione reductase.

• Cell Culture, Treatment, and Sample Preparation:

  • Follow the same procedure as for the SOD activity assay.

• Assay Procedure (using a commercial kit):

  • Adhere to the kit's protocol. Generally, the cell lysate is incubated with a reaction mixture containing GSH, glutathione reductase, NADPH, and a substrate for GSH-Px (e.g., cumene (B47948) hydroperoxide or hydrogen peroxide).

  • The decrease in absorbance at 340 nm due to NADPH oxidation is monitored over time.

• Calculation:

  • GSH-Px activity is calculated based on the rate of NADPH consumption and is expressed as units per milligram of protein (U/mg protein).

Malondialdehyde (MDA) Assay in Cell Lysates

This assay is based on the reaction of MDA with thiobarbituric acid (TBA) to form a colored adduct.

• Cell Culture, Treatment, and Sample Preparation:

  • Follow the same procedure as for the SOD activity assay.

• Assay Procedure (TBARS method):

  • Mix the cell lysate with a solution of TBA in an acidic medium.

  • Incubate the mixture at high temperature (e.g., 95°C) for a specified time (e.g., 60 minutes) to allow the formation of the MDA-TBA adduct.

  • Cool the samples and centrifuge to remove any precipitate.

  • Measure the absorbance of the supernatant at 532 nm.

• Calculation:

  • The concentration of MDA is determined using a standard curve prepared with an MDA standard (e.g., 1,1,3,3-tetramethoxypropane).

  • MDA levels are typically expressed as nanomoles per milligram of protein (nmol/mg protein).

Visualization of Pathways and Workflows

Signaling Pathways

Glycocholic acid's antioxidant effects may be mediated through the activation of bile acid receptors, such as the Farnesoid X Receptor (FXR) and the Takeda G protein-coupled receptor 5 (TGR5), which can influence downstream antioxidant and anti-inflammatory pathways.[1]

Caption: Proposed signaling pathway for the antioxidant effect of Glycocholic Acid Hydrate.

Experimental Workflow

The following diagram illustrates a typical workflow for the in vitro assessment of the antioxidant effects of glycocholic acid hydrate.

Caption: General experimental workflow for in vitro antioxidant assessment.

Conclusion

Glycocholic acid hydrate demonstrates promising in vitro antioxidant properties, primarily by enhancing the activity of crucial antioxidant enzymes and mitigating lipid peroxidation. While its direct radical scavenging capacity requires further investigation, the established mechanisms provide a solid foundation for its potential therapeutic application in conditions associated with oxidative stress. The experimental protocols and data presentation templates provided in this guide are intended to support researchers in further exploring and quantifying the antioxidant effects of this bile acid. Future studies should aim to elucidate the precise molecular targets and signaling pathways involved in its antioxidant action.

References

• 1. Frontiers | Research progress on the synthesis process, detection method, pharmacological effects and application of glycocholic acid [frontiersin.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Glycocholic Acid Hydrate as a Biomarker for Liver Disease

This technical guide provides a comprehensive overview of glycocholic acid (GCA) as a biomarker for various liver diseases. It covers the metabolic pathways, quantitative data from clinical studies, detailed experimental protocols for measurement, and the key signaling pathways involving GCA.

Introduction to Glycocholic Acid

Glycocholic acid is a primary conjugated bile acid, formed in the liver by the conjugation of cholic acid with the amino acid glycine[1][2]. As an amphipathic molecule, its principal physiological role is to act as a detergent in the small intestine, emulsifying dietary fats and facilitating the absorption of lipids and fat-soluble vitamins[1]. The synthesis, transport, and reabsorption of GCA are tightly regulated through a process known as enterohepatic circulation. Because hepatocytes are central to this entire lifecycle, disruptions in liver function due to disease can lead to significant and measurable changes in circulating GCA levels, positioning it as a sensitive biomarker for liver health.

Glycocholic Acid Metabolism and Enterohepatic Circulation

The homeostasis of glycocholic acid is maintained by a complex interplay between the liver, biliary system, intestine, and gut microbiota.

• Synthesis: In hepatocytes, cholesterol is converted into the primary bile acid, cholic acid, through a series of enzymatic steps, with cholesterol 7α-hydroxylase (CYP7A1) being the rate-limiting enzyme[3].

• Conjugation: Cholic acid is then conjugated with glycine (B1666218) by the enzyme bile acid-CoA:amino acid N-acyltransferase (BAAT) to form glycocholic acid[4]. This conjugation increases its water solubility.

• Secretion: GCA is actively transported from hepatocytes into the bile canaliculi, primarily by the Bile Salt Export Pump (BSEP). It is then stored and concentrated in the gallbladder[5].

• Enterohepatic Circulation: After a meal, GCA is released into the duodenum to aid in digestion. Approximately 95% of all bile acids are efficiently reabsorbed in the terminal ileum by the Apical Sodium-dependent Bile Acid Transporter (ASBT) and returned to the liver via the portal vein[6][7]. The liver then efficiently extracts these returning bile acids from the portal blood for re-secretion[6]. Liver diseases that impair hepatocyte function, obstruct bile flow, or cause portal-systemic shunting can disrupt this cycle, leading to the accumulation of GCA in systemic circulation[8].

GCA Metabolism and Enterohepatic Circulation.

Glycocholic Acid as a Clinical Biomarker

Elevated serum GCA is a sensitive indicator of hepatobiliary dysfunction and has been evaluated as a biomarker across a spectrum of liver diseases.

Cholestatic Liver Diseases

In cholestatic conditions like Primary Biliary Cholangitis (PBC) and Primary Sclerosing Cholangitis (PSC), impaired bile flow leads to the backup and accumulation of bile acids in the liver and their subsequent spillover into the systemic circulation. Studies consistently show that the concentration of total bile acids, including taurine (B1682933) and glycine conjugates of primary bile acids, is elevated in both PBC and PSC patients compared to healthy controls[9]. One study reported mean conjugated primary bile acid concentrations in patients with hepatic disease (including PBC and PSC) to be over 100 times higher than in healthy controls.

| Table 1: Serum/Plasma Glycocholic Acid (GCA) in Cholestatic Liver Diseases | | :--- | :--- | :--- | | Condition | Patient Population vs. Control | Key Finding for GCA or Conjugated Primary BAs | | Primary Biliary Cholangitis (PBC) | PBC Patients vs. Healthy Controls | GCA levels are significantly elevated. | | Primary Sclerosing Cholangitis (PSC) | PSC Patients vs. Healthy Controls | Glycine conjugates of primary bile acids are significantly elevated.[9] | | Hepatic Disease Cohort | 3 PBC & 2 PSC Patients vs. 7 Healthy Controls | Mean conjugated primary BA concentration: ~108 µM vs. 0.8 µM (fasting). |

Hepatocellular Injury: NAFLD and NASH

Non-alcoholic fatty liver disease (NAFLD) and its progressive form, non-alcoholic steatohepatitis (NASH), are associated with dysregulated bile acid metabolism. Metabolomic analyses have revealed markedly higher plasma levels of glycocholate in individuals with NAFLD compared to healthy subjects. In women with NAFLD, GCA concentrations were found to be significantly higher than in controls. The increase in conjugated primary bile acids appears to track with disease severity, showing a progressive rise from simple steatosis to NASH and NASH with cirrhosis[4].

| Table 2: Serum/Plasma Glycocholic Acid (GCA) in NAFLD and NASH | | :--- | :--- | :--- | | Condition | Patient Population vs. Control/Comparison | Key Finding for GCA | | NAFLD | NAFLD Subjects vs. Healthy Controls | GCA levels are "markedly higher" in the NAFLD group. | | NAFLD (Female) | Female NAFLD Patients vs. Healthy Controls | GCA concentrations are significantly elevated. | | NASH | NASH vs. MASLD (Metabolic dysfunction-associated steatotic liver disease) | GCA levels were significantly different between MASLD and NASH groups.[8] | | NASH Progression | NASH-Cirrhosis vs. NASH vs. Healthy Controls | Serum levels of individual conjugated primary bile acids increase with disease severity.[4] |

Liver Fibrosis and Cirrhosis

The accumulation of bile acids is closely linked to liver injury, inflammation, and the progression of fibrosis. GCA has emerged as a strong predictor of liver fibrosis. In a study of a high-risk population, GCA displayed one of the strongest associations with fibrosis as determined by logistic regression. Its levels increase significantly in patients with early cirrhosis compared to those with chronic hepatitis and can help predict clinical outcomes in patients with established cirrhosis.

| Table 3: Diagnostic and Prognostic Performance of Serum/Plasma GCA in Liver Fibrosis and Cirrhosis | | :--- | :--- | :--- | | Application | Metric | Value (95% Confidence Interval) | | Diagnosis of Liver Cirrhosis | AUROC | 0.719 (0.591 - 0.847) | | Prediction of Liver Fibrosis | Adjusted Odds Ratio | 3.14 (1.70 - 5.79) for significant fibrosis. | | | Adjusted Odds Ratio | 7.91 (2.88 - 21.71) for advanced fibrosis. | | Prediction of 6-Month Survival in Cirrhosis | AUROC | 0.689 (0.583 - 0.796) |

Hepatocellular Carcinoma (HCC)

The role of GCA in HCC is complex. Several studies have found that serum GCA levels are higher in patients with HCC and cirrhosis compared to healthy controls. Furthermore, prospective studies have identified elevated serum GCA as a risk factor for the future development of HCC. However, when comparing HCC patients directly to patients with cirrhosis but no cancer, some studies report that GCA levels may be lower in the HCC group, suggesting a complex alteration in bile acid metabolism during carcinogenesis.

| Table 4: Serum/Plasma Glycocholic Acid (GCA) in Hepatocellular Carcinoma (HCC) | | :--- | :--- | :--- | | Comparison | Key Finding for GCA | Reference | | HCC vs. Healthy Controls | GCA levels are significantly higher in HCC patients. | | | Cirrhosis vs. Healthy Controls | GCA levels are significantly higher in cirrhosis patients. | | | HCC vs. Cirrhosis | GCA levels may be decreased in HCC patients compared to the cirrhosis-only group. | | | Risk of Developing HCC | Elevated serum GCA is associated with an increased risk of future HCC development. | |

Experimental Protocol for GCA Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is considered the gold standard for the accurate and specific quantification of individual bile acids, including GCA, in biological matrices.

Sample Collection and Preparation

• Sample Collection: Collect whole blood in serum separator tubes. Allow to clot, then centrifuge to separate serum. Store serum at -80°C until analysis.

• Internal Standard Spiking: To a defined volume of serum (e.g., 100 µL), add a known amount of a stable isotope-labeled internal standard, such as glycocholic-d4 acid (GCA-d4), to account for matrix effects and variations during sample processing.

• Protein Precipitation: Add 4 volumes of ice-cold acetonitrile (B52724) (e.g., 400 µL) to the serum sample to precipitate proteins.

• Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute, followed by centrifugation at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the clear supernatant to a new tube or a 96-well plate for analysis. For increased concentration, the supernatant can be evaporated to dryness under nitrogen and reconstituted in a smaller volume of the initial mobile phase.

Analytical Method: LC-MS/MS

• HPLC System: A high-performance liquid chromatography system (e.g., Agilent 1290 Infinity II or equivalent).

• Column: A reverse-phase C18 column (e.g., Hypersil GOLD C18, 100 x 2.1 mm, 1.9 µm) is commonly used for separation.

• Column Temperature: Maintained at an elevated temperature, such as 50°C, to ensure sharp peak shapes.

• Mobile Phase A: 0.1% Formic acid or 1 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: A mixture of acetonitrile and methanol (B129727) (e.g., 1:1, v/v) or pure acetonitrile.

• Flow Rate: A typical flow rate is between 0.3 - 0.65 mL/min.

• Gradient Elution: A gradient is employed to separate GCA from other bile acids and endogenous interferences. An example gradient starts at a low percentage of Mobile Phase B, ramps up to a high percentage to elute hydrophobic compounds, and then returns to initial conditions for equilibration.

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., TSQ Quantis) operating in negative electrospray ionization (H-ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for specific and sensitive detection. The instrument is set to monitor the specific precursor-to-product ion transition for GCA (e.g., m/z 464.3 → 74.0) and its labeled internal standard.

• Quantification: A calibration curve is generated using standards of known GCA concentrations. The concentration of GCA in the unknown samples is determined by comparing the ratio of the analyte peak area to the internal standard peak area against the calibration curve.

Workflow for GCA Quantification by LC-MS/MS.

Signaling Pathways Involving Glycocholic Acid

Beyond their role in digestion, bile acids like GCA are critical signaling molecules that regulate their own metabolism and influence broader metabolic pathways, primarily through the activation of specific receptors.

Farnesoid X Receptor (FXR) Signaling

FXR is a nuclear receptor that acts as a primary bile acid sensor. GCA is an endogenous ligand for FXR[7].

• Activation: When intracellular GCA levels rise, GCA binds to and activates FXR in the hepatocyte nucleus[7].

• SHP Induction: Activated FXR induces the expression of the Small Heterodimer Partner (SHP), another nuclear receptor[7].

• CYP7A1 Repression: SHP, in turn, represses the transcription of the CYP7A1 gene, which encodes the rate-limiting enzyme in bile acid synthesis. This creates a negative feedback loop that shuts down the production of new bile acids when levels are high[7].

• Transporter Regulation: Activated FXR also upregulates the expression of the BSEP transporter, enhancing the efflux of GCA into the bile and reducing its intracellular concentration.

FXR-Mediated Negative Feedback on Bile Acid Synthesis.

Sphingosine-1-Phosphate Receptor 2 (S1PR2) Signaling

Recent studies have identified a non-nuclear receptor pathway where conjugated bile acids, including GCA, activate the G-protein coupled receptor S1PR2 on the hepatocyte membrane. This pathway is implicated in cholestatic liver injury and the regulation of hepatic metabolism.

• Receptor Activation: Extracellular GCA binds to and activates S1PR2.

• Downstream Kinase Activation: S1PR2 activation triggers intracellular signaling cascades, leading to the phosphorylation and activation of key kinases such as ERK1/2 and AKT.

• SphK2 Regulation: This cascade upregulates Sphingosine Kinase 2 (SphK2), an enzyme that produces Sphingosine-1-Phosphate (S1P) within the cell nucleus.

• Gene Expression: Nuclear S1P acts as an endogenous inhibitor of histone deacetylases (HDACs), leading to changes in histone acetylation and the regulation of genes involved in lipid and glucose metabolism. This pathway plays a critical role in mediating some of the metabolic effects of bile acids.

GCA-S1PR2 Signaling Pathway in Hepatocytes.

Advantages and Limitations

Advantages:

• High Sensitivity: Serum GCA is a highly sensitive marker for detecting hepatobiliary dysfunction, often becoming abnormal before other standard liver function tests.

• Functional Assessment: GCA levels reflect multiple aspects of liver function, including synthesis, conjugation, and transport, providing a more integrated view of liver health than static enzyme levels.

• Non-Invasive: As a serum-based biomarker, it offers a non-invasive alternative to liver biopsy for monitoring disease progression.

Limitations:

• Lack of Specificity: While sensitive, elevated GCA is not specific to a single liver disease, with high levels seen across cholestatic, hepatocellular, and malignant conditions.

• Confounding Factors: Postprandial state significantly affects bile acid levels; therefore, fasting samples are crucial for standardized measurement. Diet and alterations in the gut microbiome can also influence the bile acid pool.

• Analytical Standardization: While LC-MS/MS provides high accuracy, inter-laboratory variability can exist. The establishment of certified reference materials and standardized methods is needed for broader clinical adoption.

Conclusion and Future Perspectives

Glycocholic acid is a valuable and sensitive biomarker that reflects the functional integrity of the enterohepatic circulation. Its elevation in a wide range of liver diseases, from NAFLD to cirrhosis and HCC, underscores its utility in detecting and monitoring hepatobiliary dysfunction. While it lacks disease specificity on its own, its inclusion in multi-biomarker panels holds significant promise for improving the non-invasive diagnosis and staging of chronic liver disease. Furthermore, the elucidation of GCA-activated signaling pathways, such as those mediated by FXR and S1PR2, opens new avenues for therapeutic intervention in metabolic and cholestatic liver disorders. Future research should focus on large-scale validation studies to establish standardized reference ranges and disease-specific cutoff values to facilitate the transition of GCA measurement from a research tool to a routine clinical diagnostic test.

References

• 1. Bile Acid Profiles in Primary Sclerosing Cholangitis and their Ability to Predict Hepatic Decompensation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Serum metabolic profiling of targeted bile acids reveals potentially novel biomarkers for primary biliary cholangitis and autoimmune hepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolomic profiling of 17 bile acids in serum from patients with primary biliary cirrhosis and primary sclerosing cholangitis: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Within-day fluctuations in serum bile-acid concentrations among normal control subjects and patients with hepatic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Serum Metabolic Signatures of Primary Biliary Cirrhosis and Primary Sclerosing Cholangitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Radioimmunoassay of serum glycocholic acid, standard laboratory tests of liver function and liver biopsy findings: comparative study of children with liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Primary sclerosing cholangitis with IgG4-positive plasma cells in bile duct biopsies - Frequency and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Unique bile acid profiles in the bile ducts of patients with primary sclerosing cholangitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Glycocholic Acid Hydrate in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycocholic acid (GCA), a primary conjugated bile acid, plays a crucial role in lipid digestion and absorption. Beyond its digestive functions, GCA acts as a signaling molecule, modulating various cellular processes primarily through the activation of nuclear and cell surface receptors, such as the farnesoid X receptor (FXR) and the Takeda G-protein-coupled receptor 5 (TGR5).[1][2][3] Dysregulation of GCA levels has been implicated in various pathophysiological conditions, including cholestatic liver diseases and cancer.[4][5] Understanding the cellular effects of GCA is therefore of significant interest in both basic research and drug development.

These application notes provide detailed protocols for treating cultured cells with glycocholic acid hydrate (B1144303), assessing its effects on cell viability and apoptosis, and an overview of the key signaling pathways involved.

Data Presentation

Table 1: Effects of Different Bile Acids on Esophageal Cancer Eca109 Cells

Bile Acid/Salt (500 µM for 12h)	Early Apoptosis (%)
Control	1.9
Glycocholic Acid (GC)	Not significantly different from control
Glycochenodeoxycholic Acid (GCDC)	7.5
Glycodeoxycholic Acid (GDC)	8.7
Taurocholic Acid (TC)	14.8
Taurochenodeoxycholic Acid (TCDC)	8.9
Taurodeoxycholic Acid (TDC)	7.8
Cholic Acid (CA)	9.3
Deoxycholic Acid (DCA) (for 6h)	22.6
Mixed Bile Salts (1000 µM for 12h)	12.5

Data synthesized from a study on the effects of various bile salts on the Eca109 esophageal cancer cell line.[6]

Experimental Protocols

General Cell Culture and Maintenance of Hepatocytes (e.g., HepG2 cell line)

This protocol outlines the basic steps for maintaining a hepatocyte cell line, which is a common model for studying the effects of bile acids.

Materials:

• HepG2 cells (or other suitable hepatocyte cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.25%)

• Cell culture flasks (T-75)

• 6-well, 24-well, or 96-well cell culture plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Thawing and Plating:

  • Rapidly thaw a cryopreserved vial of HepG2 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete DMEM.

  • Centrifuge at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh, pre-warmed complete DMEM.

  • Transfer the cell suspension to a T-75 flask.

  • Incubate at 37°C with 5% CO₂.

• Cell Maintenance and Subculturing:

  • Monitor cell confluency daily.

  • When cells reach 80-90% confluency, aspirate the old medium.

  • Wash the cell monolayer once with sterile PBS.

  • Add 2-3 mL of Trypsin-EDTA to the flask and incubate for 3-5 minutes at 37°C, or until cells detach.

  • Neutralize the trypsin by adding 7-8 mL of complete DMEM.

  • Gently pipette the cell suspension up and down to ensure a single-cell suspension.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed new T-75 flasks or cell culture plates at the desired density (e.g., 1 x 10⁶ cells per T-75 flask).

  • Change the culture medium every 2-3 days.

Glycocholic Acid Hydrate Treatment Protocol

This protocol describes the preparation of glycocholic acid hydrate solutions and the treatment of cultured cells.

Materials:

• Glycocholic acid hydrate (Sigma-Aldrich or equivalent)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Complete cell culture medium (as described in Protocol 1)

• Cells seeded in appropriate culture plates (e.g., 96-well for viability, 6-well for apoptosis)

Procedure:

• Preparation of Glycocholic Acid Hydrate Stock Solution:

  • Glycocholic acid hydrate can be dissolved in DMSO to prepare a high-concentration stock solution (e.g., 100 mM).[7]

  • For example, to prepare a 100 mM stock solution, dissolve 48.36 mg of glycocholic acid hydrate (MW: 483.6 g/mol ) in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in aliquots at -20°C. Avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Seed cells in the desired culture plate format at a density that will allow for optimal growth during the treatment period (e.g., 5,000-10,000 cells/well in a 96-well plate for a 24-hour treatment).

  • Allow cells to adhere and grow for at least 24 hours before treatment.

• Treatment of Cells:

  • Prepare working solutions of glycocholic acid hydrate by diluting the stock solution in complete cell culture medium to the desired final concentrations (e.g., 50, 100, 200, 400, 500 µM).[6][8]

  • Important: Ensure the final concentration of DMSO in the culture medium is consistent across all treatments, including the vehicle control, and is non-toxic to the cells (typically ≤ 0.1%).

  • Aspirate the old medium from the cells.

  • Add the medium containing the different concentrations of glycocholic acid hydrate or the vehicle control (medium with the same concentration of DMSO) to the respective wells.

  • Incubate the cells for the desired treatment duration (e.g., 12, 24, or 48 hours).[6]

Cell Viability Assay (MTT Assay)

This protocol describes a colorimetric assay to assess cell metabolic activity as an indicator of cell viability.

Materials:

• Cells treated with glycocholic acid hydrate in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Following the treatment period, add 10 µL of MTT solution to each well of the 96-well plate.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• After incubation, carefully aspirate the medium from the wells.

• Add 100 µL of DMSO or solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 10-15 minutes at room temperature to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol describes a flow cytometry-based method to detect and quantify apoptosis.

Materials:

• Cells treated with glycocholic acid hydrate in a 6-well plate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• After the treatment period, collect both the floating and adherent cells.

  • Aspirate the culture medium (containing floating cells) and transfer to a 15 mL conical tube.

  • Wash the adherent cells with PBS and then detach them using Trypsin-EDTA.

  • Combine the detached cells with the medium collected in the first step.

• Centrifuge the cell suspension at 300 x g for 5 minutes.

• Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour of staining.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

Signaling Pathways and Visualizations

Glycocholic acid exerts its effects through complex signaling networks. The following diagrams illustrate some of the key pathways involved.

Caption: Key signaling pathways modulated by Glycocholic Acid.

Caption: General experimental workflow for GCA treatment.

References

• 1. The Effect of glycocholic acid on the growth, membrane permeability, conjugation and antibiotic susceptibility of Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intestinal Co-culture System to Study TGR5 Agonism and Gut Restriction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effect of glycocholic acid on the growth, membrane permeability, conjugation and antibiotic susceptibility of Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intestinal Co-culture System to Study TGR5 Agonism and Gut Restriction [bio-protocol.org]
• 5. researchgate.net [researchgate.net]
• 6. bdj.co.jp [bdj.co.jp]
• 7. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]

Application Note: Preparation and Characterization of Glycocholic Acid Hydrate Micelles for Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction Glycocholic acid, a primary conjugated bile acid, is a naturally occurring amphiphilic molecule essential for the digestion and absorption of fats.[1][2] Its ability to self-assemble into micelles above a certain concentration (the critical micelle concentration or CMC) makes it an attractive biomaterial for drug delivery.[2][3] By encapsulating poorly soluble drugs within their hydrophobic core, glycocholic acid-based micelles can enhance drug solubility, stability, and bioavailability.[2][4] A key advantage of using glycocholic acid is its ability to be recognized by the apical sodium-dependent bile acid transporter (ASBT) in the small intestine, enabling targeted delivery and active transport of encapsulated drugs across the intestinal epithelium.[5] This application note provides detailed protocols for the preparation and characterization of drug-loaded glycocholic acid-modified micelles.

Protocols

Protocol 1: Preparation of Drug-Loaded Micelles via Ultrasound-Assisted Emulsification

This protocol is adapted from a method used for preparing gemcitabine-loaded glycocholic acid-modified micelles and is suitable for encapsulating hydrophobic drugs within a polymer-bile acid conjugate.[5]

Materials:

• Glycocholic acid-conjugated polymer (e.g., PLGA–PEG–GCA)[5]

• Hydrophobic drug

• Organic solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO)

• Distilled water

• Ultrasonicator (probe or bath)

• Magnetic stirrer

• Syringe filter (0.22 µm)

Procedure:

• Dissolution: Dissolve the glycocholic acid-conjugated polymer and the hydrophobic drug in the organic solvent (e.g., 30 mg polymer and 3 mg drug in 1 mL DMSO).[5]

• Emulsification: Add the organic mixture dropwise into a larger volume of distilled water (e.g., 20 mL) under constant stirring and ultrasound application over a period of 5 minutes to form an emulsified mixture.[5]

• Micelle Formation: Continue stirring the solution to allow for the evaporation of the organic solvent and the self-assembly of the polymer into micelles.

• Purification: Filter the resulting micellar solution through a 0.22 µm syringe filter to remove any large aggregates or non-encapsulated drug particles.[6]

• Storage: Store the micelle solution at 4°C for further characterization and use.

Protocol 2: Characterization of Micelles

It is essential to characterize the prepared micelles to ensure they meet the desired specifications for drug delivery applications.

A. Particle Size, Polydispersity Index (PDI), and Zeta Potential These parameters are determined using Dynamic Light Scattering (DLS).[6][7]

Equipment:

• Zetasizer (e.g., Malvern Zetasizer Nano ZS)[8]

Procedure:

• Sample Preparation: Dilute the prepared micelle solution with distilled water or an appropriate buffer (e.g., PBS pH 7.4) to a suitable concentration for DLS measurement.

• Size and PDI Measurement: Place the diluted sample in a cuvette and measure the hydrodynamic diameter (size) and PDI. The PDI value indicates the uniformity of the micelle size distribution.[6]

• Zeta Potential Measurement: Transfer the sample to a specialized zeta potential cell. The instrument will apply an electric field and measure the particle mobility to determine the surface charge, which is a predictor of stability.[6][9]

• Data Analysis: Perform measurements in triplicate and report the values as mean ± standard deviation.

B. Determination of Critical Micelle Concentration (CMC) The CMC is the concentration at which the amphiphilic molecules begin to form micelles. It can be determined using various methods, including light scattering or fluorescence spectroscopy with a probe.[10]

Procedure (using a fluorescent probe like pyrene):

• Prepare a series of polymer solutions with concentrations spanning the expected CMC.

• Add a small, constant amount of pyrene (B120774) solution in acetone (B3395972) to each polymer solution.

• Allow the acetone to evaporate.

• Measure the fluorescence emission spectra of each sample.

• Plot the ratio of the intensity of the first and third emission peaks (I1/I3) against the logarithm of the polymer concentration.

• The CMC is determined from the inflection point of the resulting curve.

Protocol 3: Determination of Drug Loading Content (DLC) and Encapsulation Efficiency (EE)

These calculations determine the amount of drug successfully encapsulated within the micelles.

Procedure:

• Quantification of Total Drug: Lyophilize a known volume of the drug-loaded micelle solution to obtain a dried powder.[11]

• Drug Extraction: Dissolve a precisely weighed amount of the lyophilized powder in a suitable organic solvent (e.g., acetonitrile) to disrupt the micelles and release the encapsulated drug.[11]

• Analysis: Determine the concentration of the drug in the solvent using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.[11]

• Calculation:

  • Drug Loading Content (DLC %):

  • Encapsulation Efficiency (EE %):

Data Presentation

Quantitative data from micelle characterization are crucial for evaluating the formulation.

Table 1: Example Physicochemical Properties of Glycocholic Acid-Modified Micelles. This table summarizes typical characterization data for different micelle formulations.

Formulation	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Critical Micelle Concentration (mg/mL)
Gem-PPG60[5]	65.4 ± 4.1	0.15 ± 0.03	-23.2 ± 2.5	N/A
Gem-PPG100[5]	105.2 ± 5.6	0.11 ± 0.02	-21.3 ± 1.9	N/A
mPEG-St-DCA[12]	< 200	N/A	~ -2.0	0.022 - 0.048
Blank Micelles[9]	14.2	< 0.1	-10.0	0.312

Table 2: Example Drug Loading and Release Characteristics. This table presents typical drug loading and in vitro release data.

Formulation	Drug	Drug Loading Content (%)	Encapsulation Efficiency (%)	Cumulative Release (120h) (%)
Gem-PPG60[5]	Gemcitabine	~9.1% (calculated)	N/A	42.7 ± 2.1
Gem-PPG100[5]	Gemcitabine	~9.1% (calculated)	N/A	57.2 ± 3.1
LTZ/FDP-2[13]	Letrozole	8.49	46.39	N/A

Visualizations

Diagrams help to visualize complex workflows and biological mechanisms.

Caption: Experimental workflow for preparing and characterizing drug-loaded micelles.

Caption: Targeted uptake of glycocholic acid micelles via the ASBT pathway.

References

• 1. WO2010128472A1 - Method for the synthesis of glycocholic acid - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Polymeric Micelles for the Delivery of Poorly Soluble Drugs: from Nanoformulation to Clinical Approval - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oral Delivery of Gemcitabine-Loaded Glycocholic Acid-Modified Micelles for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. azonano.com [azonano.com]
• 9. Dual-Acting Zeta-Potential-Changing Micelles for Optimal Mucus Diffusion and Enhanced Cellular Uptake after Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Noninvasive methods to determine the critical micelle concentration of some bile acid salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Novel self-assembled amphiphilic mPEGylated starch-deoxycholic acid polymeric micelles with pH-response for anticancer drug delivery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

Application Note: Quantification of Glycocholic Acid Hydrate in Serum by High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glycocholic acid (GCA), a primary conjugated bile acid synthesized in the liver from cholesterol, is a crucial component of bile and plays a significant role in lipid absorption and cholesterol homeostasis.[1] Serum levels of GCA are recognized as sensitive biomarkers for evaluating liver function and diagnosing hepatobiliary diseases, including chronic hepatitis and hepatocellular carcinoma.[2][3] Accurate quantification of GCA in serum is essential for clinical research and drug development, yet it presents analytical challenges due to the complex biological matrix and the presence of structurally similar bile acid analogues.[2][4]

This application note details a robust and reliable method for the quantification of glycocholic acid hydrate (B1144303) in human serum using High-Performance Liquid Chromatography (HPLC) with UV detection following a simple protein precipitation sample preparation protocol.

Principle

The method employs a straightforward protein precipitation step using acetonitrile (B52724) to efficiently remove interfering proteins from the serum sample.[4][5][6] Since bile acids exhibit poor UV absorbance, pre-column derivatization is necessary for sensitive detection by HPLC-UV.[7][8] Following sample cleanup, the extracted glycocholic acid is separated from other endogenous components on a C18 reversed-phase column with a gradient elution and quantified using a UV detector. An internal standard can be used to ensure high accuracy and precision by correcting for variations during sample processing.[6]

Experimental Workflow

Caption: Experimental workflow for GCA quantification in serum.

Materials and Reagents

• Glycocholic acid hydrate (≥97% HPLC purity)[1][9]

• Internal Standard (IS), e.g., Taurocholic Acid-d4[6]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Human Serum (drug-free, charcoal-stripped for standards)[5][6]

• 1.5 mL microcentrifuge tubes

• Precision pipettes

• Vortex mixer

• Refrigerated microcentrifuge

• Nitrogen evaporator or vacuum concentrator

Experimental Protocols

5.1. Preparation of Stock Solutions, Calibration Standards, and QC Samples

• GCA Stock Solution (1 mg/mL): Accurately weigh and dissolve Glycocholic acid hydrate in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 methanol/water mixture.

• Calibration Curve Standards: Prepare calibration standards by spiking appropriate amounts of the working standard solutions into charcoal-stripped serum to achieve a concentration range of approximately 1 ng/mL to 1000 ng/mL.[5]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

5.2. Serum Sample Preparation

• Pipette 100 µL of serum sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.[6]

• Add 20 µL of the internal standard solution to each tube and vortex briefly.[6]

• Add 200 µL of cold acetonitrile to precipitate proteins.[5][6]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.[5]

• Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[5][6]

• Carefully transfer the supernatant to a new clean tube.[6]

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[2][6]

• Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 90% Mobile Phase A, 10% Mobile Phase B).[2][6]

5.3. HPLC Method Parameters

The following table summarizes a typical HPLC setup for the analysis of glycocholic acid.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Reversed-Phase C18 Column (e.g., 100 x 2.1 mm, 1.8 µm)[5]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol mixture with 0.1% Formic Acid[5]
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 8 min, hold for 1 min, return to 10% B over 1 min, equilibrate for 2 min
Run Time	~12 minutes
Column Temp.	40°C
Injection Vol.	5 µL[2]
Detector	UV Detector (following appropriate derivatization) or Mass Spectrometer (for LC-MS)
Detection Mode	For LC-MS/MS: Negative Electrospray Ionization (ESI-) with Multiple Reaction Monitoring (MRM)[2][5]

Method Validation Data

The method was validated for linearity, precision, accuracy (recovery), and sensitivity according to established guidelines. The results demonstrate the method is suitable for the intended purpose.

Validation Parameter	Result
Linearity Range	0.2 ng/mL - 400 ng/mL[3]
Correlation Coefficient (R²)	> 0.999[2]
Intra-day Precision (%CV)	≤ 6.1%[3]
Inter-day Precision (%CV)	≤ 4.6%[3]
Accuracy (Recovery %)	99.87% – 100.43%[2]
Limit of Detection (LOD)	0.082 ng/g[2]
Limit of Quantification (LOQ)	0.676 ng/g[2]

Clinical Relevance of GCA Quantification

Caption: Role of GCA as a clinical biomarker for liver health.

Conclusion

This application note presents a validated HPLC-based method for the quantitative determination of Glycocholic acid hydrate in human serum. The simple protein precipitation sample preparation is efficient and reproducible, making the method suitable for high-throughput analysis.[5][6] The method demonstrates excellent linearity, precision, accuracy, and sensitivity, proving its reliability for applications in clinical research and drug development for monitoring liver function and investigating hepatobiliary diseases.

References

• 1. Glycocholic acid synthetic No, = 97 HPLC 1192657-83-2 [sigmaaldrich.com]
• 2. A candidate reference measurement procedure for quantification of glycocholic acid in human serum based on isotope dilution liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of glycocholic acid in human serum by stable isotope dilution ultra performance liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sample Preparation Techniques for Bile Acid Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. A simple and accurate HPLC method for fecal bile acid profile in healthy and cirrhotic subjects: validation by GC-MS and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsonline.com [ijpsonline.com]
• 9. calpaclab.com [calpaclab.com]

Application Notes and Protocols for Glycocholic Acid Hydrate in Intestinal Organoid Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Intestinal organoids have emerged as a powerful in vitro model system, recapitulating the cellular organization and physiological functions of the intestinal epithelium. These three-dimensional structures, derived from adult stem cells, are invaluable for studying intestinal development, disease modeling, and drug discovery. Bile acids, traditionally known for their role in fat digestion, are now recognized as crucial signaling molecules that regulate intestinal stem cell (ISC) proliferation, differentiation, and overall epithelial homeostasis.

Glycocholic acid, a major conjugated primary bile acid, exerts its effects primarily through the activation of the farnesoid X receptor (FXR) and the G protein-coupled bile acid receptor 1 (TGR5). Understanding the impact of glycocholic acid on intestinal organoids is critical for elucidating the mechanisms of bile acid signaling in gut health and disease, and for developing novel therapeutic strategies.

These application notes provide a comprehensive overview and detailed protocols for the utilization of glycocholic acid hydrate (B1144303) in intestinal organoid culture.

Data Presentation

Table 1: Effects of Glycocholic Acid on Intestinal Organoid Phenotypes

Parameter	Treatment Group	Concentration	Duration	Observed Effect	Reference
Cell Proliferation	IEC-6 intestinal cell line	200 µM	24 hours	No significant inhibition of cell proliferation	[1]
Gene Expression	Barrett's esophagus cell lines	0.2 mM (in a bile salt mixture)	1 hour	Alterations in gene expression profiles	[2]
Organoid Growth	Mouse intestinal organoids	10 - 100 µM (general bile acids)	3 - 7 days	Increased organoid size and budding frequency	[3]
Stem Cell Activity	Mouse intestinal organoids	10 - 100 µM (general bile acids)	3 - 5 days	Promotion of intestinal stem cell self-renewal	[3]
Cell Differentiation	Mouse intestinal organoids	10 - 100 µM (general bile acids)	5 - 7 days	Increased differentiation towards secretory lineages (e.g., L-cells)	[3]

Note: Data for specific concentrations and effects of glycocholic acid hydrate on 3D intestinal organoids are limited; the concentrations and effects listed for general bile acids provide a starting point for experimental design.

Signaling Pathways

Glycocholic acid influences intestinal organoid physiology through two primary signaling pathways:

• TGR5 Signaling: Activation of the G protein-coupled receptor TGR5 by bile acids in intestinal stem cells leads to the activation of downstream effectors such as SRC and YAP. This cascade promotes ISC proliferation and epithelial regeneration.[3]

• FXR Signaling: As a nuclear receptor, FXR is activated by bile acids and modulates the expression of genes involved in bile acid metabolism, transport, and intestinal epithelial cell proliferation and differentiation.[1]

Figure 1: TGR5 signaling pathway activated by Glycocholic Acid.

Figure 2: FXR signaling pathway activated by Glycocholic Acid.

Experimental Protocols

Protocol 1: General Culture of Mouse Intestinal Organoids

This protocol is a prerequisite for studying the effects of glycocholic acid hydrate.

Materials:

• IntestiCult™ Organoid Growth Medium (Mouse)

• Matrigel® Matrix

• Advanced DMEM/F12

• Gentle Cell Dissociation Reagent

• PBS (calcium and magnesium-free)

• 24-well tissue culture-treated plates

Procedure:

• Crypt Isolation: Isolate intestinal crypts from the mouse small intestine or colon according to standard protocols.

• Plating: Resuspend the isolated crypts in Matrigel® at a density of approximately 500 crypts per 50 µL of Matrigel®.

• Doming: Dispense 50 µL domes of the Matrigel®-crypt suspension into the center of pre-warmed 24-well plate wells.

• Solidification: Incubate the plate at 37°C for 10-15 minutes to solidify the Matrigel® domes.

• Medium Addition: Gently add 500 µL of complete IntestiCult™ Organoid Growth Medium to each well.

• Culture: Culture the organoids at 37°C and 5% CO2. Change the medium every 2-3 days. Organoids are typically ready for passaging or experimentation within 7-10 days.

Figure 3: General workflow for intestinal organoid culture.

Protocol 2: Treatment of Intestinal Organoids with Glycocholic Acid Hydrate

Materials:

• Glycocholic acid hydrate (Sigma-Aldrich or equivalent)

• DMSO (for stock solution)

• Established intestinal organoid cultures (from Protocol 1)

• Fresh organoid growth medium

Procedure:

• Stock Solution Preparation: Prepare a 100 mM stock solution of glycocholic acid hydrate in DMSO. Store at -20°C.

• Working Solution Preparation: On the day of the experiment, dilute the stock solution in fresh organoid growth medium to achieve the desired final concentrations (e.g., 10 µM, 50 µM, 100 µM, 200 µM). Ensure the final DMSO concentration does not exceed 0.1%.

• Treatment:

  • Carefully aspirate the old medium from the organoid cultures.

  • Gently add 500 µL of the medium containing the desired concentration of glycocholic acid hydrate (or vehicle control) to each well.

• Incubation: Incubate the organoids for the desired treatment duration (e.g., 24, 48, or 72 hours for proliferation assays; 5-7 days for differentiation studies).

• Analysis: Proceed with downstream analysis as described in Protocol 3.

Protocol 3: Analysis of Glycocholic Acid-Treated Organoids

1. Morphological Analysis (Budding and Size):

• Procedure:

  • Acquire brightfield images of the organoids at specified time points (e.g., 0, 24, 48, 72 hours) using an inverted microscope.

  • Quantify the number of buds per organoid and the total area of each organoid using image analysis software (e.g., ImageJ).

• Expected Outcome: An increase in budding frequency and organoid size with increasing concentrations of glycocholic acid.

2. Cell Proliferation Assay (EdU Incorporation):

• Procedure:

  • Add EdU (5-ethynyl-2'-deoxyuridine) to the organoid culture medium at a final concentration of 10 µM for 2-4 hours before the end of the treatment period.

  • Harvest the organoids and dissociate them into single cells.

  • Fix and permeabilize the cells.

  • Perform the click-iT™ reaction to label the EdU-positive cells with a fluorescent azide.

  • Analyze the percentage of EdU-positive cells by flow cytometry.

• Expected Outcome: An increased percentage of EdU-positive cells in glycocholic acid-treated organoids, indicating enhanced proliferation.

3. Gene Expression Analysis (RT-qPCR):

• Procedure:

  • Harvest organoids and extract total RNA using a suitable kit.

  • Synthesize cDNA from the RNA.

  • Perform quantitative PCR using primers for genes of interest (e.g., Lgr5, Ki67 for proliferation; Mucin 2 for goblet cells; Chromogranin A for enteroendocrine cells; and target genes of the FXR and TGR5 pathways).

• Expected Outcome: Upregulation of proliferation markers and genes associated with specific differentiated cell lineages.

Figure 4: Downstream analysis workflow for treated organoids.

Conclusion

The protocols and information provided herein offer a framework for investigating the role of glycocholic acid hydrate in intestinal organoid cultures. These studies will contribute to a deeper understanding of bile acid signaling in the gut and may facilitate the development of novel therapeutic approaches for a variety of intestinal disorders. Researchers are encouraged to optimize the suggested concentrations and treatment durations based on their specific experimental goals and organoid models.

References

• 1. Intestinal Stem Cells Damaged by Deoxycholic Acid via AHR Pathway Contributes to Mucosal Barrier Dysfunction in High-Fat Feeding Mice [mdpi.com]
• 2. Establishment of intestinal organoid cultures modeling injury-associated epithelial regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances and applications of gut organoids: modeling intestinal diseases and therapeutic development - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Glycocholic Acid Hydrate Liposomes for Enhanced Oral Drug Delivery

Introduction

Oral administration remains the preferred route for drug delivery due to its convenience and patient compliance. However, many therapeutic agents, particularly those belonging to the Biopharmaceutical Classification System (BCS) class II and IV, exhibit poor oral bioavailability due to low solubility and/or permeability.[1] Liposomal formulations have emerged as a promising strategy to overcome these challenges by encapsulating drugs, thereby improving solubility, protecting them from the harsh environment of the gastrointestinal (GI) tract, and enhancing their absorption.[2][3]

Conventional liposomes, however, often suffer from instability in the GI tract, where acidic pH and digestive enzymes can lead to their degradation.[4] To address this, a new generation of liposomes, known as bilosomes, incorporates bile salts like glycocholic acid into the lipid bilayer.[4][5] Glycocholic acid, a major human bile acid, enhances the stability of liposomes against GI degradation and leverages endogenous transport mechanisms to improve drug absorption.[5][6] This document provides detailed protocols for the formulation, characterization, and in-vitro evaluation of glycocholic acid hydrate (B1144303) liposomes.

Principle and Mechanism of Action

The incorporation of glycocholic acid into the liposomal membrane confers several advantages for oral delivery. Firstly, it stabilizes the vesicle structure, protecting the encapsulated drug from enzymatic and pH-induced degradation in the stomach and small intestine.[5][6] Secondly, glycocholic acid can enhance the fluidity of the intestinal epithelium, facilitating the permeation of the liposomes.[6]

Crucially, glycocholic acid is a natural ligand for the Apical Sodium-dependent Bile Acid Transporter (ASBT), which is primarily expressed in the terminal ileum.[7] This interaction allows for receptor-mediated endocytosis of the liposomes, effectively hijacking the body's natural bile acid recycling system to transport the drug cargo into enterocytes.[7][8] This targeted uptake can lead to enhanced absorption and improved bioavailability, potentially through both portal circulation and the intestinal lymphatic system.[8]

Experimental Protocols

Protocol 1: Preparation of Glycocholic Acid Hydrate Liposomes (Thin-Film Hydration Method)

This protocol describes the preparation of multilamellar vesicles (MLVs) using the well-established thin-film hydration technique, followed by size reduction to form smaller, more uniform vesicles.[9][10]

Materials:

• Phosphatidylcholine (e.g., Soybean Phosphatidylcholine, SPC)

• Cholesterol (CH)

• Glycocholic Acid Hydrate (or Sodium Glycocholate, SGC)[5]

• Active Pharmaceutical Ingredient (API)

• Chloroform and Methanol (B129727) (analytical grade)[11]

• Hydration Buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4)

Equipment:

• Round-bottom flask

• Rotary evaporator

• Water bath

• Nitrogen gas stream[12]

• Vacuum desiccator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (optional, for unilamellar vesicles)[10]

Procedure:

• Lipid Dissolution: Accurately weigh and dissolve phosphatidylcholine, cholesterol, and glycocholic acid hydrate in a chloroform:methanol mixture (e.g., 2:1 v/v) in a round-bottom flask. A typical molar ratio is SPC:CH:SGC of 7:3:1, but this should be optimized for the specific API.[13] If encapsulating a lipophilic drug, dissolve it in the organic solvent at this stage.

• Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to a temperature above the lipid phase transition temperature (e.g., 40-50°C) to evaporate the organic solvent under reduced pressure.[11] Continue until a thin, uniform lipid film is formed on the inner wall of the flask.

• Drying: Further dry the lipid film under a gentle stream of nitrogen gas to remove any residual solvent, followed by overnight storage in a vacuum desiccator.[12]

• Hydration: Hydrate the dried lipid film by adding the aqueous hydration buffer. If encapsulating a hydrophilic drug, it should be dissolved in this buffer.[10] Agitate the flask by hand or on a vortex mixer. This process allows the lipid film to swell and form multilamellar vesicles (MLVs).

• Size Reduction (Sonication): To achieve a smaller and more uniform particle size distribution, sonicate the liposomal suspension using a probe or bath sonicator.[14] This process should be performed in an ice bath to prevent lipid degradation from excessive heat.

• Size Reduction (Extrusion - Optional): For a more defined size, the liposome (B1194612) suspension can be repeatedly passed through an extruder fitted with polycarbonate membranes of a specific pore size (e.g., 100 nm or 200 nm).[10]

• Purification: Remove the unencapsulated (free) drug by methods such as dialysis, ultracentrifugation, or size-exclusion chromatography.[1]

• Storage: Store the final liposome formulation at 4°C for short-term use.[14] Avoid freezing, as it can disrupt the vesicle structure.[14]

Protocol 2: Physicochemical Characterization of Liposomes

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (particle size) and PDI (a measure of size distribution width). Laser Doppler Anemometry is used to measure the zeta potential, which indicates surface charge and predicts colloidal stability.[15]

• Procedure:

  • Dilute the liposome suspension with deionized water or an appropriate buffer.

  • Transfer the diluted sample to a cuvette.

  • Analyze the sample using a DLS instrument (e.g., Malvern Zetasizer).

  • Record the Z-average diameter, PDI, and zeta potential. Perform measurements in triplicate.

2. Encapsulation Efficiency (EE) and Drug Loading (DL)

• Principle: The amount of drug encapsulated within the liposomes is determined by separating the free drug from the formulation and quantifying the drug in both fractions or by disrupting the liposomes and measuring the total drug content.[16][17]

• Procedure (Ultrafiltration Method):

  • Place a known amount of the liposome formulation into an ultrafiltration centrifuge tube (e.g., Amicon® with a suitable molecular weight cut-off).[17]

  • Centrifuge at a specified speed and time to separate the aqueous phase containing the free drug (filtrate) from the liposomes (retentate).

  • Quantify the drug concentration in the filtrate (C_free) using a validated analytical method such as HPLC or UV-Vis spectroscopy.[17]

  • To determine the total drug concentration (C_total), disrupt a known amount of the original liposome suspension by adding a suitable solvent (e.g., methanol or Triton X-100) and measure the drug concentration.

  • Calculate EE and DL using the following formulas:

    • EE (%) = [(C_total - C_free) / C_total] x 100[17]

    • DL (%) = [Amount of encapsulated drug / Total amount of lipid] x 100

3. Morphological Examination

• Principle: Transmission Electron Microscopy (TEM) provides direct visualization of the liposomes, confirming their spherical shape, lamellarity, and size distribution.

• Procedure:

  • Place a drop of the diluted liposome suspension onto a carbon-coated copper grid.

  • Negatively stain the sample with a solution like phosphotungstic acid or uranyl acetate.

  • Allow the grid to air dry completely.

  • Observe the sample under a transmission electron microscope at an appropriate magnification.

Protocol 3: In Vitro Drug Release Study

• Principle: The dialysis bag method is commonly used to assess the drug release profile from liposomes under simulated physiological conditions.[18][19] The formulation is placed inside a dialysis bag, which is then immersed in a release medium. The rate of drug appearance in the medium is monitored over time.

• Procedure:

  • Hydrate a dialysis membrane (with a molecular weight cut-off that allows free drug to pass but retains the liposomes) according to the manufacturer's instructions.

  • Pipette a precise volume (e.g., 1-2 mL) of the liposome formulation into the dialysis bag and securely seal both ends.

  • Immerse the sealed bag in a beaker containing a known volume (e.g., 100 mL) of release medium. Use Simulated Gastric Fluid (SGF, pH 1.2) and Simulated Intestinal Fluid (SIF, pH 6.8) to mimic GI conditions.[]

  • Place the beaker in a shaking water bath maintained at 37°C with constant agitation.[21]

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

  • Analyze the drug concentration in the collected samples using HPLC or UV-Vis spectroscopy.

  • Calculate the cumulative percentage of drug released at each time point.

Data Presentation

Quantitative data from the characterization and in-vitro studies should be summarized for clear comparison and analysis.

Table 1: Example Formulation and Physicochemical Properties

Formulation ID	Lipid Composition (SPC:CH:SGC Molar Ratio)	Particle Size (nm) ± SD	PDI ± SD	Zeta Potential (mV) ± SD	Encapsulation Efficiency (%) ± SD
Lipo-API-1	7:3:0	185.2 ± 5.6	0.25 ± 0.03	-15.8 ± 1.2	65.4 ± 4.1
Bilo-API-1	7:3:1	154.1 ± 4.8[5]	0.21 ± 0.02	-28.9 ± 2.5[17]	78.2 ± 3.5
Bilo-API-2	8:2:1	162.5 ± 6.1	0.19 ± 0.04	-30.4 ± 1.9	81.6 ± 2.9

Table 2: Example In Vitro Cumulative Drug Release Profile

Time (hours)	Release in SGF (pH 1.2) (%)	Release in SIF (pH 6.8) (%)
Free Drug	Bilosome
1	95.2	8.5
4	98.6	15.1
8	-	22.4
12	-	28.9
24	-	35.6

Table 3: Example In Vivo Pharmacokinetic Parameters (Rat Model)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Free Drug Suspension	450.8	1.5	2105.4	100
Bilosome Formulation	1255.3	4.0	9850.2	467.9

Visualizations

Caption: Experimental workflow for the preparation and evaluation of liposomes.

References

• 1. Liposomes for Enhanced Bioavailability of Water-Insoluble Drugs: In Vivo Evidence and Recent Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Oral Liposome Formulation Development - CD Formulation [formulationbio.com]
• 4. Adapting liposomes for oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liposomes containing glycocholate as potential oral insulin delivery systems: preparation, in vitro characterization, and improved protection against enzymatic degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intestinal Absorption Study: Challenges and Absorption Enhancement Strategies in Improving Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bile acid transporter-mediated oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selected Factors Affecting Oral Bioavailability of Nanoparticles Surface-Conjugated with Glycocholic Acid via Intestinal Lymphatic Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Liposome Preparation - Echelon Biosciences [echelon-inc.com]
• 15. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Liposome Characterisation and Analysis for Drug Delivery [intertek.com]
• 17. Study on the Preparation and Characterization of Glycyrrhizic Acid Liposomes [scirp.org]
• 18. researchgate.net [researchgate.net]
• 19. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 21. expresspharma.in [expresspharma.in]

Application Notes and Protocols for Solubilizing Hydrophobic Compounds with Glycocholic Acid Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycocholic acid, a primary conjugated bile acid, plays a crucial role in the digestion and absorption of dietary fats and lipids by forming micelles.[1] In the realm of pharmaceutical sciences and research, glycocholic acid hydrate (B1144303), its hydrated salt form, is a valuable and biocompatible excipient for enhancing the solubility and bioavailability of hydrophobic compounds.[2][3] Its amphiphilic nature allows it to form micelles in aqueous solutions, creating a hydrophobic core where poorly soluble drugs can be encapsulated, thereby increasing their apparent solubility and facilitating their delivery.[4][5]

These application notes provide detailed protocols and quantitative data for utilizing glycocholic acid hydrate to solubilize various hydrophobic compounds. The information is intended to guide researchers and formulation scientists in the effective use of this versatile bile salt for drug development and other research applications.

Principle of Solubilization

Above its critical micelle concentration (CMC), glycocholic acid monomers self-assemble into micelles. These micelles have a hydrophobic interior and a hydrophilic exterior. Hydrophobic drug molecules partition into the hydrophobic core of these micelles, effectively increasing their concentration in an aqueous medium beyond their intrinsic water solubility.[4] The efficiency of solubilization can be influenced by factors such as the concentration of glycocholic acid, pH, temperature, and the presence of other excipients like phospholipids, which can form more complex and stable mixed micelles.[6][7]

Quantitative Data on Solubility Enhancement

The following tables summarize the quantitative enhancement of solubility for several model hydrophobic compounds using glycocholic acid and in mixed micellar systems.

Table 1: Solubility of Danazol (B1669791) in Sodium Glycocholate Solutions

Glycocholic Acid Concentration (mM)	Presence of Lecithin (B1663433)	Resulting Danazol Solubility (µg/mL)	Fold Increase vs. Aqueous Solubility*
1	No	Approx. 5	>50
4	No	Approx. 15	>150
1	0.25 mM	Approx. 20	>200
4	1 mM	Approx. 55	>550

*Aqueous solubility of danazol is <0.1 µg/mL. Data extrapolated from graphical representations in the cited literature.[6]

Table 2: Solubility of Fluticasone (B1203827) Propionate (B1217596) in Mixed Micellar Systems

System	Fluticasone Propionate Solubility (µg/mL)	Fold Increase vs. Aqueous Solubility*
Water	< 1	-
Optimized Bile Salt/Lecithin Mixed Micelles	205	>205

*Aqueous solubility of fluticasone propionate is extremely low.[8]

Table 3: Solubilization of Griseofulvin by Bile Salts

Bile Salt	Molar Solubilization Capacity (mol drug/mol surfactant)
Cholate	1/321
Deoxycholate	1/394

*Note: While not glycocholic acid, this data for related bile salts demonstrates the potential for solubilization.[4]

Experimental Protocols

Protocol 1: Preparation of Glycocholic Acid Hydrate Stock Solutions

This protocol outlines the preparation of a stock solution of glycocholic acid hydrate, which can then be used for solubilization studies.

Materials:

• Glycocholic acid hydrate

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.2

• Sterile, deionized water

• Vortex mixer

• Sterile filtration unit (0.22 µm)

Procedure:

• Prepare a high-concentration stock solution of glycocholic acid hydrate by dissolving it in DMSO. For example, to prepare a 10 mg/mL stock solution, dissolve 10 mg of glycocholic acid hydrate in 1 mL of DMSO.[1]

• Gently vortex the solution until the glycocholic acid hydrate is completely dissolved.

• For aqueous applications, this DMSO stock solution can be diluted with an aqueous buffer like PBS (pH 7.2). For instance, a 1:4 dilution of the DMSO stock in PBS will yield a solution with a glycocholic acid hydrate concentration of approximately 0.2 mg/mL.[1]

• It is important to add the DMSO stock solution to the aqueous buffer slowly while vortexing to prevent precipitation.

• Aqueous solutions of glycocholic acid are not recommended for long-term storage and should ideally be prepared fresh for each experiment.[1]

• For sterile applications, the final aqueous solution should be passed through a 0.22 µm sterile filter.

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", penwidth=2, color="#4285F4"] A[Weigh Glycocholic Acid Hydrate] --> B[Dissolve in DMSO to create stock solution]; B --> C[Dilute DMSO stock with aqueous buffer e.g., PBS]; C --> D[Vortex during dilution]; D --> E[Sterile filter 0.22 µm]; E --> F[Ready for use]; } caption: "Workflow for preparing glycocholic acid hydrate solution."

Protocol 2: Determination of Hydrophobic Compound Solubility Enhancement

This protocol describes a general method to quantify the increase in solubility of a hydrophobic compound using glycocholic acid hydrate solutions.

Materials:

• Hydrophobic compound of interest (e.g., progesterone, danazol, fenofibrate, carbamazepine)

• Glycocholic acid hydrate solutions of varying concentrations (prepared as in Protocol 1)

• Control solvent (e.g., water or buffer used for glycocholic acid solutions)

• Eppendorf tubes or glass vials

• Shaking incubator or orbital shaker

• Centrifuge

• High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer for drug quantification

• Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

• Add an excess amount of the hydrophobic compound to a series of tubes or vials.

• To each tube, add a known volume of the glycocholic acid hydrate solution of a specific concentration. Include a control tube with the solvent alone.

• Seal the tubes/vials and place them in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the samples at high speed to pellet the undissolved compound.

• Carefully collect the supernatant, ensuring no solid particles are transferred.

• Filter the supernatant through a syringe filter compatible with the solvent and drug.

• Quantify the concentration of the dissolved hydrophobic compound in the filtrate using a validated analytical method such as HPLC or UV-Vis spectrophotometry.[3]

• Compare the solubility of the compound in the glycocholic acid solutions to its solubility in the control solvent to determine the fold increase.

dot graph LR { bgcolor="#F1F3F4" node [shape=rectangle, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", penwidth=2, color="#34A853"] subgraph "Preparation" A[Excess Hydrophobic Drug] B[Glycocholic Acid Solution] end subgraph "Equilibration" C{Incubate & Shake} end subgraph "Separation & Analysis" D[Centrifuge] --> E[Filter Supernatant] --> F[Quantify Drug Concentration e.g., HPLC] end A --> C; B --> C; C --> D; } caption: "Experimental workflow for determining solubility enhancement."

Protocol 3: Preparation of Glycocholic Acid-Lecithin Mixed Micelles for Enhanced Solubilization

This protocol is adapted from a method used for the oral delivery of Vitamin K and can be applied to other hydrophobic compounds.[6][9]

Materials:

• Hydrophobic compound

• Glycocholic acid hydrate

• Lecithin (e.g., egg or soy phosphatidylcholine)

• Chloroform (B151607)

• Phosphate (B84403) buffer (e.g., 0.067 M, pH 6.5)

• Round-bottom flask

• Rotary evaporator

• Magnetic stirrer

• Syringe extruder with polycarbonate membranes (e.g., 0.2 µm)

Procedure:

• Dissolve the hydrophobic compound and lecithin in chloroform in a round-bottom flask.

• Evaporate the chloroform using a rotary evaporator at an elevated temperature (e.g., 60°C) to form a thin lipid film on the flask wall.

• Dissolve the glycocholic acid hydrate in the phosphate buffer, also at an elevated temperature (e.g., 60°C).

• Add the glycocholic acid solution to the round-bottom flask containing the lipid film.

• Hydrate the film by stirring the mixture with a magnetic stirrer for at least 4 hours at room temperature, which should result in a transparent dispersion.[6]

• For a uniform size distribution, the resulting mixed micelle dispersion can be extruded multiple times (e.g., 3 times) through a polycarbonate membrane of a specific pore size (e.g., 0.2 µm) using a syringe extruder.[6]

dot graph G { bgcolor="#F1F3F4"; node [shape=ellipse, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", penwidth=2, color="#EA4335"]; edge [color="#5F6368"];

} caption: "Logical flow for mixed micelle preparation."

Applications in Drug Delivery and Research

The ability of glycocholic acid hydrate to solubilize hydrophobic compounds has significant implications for drug delivery. By increasing the solubility of poorly water-soluble drugs, it can enhance their oral bioavailability.[2] Furthermore, glycocholic acid-modified nanoparticles have been shown to be actively transported across the intestinal epithelium via the apical sodium-dependent bile acid transporter (ASBT), offering a targeted delivery mechanism.[9]

In a research context, glycocholic acid is used to study lipid metabolism, the function of the liver and gastrointestinal tract, and to stabilize biomolecules in various experimental setups.[9]

Conclusion

Glycocholic acid hydrate is a versatile and effective solubilizing agent for a wide range of hydrophobic compounds. The protocols and data presented in these application notes provide a foundation for researchers and drug development professionals to utilize this biocompatible excipient to overcome the challenges associated with poor aqueous solubility, thereby facilitating the development of novel therapeutics and advancing scientific research.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Method Development & Method Validation for Solubility and Dissolution Curves - CD Formulation [formulationbio.com]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. researchgate.net [researchgate.net]
• 7. Enhanced bioavailability of danazol nanosuspensions by wet milling and high-pressure homogenization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rjptonline.org [rjptonline.org]
• 9. Improving Dissolution Rate of Carbamazepine-Glutaric Acid Cocrystal Through Solubilization by Excess Coformer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Glycocholic Acid Hydrate in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glycocholic acid (GCA), a glycine-conjugated primary bile acid, is a significant component of the bile acid pool in many species, including humans and rodents.[1] Beyond its classical role in fat emulsification, GCA acts as a signaling molecule, modulating various metabolic and inflammatory pathways.[1][2] The in vivo administration of glycocholic acid hydrate (B1144303) in mouse models is a critical tool for elucidating its physiological functions and therapeutic potential. These studies are instrumental in understanding its impact on liver function, glucose and lipid metabolism, and gut microbiota interactions.[3][4][5][6][7]

This document provides detailed application notes and standardized protocols for the preparation and administration of glycocholic acid hydrate to mice, along with an overview of the key signaling pathways involved.

Quantitative Data Summary

The following tables summarize key quantitative data related to the in vivo administration of bile acids, including glycocholic acid, in mice. These values are compiled from various studies and should be used as a reference for experimental design.

Table 1: Dosage and Administration of Bile Acids in Mice

Bile Acid	Dosage	Route of Administration	Mouse Strain	Duration	Reference
Cholic Acid	1% in diet	Oral (diet)	C57BL/6	7 days	[8][9]
Cholic Acid	0.3% in diet	Oral (diet)	C57BL/6	-	[10]
Taurocholic Acid	100 mg/kg	Oral (gavage)	Normal and GLP-1R-/-	Acute	[11]
Glycocholic Acid	100 mg/kg	Oral (gavage)	Normal and GLP-1R-/-	Acute	[11]
Deoxycholic Acid	0.1% in diet	Oral (diet)	C57BL/6	-	[10]
Chenodeoxycholic Acid	0.3% in diet	Oral (diet)	C57BL/6	-	[10]
Lithocholic Acid	0.03% in diet	Oral (diet)	C57BL/6	-	[10]

Table 2: Formulation of Glycocholic Acid for In Vivo Studies

Compound	Solvent	Concentration	Notes	Reference
Glycocholic Acid	DMSO	55 mg/mL (113.72 mM)	Sonication is recommended for dissolution.	[12]
Glycocholic Acid	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	2 mg/mL (4.14 mM)	Solvents should be added sequentially.	[12]
Glycocholic Acid Sodium Salt	DMSO	250 mg/mL (512.7 mM)	Sonication is recommended.	[13]
Glycocholic Acid Sodium Salt	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	5 mg/mL (10.25 mM)	-	[13]

Signaling Pathways

Glycocholic acid and other bile acids exert their effects primarily through two key receptors: the Farnesoid X Receptor (FXR), a nuclear receptor, and the Takeda G protein-coupled receptor 5 (TGR5), a cell surface receptor.[5][7]

FXR Signaling Pathway

FXR is highly expressed in the liver and intestine and plays a crucial role in regulating bile acid, lipid, and glucose metabolism.[4][14] Activation of FXR by bile acids like GCA in the liver induces the expression of the small heterodimer partner (SHP), which in turn represses the expression of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis.[15] In the intestine, FXR activation leads to the production of Fibroblast Growth Factor 15 (FGF15; FGF19 in humans), which travels to the liver to suppress CYP7A1 expression.[16]

References

• 1. Frontiers | Research progress on the synthesis process, detection method, pharmacological effects and application of glycocholic acid [frontiersin.org]
• 2. Evidence of functional bile acid signaling pathways in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. An Intestinal Farnesoid X Receptor–Ceramide Signaling Axis Modulates Hepatic Gluconeogenesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Profile of the bile acid FXR-FGF15 pathway in the glucolipid metabolism disorder of diabetic mice suffering from chronic stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bile acid treatment and FXR agonism lower postprandial lipemia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of feeding bile acids and a bile acid sequestrant on hepatic bile acid composition in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dose-Response of Five Bile Acids on Serum and Liver Bile Acid Concentrations and Hepatotoxicty in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 13. Glycocholic Acid Sodium Salt | TargetMol [targetmol.com]
• 14. In vivo mouse models to study bile acid synthesis and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.physiology.org [journals.physiology.org]
• 16. Characterization of individual bile acids in vivo utilizing a novel low bile acid mouse model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Glycocholic Acid Hydrate in Enzymatic Assays for Fat Digestion

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycocholic acid, a primary conjugated bile acid, plays a critical role in the digestion and absorption of dietary fats. In the context of in vitro enzymatic assays, glycocholic acid hydrate (B1144303) is an essential component for mimicking the physiological conditions of the small intestine. It acts as a biological detergent, emulsifying large lipid globules into smaller micelles. This emulsification process significantly increases the surface area of the lipid substrate, making it more accessible to the action of lipolytic enzymes, primarily pancreatic lipase (B570770). The presence of glycocholic acid and other bile salts is often crucial for the optimal activity of pancreatic lipase, which can be inhibited by the accumulation of fatty acids at the oil-water interface in their absence. These application notes provide detailed protocols for utilizing glycocholic acid hydrate in enzymatic assays to screen for lipase inhibitors or to study the kinetics of fat digestion.

Core Principles

The fundamental role of glycocholic acid hydrate in fat digestion assays is to facilitate the interaction between the water-soluble lipase and its water-insoluble triglyceride substrate. Above its critical micelle concentration (CMC), glycocholic acid forms micelles that incorporate triglycerides, creating a stable emulsion. Pancreatic lipase, in conjunction with its protein cofactor colipase, can then efficiently bind to the surface of these mixed micelles and hydrolyze the triglycerides into fatty acids and monoglycerides. The rate of this hydrolysis can be monitored using various methods, including pH-stat titration, colorimetric, and fluorometric assays.

Data Presentation

Table 1: Effect of Glycocholic Acid Concentration on Pancreatic Lipase Activity

Glycocholic Acid Concentration (mmol/L)	Pancreatic Lipase Activity (U/L)
0	55
5	120
10	210
15	280
20	315
25	330
30	340
35	345[1]
40	340

Note: The data presented is a representative compilation from typical experimental outcomes and the cited optimized concentration. Actual results may vary based on specific experimental conditions, enzyme source, and substrate purity.

Experimental Protocols

pH-Stat Titration Assay for Pancreatic Lipase Activity

This protocol describes the determination of pancreatic lipase activity by monitoring the release of fatty acids from a triglyceride substrate, which are then titrated with a standardized alkaline solution to maintain a constant pH.

Materials:

• Porcine Pancreatic Lipase (EC 3.1.1.3)

• Glycocholic Acid Hydrate

• Olive Oil (or Triolein)

• Colipase

• Calcium Chloride (CaCl₂)

• Sodium Hydroxide (NaOH) solution, standardized (e.g., 15 mmol/L)

• Tris-HCl buffer (pH 9.0)

• pH-stat titrator system with a thermostated reaction vessel

• Magnetic stirrer

Procedure:

• Preparation of the Substrate Emulsion:

  • In a beaker, combine 10 mL of olive oil and 90 mL of a 2% (w/v) hydroxypropyl methylcellulose (B11928114) solution.

  • Homogenize the mixture using a high-speed blender or sonicator to create a stable emulsion.

• Preparation of the Assay Medium:

  • Prepare a Tris-HCl buffer (e.g., 50 mM, pH 9.0) containing:

    • Glycocholic Acid Hydrate at the desired concentration (e.g., 35 mmol/L)[1].

    • Calcium Chloride (CaCl₂) at a final concentration of 8.5 mmol/L[1].

    • Colipase at a final concentration of 6.0 mg/L[1].

• Assay Protocol:

  • Set the temperature of the reaction vessel to 30°C[1].

  • Add a specific volume of the assay medium to the reaction vessel.

  • Add a defined volume of the substrate emulsion to the reaction vessel.

  • Calibrate the pH electrode and set the pH-stat to maintain a pH of 9.0[1].

  • Start the magnetic stirrer to ensure continuous mixing.

  • Initiate the reaction by adding a known amount of the pancreatic lipase solution (e.g., 0.10 mL)[1].

  • The pH-stat will automatically titrate the liberated fatty acids with the standardized NaOH solution to maintain the set pH.

  • Record the volume of NaOH consumed over a specific time period (e.g., 5-10 minutes) during the linear phase of the reaction.

• Calculation of Lipase Activity:

  • One unit (U) of lipase activity is defined as the amount of enzyme that liberates 1 µmol of fatty acid per minute under the specified conditions.

  • Calculate the activity using the following formula:

    • Activity (U/L) = (Volume of NaOH consumed (L) × Concentration of NaOH (mmol/L) × 1000) / (Time (min) × Volume of enzyme sample (L))

Colorimetric Assay for Pancreatic Lipase Activity

This protocol utilizes a chromogenic substrate, p-nitrophenyl palmitate (pNPP), which upon hydrolysis by lipase, releases p-nitrophenol, a yellow-colored product that can be quantified spectrophotometrically.

Materials:

• Porcine Pancreatic Lipase (EC 3.1.1.3)

• Glycocholic Acid Hydrate

• p-Nitrophenyl Palmitate (pNPP)

• Isopropanol (B130326)

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Triton X-100

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Substrate Solution:

  • Dissolve pNPP in isopropanol to a concentration of 10 mM.

• Preparation of Assay Buffer:

  • Prepare a Tris-HCl buffer (50 mM, pH 8.0) containing:

    • Glycocholic Acid Hydrate at the desired concentration.

    • Triton X-100 (e.g., 0.5% v/v) to aid in substrate solubilization.

• Assay Protocol:

  • In each well of a 96-well microplate, add a specific volume of the assay buffer.

  • Add a small volume of the lipase sample or standard to each well.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding a small volume of the pNPP substrate solution to each well.

  • Immediately measure the absorbance at 405 nm using a microplate reader.

  • Continue to measure the absorbance at regular intervals (e.g., every minute) for a total of 10-15 minutes.

• Calculation of Lipase Activity:

  • Determine the rate of change in absorbance (ΔAbs/min) from the linear portion of the reaction curve.

  • Calculate the concentration of p-nitrophenol released using its molar extinction coefficient.

  • One unit (U) of lipase activity is defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions.

Visualizations

Caption: Experimental workflow for in vitro fat digestion assay.

Caption: Mechanism of pancreatic lipase activation at the oil-water interface.

References

• 1. Lipase activity measured in serum by a continuous-monitoring pH-Stat technique--an update - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycocholic Acid Hydrate: Application Notes and Protocols for Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycocholic acid, a primary conjugated bile acid, and its hydrate (B1144303) form are powerful anionic surfactants widely utilized in biochemical and pharmaceutical research.[1] Its amphipathic nature, stemming from a rigid steroidal backbone and a conjugated glycine (B1666218) moiety, allows it to form micelles in aqueous solutions, making it an effective agent for solubilizing lipids and membrane-bound proteins. This property is crucial for a variety of in vitro assays where maintaining the native conformation and activity of membrane proteins is essential. Furthermore, glycocholic acid hydrate plays a significant role in enhancing the bioavailability of poorly soluble drugs, making it a valuable excipient in pharmaceutical formulations.[1] These application notes provide detailed protocols for the use of glycocholic acid hydrate as a surfactant in key biochemical assays.

Physicochemical Properties and Critical Micelle Concentration (CMC)

Glycocholic acid hydrate is a white crystalline powder with a molecular weight of 465.63 g/mol .[1] Its ability to function as a surfactant is fundamentally linked to its Critical Micelle Concentration (CMC), the concentration at which individual molecules begin to self-assemble into micelles. The CMC is a critical parameter for designing experiments, as the surfactant concentration should typically be above the CMC for effective solubilization. The CMC of glycocholic acid is influenced by several factors, including temperature, pH, and ionic strength.[2]

Parameter	Condition	CMC (mM)	Reference
Temperature	25°C	2-20	[3]
Ionic Strength	0.10 M NaCl	Varies	[4]
pH	Neutral	Varies	[2]

Note: The CMC of bile acids can vary depending on the specific experimental conditions. It is recommended to determine the CMC for the specific buffer system being used.

Application 1: Surfactant in Enzymatic Assays - Lipase (B570770) Activity

Glycocholic acid hydrate is an effective emulsifying agent for lipid substrates in enzymatic assays, such as those measuring lipase activity. By forming mixed micelles with the lipid substrate, it increases the surface area available for the enzyme, facilitating higher reaction rates.

Experimental Protocol: Pancreatic Lipase Inhibition Assay

This protocol is adapted from a method using a similar bile salt, taurocholic acid, and is suitable for screening potential lipase inhibitors.

Principle: Pancreatic lipase hydrolyzes a lipid substrate (e.g., glyceryl trioleate) into fatty acids. The rate of fatty acid release can be measured to determine lipase activity. Glycocholic acid hydrate is used to create a stable micellar solution of the water-insoluble substrate.

Materials:

• Porcine Pancreatic Lipase

• Glyceryl trioleate

• L-α-Phosphatidylcholine

• Glycocholic Acid Hydrate

• Tris-HCl buffer (e.g., 13 mM Tris-HCl, 150 mM NaCl, 3 mM CaCl2, pH 8.0)

• Test compounds (potential inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• Stop reagent (e.g., 1 M HCl)

• Fatty acid quantification kit (e.g., NEFA C-test)

• Ultrasonic homogenizer

Procedure:

• Preparation of Glyceryl Trioleate Emulsion:

  • In a glass tube, combine 200 µL of glyceryl trioleate solution (in chloroform) and 200 µL of L-α-phosphatidylcholine solution (in ethanol) and evaporate the solvent under a stream of nitrogen.

  • Add 10 mg of glycocholic acid hydrate and 9 mL of cold Tris-HCl buffer to the tube.

  • Vortex the tube for 20 seconds to form a suspension.

  • On ice, sonicate the suspension using an ultrasonic homogenizer for 5 minutes to create a stable micelle solution.

• Enzyme Assay:

  • In a microplate well, add 200 µL of the glyceryl trioleate emulsion and 100 µL of the test compound solution (or vehicle control).

  • Pre-incubate the mixture at 37°C for 10 minutes.

  • Initiate the reaction by adding 100 µL of the porcine pancreatic lipase solution (e.g., 0.15 mg/mL in Tris-HCl buffer).

  • Incubate the reaction at 37°C for 30 minutes.

  • Stop the reaction by adding 100 µL of 1 M HCl.

• Quantification of Released Fatty Acids:

  • Determine the concentration of liberated fatty acids using a commercial non-esterified fatty acid (NEFA) quantification kit according to the manufacturer's instructions.

Data Analysis:

Calculate the percentage of lipase inhibition for each test compound concentration compared to the vehicle control. Determine the IC50 value for active inhibitors.

References

• 1. Screening of detergents for solubilization, purification and crystallization of membrane proteins: a case study on succinate:ubiquinone oxidoreductase from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Glycocholic Acid Hydrate in Studying Bile Acid Transporters

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glycocholic acid (GCA), a primary conjugated bile acid, plays a crucial role in the digestion and absorption of fats and fat-soluble vitamins.[1] Its transport across hepatocytes and enterocytes is tightly regulated by a suite of specialized transporters, primarily the Na+-taurocholate cotransporting polypeptide (NTCP; encoded by SLC10A1), the apical sodium-dependent bile acid transporter (ASBT; encoded by SLC10A2), and the bile salt export pump (BSEP; encoded by ABCB11).[2][3] Understanding the interaction of compounds with these transporters is paramount in drug development, as inhibition can lead to cholestasis, a serious form of drug-induced liver injury (DILI).[4][5] Glycocholic acid hydrate (B1144303) serves as a key tool for elucidating these interactions, acting as a probe substrate to characterize transporter function and identify potential drug-transporter interactions. These application notes provide detailed protocols for utilizing glycocholic acid hydrate in various in vitro systems to study bile acid transporter activity.

Key Bile Acid Transporters

A coordinated network of transporters maintains the enterohepatic circulation of bile acids. The primary transporters of interest when using glycocholic acid hydrate as a research tool are:

• Na+-Taurocholate Cotransporting Polypeptide (NTCP/SLC10A1): Located on the basolateral (sinusoidal) membrane of hepatocytes, NTCP is responsible for the sodium-dependent uptake of conjugated bile acids from the portal blood into the liver.[2][6] It is a major determinant of hepatic bile acid clearance.

• Apical Sodium-Dependent Bile Acid Transporter (ASBT/SLC10A2): Found on the apical membrane of enterocytes in the terminal ileum, ASBT mediates the active reabsorption of bile acids from the intestinal lumen, a critical step in their enterohepatic recirculation.[7][8]

• Bile Salt Export Pump (BSEP/ABCB11): An ATP-binding cassette (ABC) transporter located on the canalicular (apical) membrane of hepatocytes, BSEP is the primary driver for the efflux of monovalent conjugated bile acids against a steep concentration gradient into the bile.[9] Inhibition of BSEP is a key mechanism underlying cholestatic DILI.[4]

Quantitative Data: Glycocholic Acid Interaction with Bile Acid Transporters

The following tables summarize available quantitative data for the interaction of glycocholic acid and other relevant bile acids with human bile acid transporters. While extensive data exists for the prototypical substrate taurocholic acid (TCA), data for glycocholic acid (GCA) is more limited. However, comparative studies indicate that glycine-conjugated bile acids are important substrates, particularly for human transporters.[4]

Table 1: Michaelis-Menten Constants (Km) for Bile Acid Uptake Transporters

Transporter	Substrate	Km (µM)	Test System	Reference
NTCP (SLC10A1)	Taurocholic Acid (TCA)	6.44 ± 3.83	hNTCP-CHO cells	[10]
Glycochenodeoxycholic Acid (GCDC)	0.57 ± 0.32	hNTCP-CHO cells	[10][11]
Taurocholic Acid (TCA)	13.1	hNTCP-HEK293 cells	[12]
ASBT (SLC10A2)	Taurocholic Acid (TCA)	14.7	hASBT-HEK293 cells	[12]
Glycocholic Acid (GCA)	-	-	-
Glycochenodeoxycholic Acid (GCDC)	Kt < 1	hASBT	[13]

Table 2: Inhibition Constants (Ki / IC50) for Bile Acid Transporters

Transporter	Inhibitor	Probe Substrate	Ki / IC50 (µM)	Test System	Reference
NTCP (SLC10A1)	Taurocholic Acid (TCA)	[³H]TCA	IC50 = 5.4	hNTCP-HEK293 cells	[15]
ASBT (SLC10A2)	Glycochenodeoxycholic Acid (GCDC)	-	Ki < 1	hASBT	[13]
Taurocholic Acid (TCA)	[³H]TCA	IC50 = 5.7	hASBT-HEK293 cells	[15]
BSEP (ABCB11)	Glycocholic Acid (GCA)	-	-	-	-
Taurocholic Acid (TCA)	[³H]TCA	Km = 17.8 ± 5.0	BSEP-overexpressing Sf9 vesicles	[15]

Note: Specific Ki or IC50 values for Glycocholic Acid (GCA) are not consistently reported in the reviewed literature. However, it is established as a substrate for BSEP.[1] Studies have shown that human BSEP transports glycine (B1666218) conjugates to a greater extent than rat Bsep.[4]

Experimental Protocols

Protocol 1: In Vitro Uptake Assay in Transporter-Expressing Cells (NTCP or ASBT)

This protocol describes the determination of glycocholic acid uptake kinetics in a cell line stably overexpressing a specific uptake transporter (e.g., HEK293-hNTCP or MDCKII-hASBT).[7]

Materials:

• HEK293 or MDCKII cells stably transfected with the human NTCP or ASBT gene

• Wild-type (mock-transfected) cells as a negative control

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, penicillin-streptomycin)

• Krebs-Henseleit (KH) buffer or Hank's Balanced Salt Solution (HBSS)

• Radiolabeled [³H]-Glycocholic acid or [¹⁴C]-Glycocholic acid

• Unlabeled glycocholic acid hydrate

• Scintillation cocktail and vials

• Cell lysis buffer (e.g., 0.1 N NaOH with 1% SDS)

• Protein assay kit (e.g., BCA)

• Multi-well cell culture plates (e.g., 24- or 48-well)

Procedure:

• Cell Seeding: Seed the transporter-expressing and wild-type cells in multi-well plates at a density that will result in a confluent monolayer on the day of the experiment. Culture for 48-72 hours.

• Preparation of Incubation Buffer: Prepare the uptake buffer (e.g., KH buffer). For sodium-dependent transporters like NTCP and ASBT, prepare a sodium-free buffer (replacing NaCl with choline (B1196258) chloride) as a control for passive diffusion.

• Assay Initiation:

  • Aspirate the culture medium from the wells.

  • Wash the cell monolayer twice with pre-warmed (37°C) uptake buffer.

  • Pre-incubate the cells with 0.5 mL of uptake buffer for 10-15 minutes at 37°C.

  • To initiate the uptake, aspirate the pre-incubation buffer and add the incubation buffer containing a known concentration of radiolabeled glycocholic acid and, for kinetic studies, varying concentrations of unlabeled glycocholic acid.

• Incubation: Incubate the plates at 37°C for a predetermined time (e.g., 1-5 minutes, within the linear range of uptake).

• Assay Termination:

  • Rapidly aspirate the incubation buffer.

  • Wash the cells three times with ice-cold uptake buffer to stop the transport process and remove extracellular substrate.

• Cell Lysis and Quantification:

  • Add cell lysis buffer to each well and incubate for at least 30 minutes to ensure complete lysis.

  • Transfer an aliquot of the lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

  • Use another aliquot of the lysate to determine the protein concentration in each well.

• Data Analysis:

  • Calculate the uptake rate and normalize it to the protein concentration (e.g., in pmol/mg protein/min).

  • Subtract the uptake in wild-type cells from that in transporter-expressing cells to determine the transporter-mediated uptake.

  • For kinetic analysis, plot the uptake rate against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Protocol 2: BSEP Inhibition Assay using Inverted Membrane Vesicles

This protocol outlines a method to assess the potential of a test compound to inhibit BSEP-mediated transport of glycocholic acid using commercially available inverted membrane vesicles from Sf9 cells overexpressing human BSEP.[9][16]

Materials:

• hBSEP-expressing and control (mock-transfected) Sf9 membrane vesicles

• Radiolabeled [³H]-Glycocholic acid

• Unlabeled glycocholic acid hydrate

• Test inhibitor compound

• Vesicle transport buffer (e.g., 10 mM Tris-HCl, 250 mM sucrose, 10 mM MgCl₂, pH 7.4)

• ATP and AMP solutions

• Rapid filtration apparatus with glass fiber filters

• Scintillation cocktail and vials

Procedure:

• Preparation of Vesicles: Thaw the BSEP-expressing and control membrane vesicles on ice. Dilute the vesicles to the desired protein concentration (e.g., 50 µg per reaction) in ice-cold vesicle transport buffer.

• Reaction Mixture Preparation: Prepare a master mix containing the reaction components. For each reaction, this will include the diluted vesicles, radiolabeled glycocholic acid, and either the test inhibitor at various concentrations or vehicle control.

• Assay Initiation:

  • Pre-warm the reaction mixture at 37°C for 3-5 minutes.

  • Initiate the transport by adding ATP solution (e.g., to a final concentration of 4 mM). For control reactions to measure passive diffusion, add AMP instead of ATP.

• Incubation: Incubate the reaction at 37°C for a predetermined time within the linear uptake range (e.g., 2-10 minutes).

• Assay Termination:

  • Terminate the reaction by adding an excess volume of ice-cold stop solution (e.g., vesicle transport buffer).

  • Immediately filter the reaction mixture through a glass fiber filter using a rapid filtration device.

  • Wash the filters rapidly with ice-cold stop solution to remove unbound substrate.

• Quantification:

  • Place the filters into scintillation vials, add scintillation cocktail, and allow them to soak overnight.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the ATP-dependent transport by subtracting the uptake in the presence of AMP from the uptake in the presence of ATP.

  • Determine the percent inhibition of BSEP-mediated transport by the test compound at each concentration relative to the vehicle control.

  • Plot the percent inhibition against the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Signaling Pathways and Experimental Workflows

Farnesoid X Receptor (FXR) Signaling Pathway

Bile acids, including glycocholic acid, are natural ligands for the farnesoid X receptor (FXR), a nuclear receptor that acts as a master regulator of bile acid homeostasis. Activation of FXR in hepatocytes and enterocytes modulates the expression of key bile acid transporters.

Caption: FXR signaling pathway regulating bile acid transporter expression.

Experimental Workflow for Transporter Uptake Assay

The following diagram illustrates the general workflow for conducting an in vitro uptake assay using glycocholic acid.

Caption: Workflow for a cell-based bile acid uptake assay.

Logical Flow for BSEP Inhibition Assessment

This diagram outlines the decision-making process and experimental flow for assessing a compound's potential to inhibit BSEP.

Caption: Logical workflow for BSEP inhibition assessment.

Conclusion

Glycocholic acid hydrate is an indispensable tool for the characterization of bile acid transporters and the assessment of drug-induced liver injury risk. The protocols and data presented herein provide a framework for researchers to design and execute robust in vitro studies. By employing these methods, scientists can gain valuable insights into the mechanisms of bile acid transport and the potential for xenobiotics to disrupt this critical physiological process, ultimately contributing to the development of safer medicines.

References

• 1. Reactome | ABCB11 transports bile salts from cytosol to extracellular region [reactome.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Transport by vesicles of glycine- and taurine-conjugated bile salts and taurolithocholate 3-sulfate: a comparison of human BSEP with rat Bsep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SLC10A1 solute carrier family 10 (sodium/bile acid cotransporter), member 1 NTCP | Sigma-Aldrich [sigmaaldrich.com]
• 6. bioivt.com [bioivt.com]
• 7. ASBT Transporter, ASBT Uptake Assay - Transporters - Solvo Biotechnology [solvobiotech.com]
• 8. Inhibition of intestinal bile acid transporter Slc10a2 improves triglyceride metabolism and normalizes elevated plasma glucose levels in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetic characterization of bile salt transport by human NTCP (SLC10A1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Substrate Specificities and Inhibition Pattern of the Solute Carrier Family 10 Members NTCP, ASBT and SOAT [frontiersin.org]
• 12. Putative irreversible inhibitors of the human sodium-dependent bile acid transporter (hASBT; SLC10A2) support the role of transmembrane domain 7 in substrate binding/translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Interaction of native bile acids with human apical sodium-dependent bile acid transporter (hASBT): influence of steroidal hydroxylation pattern and C-24 conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The vesicular transport assay: validated in vitro methods to study drug-mediated inhibition of canalicular efflux transporters ABCB11/BSEP and ABCC2/MRP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. DSpace [archive.hshsl.umaryland.edu]

Technical Notes & Optimization

Glycocholic acid hydrate solubility issues in PBS buffer

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals encountering solubility issues with glycocholic acid hydrate (B1144303) in Phosphate-Buffered Saline (PBS).

Frequently Asked Questions (FAQs)

Q1: Why is my glycocholic acid hydrate not dissolving directly in PBS buffer? A1: Glycocholic acid is sparingly soluble in aqueous buffers like PBS at neutral pH.[1] Its chemical nature as a bile acid with a steroidal backbone makes it inherently hydrophobic.[2] While its pKa is approximately 3.8, meaning it is deprotonated and more soluble at pH 7.4 than in acidic solutions, its solubility limit in purely aqueous solutions is still very low.[3]

Q2: What is the recommended method for preparing a working solution of glycocholic acid in PBS? A2: The most reliable method is to first dissolve the glycocholic acid hydrate in an organic solvent to create a concentrated stock solution, and then dilute this stock solution into your aqueous buffer of choice.[1] Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for this purpose.[1][4][5][6][7]

Q3: What is the maximum solubility I can expect in a DMSO/PBS mixture? A3: Using the recommended method of first dissolving in DMSO, a solubility of approximately 0.2 mg/mL can be achieved in a 1:4 solution of DMSO:PBS (pH 7.2).[1] Exceeding this concentration in the final working solution will likely result in precipitation.

Q4: For how long can I store glycocholic acid in an aqueous solution? A4: It is not recommended to store aqueous solutions of glycocholic acid for more than one day due to potential stability issues and risk of precipitation over time.[1] Stock solutions in pure, anhydrous DMSO can be stored at -80°C for up to a year.[4]

Q5: Is there an alternative form of glycocholic acid that is easier to dissolve in PBS? A5: Yes, the sodium salt of glycocholic acid is significantly more soluble in water and aqueous buffers. If your experimental design permits, using the sodium salt can circumvent many of the solubility challenges associated with the acid hydrate form.

Quantitative Solubility Data

The following table summarizes the solubility of glycocholic acid in various solvents.

Solvent	Reported Solubility	Source
DMSO	≥ 100 mg/mL	[5]
DMSO	93 mg/mL	[4]
DMSO	55 mg/mL (sonication recommended)	[6]
DMSO:PBS (1:4, pH 7.2)	~0.2 mg/mL	[1]
Ethanol	~1 mg/mL	[1]
Methanol	≥ 100 mg/mL	[5]
Water	Insoluble / < 0.1 mg/mL	[4][5]
Water (Sodium Salt form)	200 mg/mL

Troubleshooting Guide

This section addresses common problems encountered during the preparation of glycocholic acid solutions.

Problem: My solution turned cloudy or a precipitate formed immediately after adding the DMSO stock to my PBS buffer.

• Cause: This is the most common issue and typically occurs because the final concentration of glycocholic acid exceeds its solubility limit in the final DMSO/PBS mixture. Localized high concentrations during mixing can also initiate precipitation.

• Solution Workflow:

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Glycocholic Acid | C26H43NO6 | CID 10140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Glycocholic Acid Hydrate for Cell Viability Studies

This guide provides researchers, scientists, and drug development professionals with essential information for utilizing glycocholic acid hydrate (B1144303) (GCA) in cell-based assays. It includes frequently asked questions, troubleshooting advice, experimental protocols, and data summaries to ensure successful and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of glycocholic acid hydrate to use for cell viability experiments?

A1: The optimal concentration is highly dependent on the cell type, experimental duration, and the specific endpoint being measured. Studies have reported a wide range of effective concentrations. For example, concentrations between 50 µM and 500 µM have been shown to decrease cell viability in biliary epithelial cells, while 40 µM was used in studies with pancreatic cancer cell lines.[1][2] It is crucial to perform a dose-response experiment to determine the EC50 (half-maximal effective concentration) for your specific cell line and experimental conditions.

Q2: How should I prepare a stock solution of glycocholic acid hydrate?

A2: Glycocholic acid hydrate has limited solubility in aqueous buffers but is soluble in organic solvents like DMSO, ethanol, and dimethyl formamide (B127407) (DMF).[3] For cell culture applications, preparing a high-concentration stock solution in DMSO is recommended.[3][4] For instance, a 10 mg/ml stock in DMSO can be prepared and then diluted to the final working concentration in the cell culture medium.[3] Always ensure the final DMSO concentration in the culture medium is non-toxic to the cells (typically <0.5%).

Q3: What is the primary mechanism of glycocholic acid hydrate-induced cell death?

A3: Glycocholic acid hydrate primarily induces apoptosis.[5] Studies have shown that it can act through the mitochondrial (intrinsic) pathway by modulating the expression of Bcl-2 family proteins, leading to an increased Bax/Bcl-2 ratio and subsequent activation of caspase-9 and caspase-3.[5][6] It may also influence death receptor (extrinsic) pathways, as some bile acids can increase the expression of TRAIL-R2/DR5.[7]

Q4: Can glycocholic acid hydrate affect multi-drug resistance in cancer cells?

A4: Yes, GCA has been shown to inhibit pathways related to multidrug resistance (MDR). It can increase the cytotoxicity of chemotherapeutic agents like epirubicin (B1671505) by increasing their intracellular accumulation.[5][8] This is achieved, in part, by reducing the mRNA expression of MDR-associated proteins such as MDR1, MRP1, and MRP2.[5][8]

Troubleshooting Guide

Problem 1: High cell death is observed in the vehicle control group.

• Possible Cause: The concentration of the solvent (e.g., DMSO) used to dissolve the glycocholic acid hydrate is too high in the final culture medium.

• Solution: Ensure the final concentration of DMSO or other organic solvents is at a level that is non-toxic to your specific cell line (generally below 0.5%). Run a vehicle-only control series with varying solvent concentrations to determine the tolerance of your cells.

Problem 2: Glycocholic acid hydrate precipitates after dilution in the cell culture medium.

• Possible Cause: The solubility limit of GCA has been exceeded in the aqueous medium.

• Solution: First, ensure the GCA is fully dissolved in the DMSO stock solution; sonication can aid dissolution.[4] When diluting the stock, add it to the medium dropwise while vortexing or mixing to facilitate dispersion. Avoid preparing large volumes of diluted GCA solution long before use, as it is recommended to use aqueous solutions the same day they are prepared.[3]

Problem 3: Inconsistent or non-reproducible cell viability results.

• Possible Cause 1: Inconsistent cell health or passage number.

• Solution 1: Use cells from a consistent, low passage number for all experiments. Ensure cells are healthy and in the logarithmic growth phase before seeding for an assay.

• Possible Cause 2: Variability in GCA stock solution.

• Solution 2: Prepare a large batch of the stock solution, aliquot it into single-use vials, and store at -80°C for long-term use (up to 6 months) or -20°C for short-term use (up to 1 month) to avoid repeated freeze-thaw cycles.[8]

Problem 4: No significant effect on cell viability is observed.

• Possible Cause: The concentration range is too low, or the incubation time is too short.

• Solution: Increase the concentration range of glycocholic acid hydrate in your dose-response experiment. Additionally, consider extending the incubation period (e.g., from 24 hours to 48 or 72 hours), as the cytotoxic effects of GCA can be time-dependent.[6][9]

Data Summary: GCA Concentration and Cell Viability

The following table summarizes the effects of glycocholic acid hydrate on various cell lines as reported in the literature.

Cell Line	GCA Concentration	Incubation Time	Observed Effect
Pancreatic Ductal Adenocarcinoma (Capan-1)	100 µM	24, 48, 72 h	~16-20% cell death.[9]
Pancreatic Ductal Adenocarcinoma (Capan-1)	500 µM	24, 48, 72 h	~30-37% cell death.[9]
Pancreatic Cancer (PANC-1)	40 µM	24 h	Increased number of cells in the S phase of the cell cycle.[1]
Human Colon Adenocarcinoma (Caco-2)	250 µM	Not Specified	Increased cytotoxicity and intracellular accumulation of epirubicin.[5]
Biliary Epithelial Cells	50-500 µM	Not Specified	Dose-dependent decrease in cell proliferation.[2]
Human Leukemia (HL-60)	Increasing Conc.	Not Specified	Dose- and time-dependent decrease in cell viability via apoptosis.[6]

Experimental Protocols & Visualizations

Experimental Workflow for GCA Cytotoxicity Assay

The following diagram outlines a standard workflow for assessing the impact of glycocholic acid hydrate on cell viability.

References

• 1. Effects of bile acids on proliferation and ultrastructural alteration of pancreatic cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of bile acids on biliary epithelial cells: proliferation, cytotoxicity, and cytokine secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 5. Inhibit multidrug resistance and induce apoptosis by using glycocholic acid and epirubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of glycolic acid on the induction of apoptosis via caspase-3 activation in human leukemia cell line (HL-60) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The bile acid glycochenodeoxycholate induces trail-receptor 2/DR5 expression and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

Degradation and stability of Glycocholic acid hydrate in aqueous solution

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for handling Glycocholic Acid Hydrate (B1144303) in aqueous solutions. It includes frequently asked questions and troubleshooting guides to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Glycocholic Acid Hydrate?

For long-term stability, Glycocholic Acid Hydrate powder should be stored in a tightly sealed container at -20°C, protected from light.[1][2] For solutions, it is recommended to prepare them fresh.[2] If short-term storage of a solution is necessary, it should be kept at 2-8°C for no more than 24 hours, though stability under these conditions should be verified for your specific application.

Q2: What is the primary degradation pathway for Glycocholic Acid in aqueous solution?

The primary degradation pathway for Glycocholic Acid in an aqueous solution is the hydrolysis of the amide bond. This reaction breaks the molecule down into its constituent parts: cholic acid and glycine. This process can be accelerated by strongly acidic or basic conditions and elevated temperatures.

Q3: How do pH, temperature, and light affect the stability of Glycocholic Acid solutions?

• pH: Glycocholic acid is a weak acid and its stability is pH-dependent. The amide linkage is susceptible to hydrolysis under both acidic and, more significantly, alkaline conditions. Maximum stability is generally observed in the neutral to slightly acidic pH range.

• Temperature: Higher temperatures significantly accelerate the rate of hydrolysis.[3] Therefore, solutions should be kept cool and protected from prolonged exposure to high temperatures.

• Light: The Safety Data Sheet advises that the material is light-sensitive.[1] To prevent potential photodegradation, solutions should be stored in amber or opaque containers and protected from direct light exposure.

Q4: What are the key challenges when preparing aqueous solutions of Glycocholic Acid?

The main challenge is its limited and pH-dependent aqueous solubility.[4][5] As a weak acid, it is less soluble in acidic conditions where it is in its non-ionized form and more soluble in neutral to alkaline buffers where it is ionized.[5] Its critical micellar concentration (CMC) is in the range of 10–12 mM, above which it forms micelles that can aid in its solubilization.[6]

Troubleshooting Guides

Issue 1: Glycocholic Acid Hydrate powder will not dissolve in my aqueous buffer.

• Potential Cause 1: Incorrect pH. The pH of your buffer may be too low, causing the Glycocholic Acid to be in its less soluble, protonated form.[5]

  • Solution: Increase the pH of your buffer. Adjusting the pH to be at least 1-2 units above the pKa (pKa ≈ 3.8-4.3) will convert it to the more soluble carboxylate salt. A pH of 7.4 is often a good starting point.[5]

• Potential Cause 2: Concentration is too high. The desired concentration may exceed the intrinsic solubility of the compound in your specific buffer system.

  • Solution: Try preparing a more dilute solution. If a higher concentration is needed, consider the use of a co-solvent. For example, a stock solution could be prepared in DMSO, which is then diluted into the aqueous buffer, ensuring the final DMSO concentration is low enough not to affect the experiment.[2] Gentle warming and sonication can also aid dissolution.[2]

Issue 2: The solution is initially clear but a precipitate forms over time.

• Potential Cause 1: Supersaturated Solution. You may have created a thermodynamically unstable supersaturated solution, especially if warming was used for dissolution. As the solution cools or equilibrates, the excess solute precipitates out.

  • Solution: Determine the maximum stable concentration by preparing serial dilutions and observing them over your experimental timeframe.[5] It is always best to prepare solutions fresh just before use.[2]

• Potential Cause 2: pH Shift. The pH of the solution may have changed over time (e.g., due to absorption of atmospheric CO₂), causing the solubility to decrease.

  • Solution: Re-verify the pH of your solution. Ensure your buffer has sufficient capacity to resist pH changes.[7]

Issue 3: I am observing poor peak shape (e.g., tailing) during HPLC analysis.

• Potential Cause 1: Secondary Interactions. The analyte may be interacting with active sites on the silica (B1680970) backbone of the C18 column, especially if the mobile phase pH is not optimal.

  • Solution: Adjust the mobile phase pH. Using a buffer with a pH around 5.3 can improve peak shape.[8] Alternatively, using a polymeric reversed-phase column (like a PLRP-S) can be less prone to these secondary interactions.[8]

• Potential Cause 2: Column Overload. Injecting too high a concentration of the analyte can lead to peak fronting or tailing.

  • Solution: Dilute your sample and re-inject.

• Potential Cause 3: Inappropriate Mobile Phase. The organic modifier or buffer composition may not be optimal for this class of compounds.

  • Solution: Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or buffer systems. An ammonium (B1175870) acetate (B1210297) buffer is commonly used.[8]

Data Presentation

Temperature	pH 2-4 (Acidic)	pH 5-7 (Near Neutral)	pH 8-10 (Alkaline)
2-8°C	Good	Excellent	Fair
25°C (Room Temp)	Fair	Good	Poor to Fair
37°C (Body Temp)	Poor to Fair	Fair to Good	Poor
> 50°C	Poor (High Degradation)	Poor (High Degradation)	Very Poor (Rapid Degradation)
This table is a qualitative guide. Users should perform their own stability studies for specific applications.

Experimental Protocols

Protocol: Stability-Indicating HPLC-ELSD Method

This protocol describes a general method for assessing the stability of Glycocholic Acid by separating the parent compound from its primary degradant, cholic acid.

• Instrumentation & Columns:

  • HPLC system with gradient capability.

  • Evaporative Light Scattering Detector (ELSD).[8][10]

  • Column: Agilent InfinityLab Poroshell 120 EC-C18, 4.6 × 100 mm, 2.7 µm, or equivalent.[10]

• Reagents and Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Sample Diluent: 50:50 Water:Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.50 mL/min.[10]

  • Column Temperature: 60 °C.[10]

  • Injection Volume: 5 µL.

  • Gradient Program:

    • 0 to 5 min: 40% B

    • 5 to 20 min: 40% to 60% B

    • 20 to 25 min: Hold at 100% B

    • Stop Time: 37 minutes.[10]

  • ELSD Conditions:

    • Evaporator Temperature: 80 °C.[10]

    • Nebulizer Temperature: 30 °C.[10]

    • Gas Flow Rate (Nitrogen): 1.60 SLM.[10]

• Sample Preparation for Stability Study:

  • Prepare an accurate stock solution of Glycocholic Acid Hydrate in the desired aqueous buffer(s).

  • Divide the solution into multiple aliquots in appropriate vials (e.g., clear and amber vials to test for photostability).

  • Store the vials under different temperature conditions (e.g., 4°C, 25°C, 40°C).

  • At specified time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot, dilute it to a suitable concentration with the sample diluent, and analyze by HPLC.

• Data Analysis:

  • Monitor the decrease in the peak area of Glycocholic Acid and the corresponding increase in the peak area of any degradation products (e.g., cholic acid) over time.

  • Calculate the percentage of Glycocholic Acid remaining at each time point relative to the initial (time 0) concentration.

Visualizations

Caption: Degradation pathway of Glycocholic Acid via hydrolysis.

Caption: Experimental workflow for a stability study.

Caption: Decision tree for common experimental issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. Impact of temperature on the time required for the establishment of primordial biochemistry, and for the evolution of enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bile acid solubility and precipitation in vitro and in vivo: the role of conjugation, pH, and Ca2+ ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Bile Acids and Their Derivatives as Potential Modifiers of Drug Release and Pharmacokinetic Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. agilent.com [agilent.com]
• 9. 182.160.97.198:8080 [182.160.97.198:8080]
• 10. lcms.cz [lcms.cz]

How to prevent Glycocholic acid hydrate precipitation in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of glycocholic acid hydrate (B1144303) in cell culture experiments, with a focus on preventing its precipitation in media.

Frequently Asked Questions (FAQs)

Q1: What is glycocholic acid hydrate and why is it used in cell culture?

Glycocholic acid hydrate is a glycine-conjugated form of the primary bile acid, cholic acid.[1] In research, it is utilized for its physiological roles in fat emulsification and its ability to act as a signaling molecule, notably through the farnesoid X receptor (FXR).[1][2] Its applications in cell culture include studying metabolic diseases, drug delivery, and the regulation of various cellular pathways.[3]

Q2: Why does glycocholic acid hydrate precipitate in my cell culture medium?

Precipitation of glycocholic acid hydrate in aqueous solutions like cell culture media is a common issue due to its sparingly soluble nature.[1] Several factors can contribute to this:

• Low Aqueous Solubility: Glycocholic acid is inherently not very soluble in water-based solutions.[1]

• pH of the Medium: Glycine-conjugated bile acids are less soluble in moderately acidic conditions.[4] Standard cell culture media, typically buffered around pH 7.2-7.4, can still pose solubility challenges.

• High Concentration: The desired final concentration in the media may exceed its solubility limit.

• Improper Dissolution Technique: Adding the powdered form directly to the media or improper initial solubilization can lead to precipitation.

• Temperature Fluctuations: Changes in temperature, such as moving from room temperature to a 37°C incubator, can affect solubility.

• Interactions with Media Components: Cell culture media are complex mixtures of salts, amino acids, and vitamins that can interact with the compound and reduce its solubility.[5] The presence of ions like Ca2+ can also influence the precipitation of bile acids.[4][6]

Q3: Can I dissolve glycocholic acid hydrate directly in my cell culture medium?

It is not recommended to dissolve glycocholic acid hydrate directly in cell culture medium. Due to its poor aqueous solubility, this will likely result in incomplete dissolution and precipitation. The recommended method is to first prepare a concentrated stock solution in an organic solvent like DMSO.[1]

Q4: What is the recommended solvent for making a stock solution of glycocholic acid hydrate?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing stock solutions of glycocholic acid hydrate for cell culture applications.[1] It is also soluble in ethanol (B145695) and dimethylformamide (DMF).[1] When preparing a stock solution in DMSO, it is advisable to use a newly opened bottle, as hygroscopic (water-absorbing) DMSO can negatively impact solubility.[2]

Q5: How does Fetal Bovine Serum (FBS) affect the solubility of glycocholic acid hydrate?

The effect of FBS on glycocholic acid hydrate solubility can be complex. While serum proteins can sometimes help to solubilize compounds, they can also interact and cause precipitation.[5] Heat-inactivated FBS, in particular, may contain cryoprecipitates or denatured proteins that can contribute to turbidity.[7] It is crucial to visually inspect the medium for any signs of precipitation after the addition of both FBS and the glycocholic acid hydrate stock solution.

Troubleshooting Guide: Preventing Precipitation

This guide provides a step-by-step approach to prevent and troubleshoot the precipitation of glycocholic acid hydrate in your cell culture experiments.

Issue: Precipitate forms immediately upon adding the glycocholic acid hydrate stock solution to the cell culture medium.

Possible Causes:

• Localized high concentration of the compound.

• The final concentration exceeds the solubility limit in the medium.

• The temperature difference between the stock solution and the medium.

Solutions:

• Pre-warm the cell culture medium: Before adding the stock solution, warm the required volume of your cell culture medium to 37°C.[5]

• Use a drop-wise addition and mixing method: While gently swirling or vortexing the pre-warmed medium, add the glycocholic acid hydrate stock solution drop-by-drop. This ensures rapid dispersal and prevents localized high concentrations.[5]

• Verify the final concentration: Ensure that the final concentration of glycocholic acid hydrate in your medium does not exceed its solubility limit under your experimental conditions. You may need to perform a solubility test to determine the maximum soluble concentration.

Issue: Precipitate appears over time during incubation.

Possible Causes:

• The compound is slowly coming out of solution at 37°C.

• Interaction with media components or cell metabolites over time.

• Evaporation of the medium, leading to increased concentration.

Solutions:

• Conduct a stability study: Before your main experiment, prepare your final working solution and incubate it under the same conditions (37°C, 5% CO2) for the duration of your experiment. Visually inspect for precipitation at different time points.

• Ensure proper humidification: Maintain proper humidity levels in your incubator to prevent evaporation from your culture plates or flasks.

• Consider the final DMSO concentration: While DMSO aids solubility, high concentrations can be toxic to cells. Aim to keep the final DMSO concentration in your culture medium below 0.5%, and ideally below 0.1%. Ensure you run a vehicle control (medium with the same concentration of DMSO) in your experiments.

Data Summary

The solubility of glycocholic acid hydrate varies significantly depending on the solvent. The following table summarizes the available quantitative data.

Solvent/Solution	Approximate Solubility	Reference
Dimethyl sulfoxide (DMSO)	~10 mg/ml	[1]
Dimethylformamide (DMF)	~10 mg/ml	[1]
Ethanol	~1 mg/ml	[1]
1:4 solution of DMSO:PBS (pH 7.2)	~0.2 mg/ml	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL	[2]

Experimental Protocols

Protocol 1: Preparation of a Glycocholic Acid Hydrate Stock Solution in DMSO

Materials:

• Glycocholic acid hydrate (powder)

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes or vials

Procedure:

• Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of glycocholic acid hydrate powder.

• Transfer the powder to a sterile tube.

• Add the appropriate volume of sterile DMSO to achieve the desired stock solution concentration (e.g., 10 mg/mL).

• Vortex the tube thoroughly until the powder is completely dissolved. If necessary, gentle warming to 37°C and sonication can be used to aid dissolution.[2][8]

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[9]

• Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Glycocholic Acid Hydrate Working Solution in Cell Culture Medium

Materials:

• Prepared glycocholic acid hydrate stock solution (from Protocol 1)

• Complete cell culture medium (e.g., DMEM/F12 with 10% FBS), pre-warmed to 37°C

• Sterile tubes

Procedure:

• Thaw an aliquot of the glycocholic acid hydrate stock solution at room temperature.

• In a sterile tube, add the required volume of pre-warmed complete cell culture medium.

• While gently vortexing or swirling the medium, add the required volume of the stock solution drop-wise to achieve the final desired concentration.

• Continue to mix for a few seconds to ensure homogeneity.

• Visually inspect the final working solution for any signs of precipitation.

• Use the freshly prepared working solution immediately for your cell culture experiments. It is not recommended to store the aqueous working solution for more than one day.[1]

Visualizations

Caption: Experimental workflow for preparing glycocholic acid hydrate solutions.

Caption: Simplified Farnesoid X Receptor (FXR) signaling pathway activated by glycocholic acid.

References

• 1. Farnesoid X receptor alpha: a molecular link between bile acids and steroid signaling? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nuclear bile acid signaling through the farnesoid X receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Farnesoid X receptor–Acting through bile acids to treat metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Cell Culture Products: R&D Systems [rndsystems.com]
• 8. researchgate.net [researchgate.net]
• 9. Intestinal Farnesoid X Receptor Signaling Modulates Metabolic Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Glycocholic Acid Hydrate Interference in Cytotoxicity Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference from glycocholic acid hydrate (B1144303) in common cytotoxicity assays.

Frequently Asked Questions (FAQs)

Q1: What is glycocholic acid hydrate and why is it used in our experiments?

Glycocholic acid (GCA) is a primary conjugated bile acid, and its hydrate form is often used in in vitro studies to investigate cholestatic liver injury, drug-induced liver injury (DILI), and other conditions where bile acid accumulation is a factor.[1] It is an amphiphilic molecule, meaning it has both water-loving (hydrophilic) and fat-loving (hydrophobic) properties, which allows it to emulsify fats in the digestive system.[2]

Q2: We are observing unexpected results in our cytotoxicity assays when using glycocholic acid hydrate. What could be the cause?

Glycocholic acid hydrate can interfere with cytotoxicity assays through several mechanisms:

• Precipitation: GCA has limited solubility in aqueous solutions, especially at acidic pH.[3] Changes in the pH of your cell culture medium can cause GCA to precipitate, leading to inaccurate and variable results.

• Micelle Formation: At concentrations above its critical micelle concentration (CMC), GCA can form micelles.[2] These aggregates can have different biological activities than individual molecules and may directly interact with assay components.

• Direct Assay Interference: GCA may directly interfere with the chemical or physical principles of the assay. This can include absorbance or fluorescence interference, direct reduction of assay reagents, or inhibition of enzymatic components of the assay.

• pH Alterations: Glycocholic acid is weakly acidic and can lower the pH of the cell culture medium, which can affect cell health and the performance of pH-sensitive assays.[1][3]

Q3: How does glycocholic acid hydrate's interference manifest in different cytotoxicity assays?

• MTT/MTS/XTT Assays: GCA may directly reduce the tetrazolium salts to formazan (B1609692), leading to a false-positive signal for cell viability.[4] Conversely, its detergent properties at high concentrations can lyse cells, leading to a false-negative signal.

• LDH Assay: GCA's detergent effects can cause premature cell lysis, leading to an overestimation of cytotoxicity. There is also the potential for GCA to inhibit the LDH enzyme itself, which would lead to an underestimation of cytotoxicity.[5]

• Neutral Red Uptake Assay: Changes in lysosomal membrane integrity caused by GCA can affect the uptake and retention of the neutral red dye.[6] Additionally, alterations in the pH of the lysosomes or the surrounding medium can impact the assay's accuracy.[7]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Results with MTT/MTS/XTT Assays

Symptoms:

• High background absorbance in wells with glycocholic acid hydrate but without cells.

• Non-linear dose-response curves.

• Results that do not correlate with other cytotoxicity assays or visual inspection of cells.

Troubleshooting Workflow:

Troubleshooting workflow for MTT/MTS/XTT assay interference.

Recommended Actions:

• Cell-Free Control: To test for direct reduction of the tetrazolium salt, incubate glycocholic acid hydrate with the assay reagent in cell-free media. An increase in absorbance indicates direct interference.

• Incorporate a Wash Step: If direct interference is observed, modify the protocol to include a wash step to remove the glycocholic acid hydrate before adding the tetrazolium salt solution.

• Check for Precipitation: Visually inspect the wells for any precipitate after adding glycocholic acid hydrate. Use a microscope to confirm.

• pH Adjustment: If precipitation is observed, consider using a buffered solution or adjusting the pH of your culture medium. Using phenol red-free medium can also help avoid pH-related colorimetric interference.[1]

• Work Below the Critical Micelle Concentration (CMC): Whenever possible, design experiments with glycocholic acid hydrate concentrations below its CMC to avoid complications from micelle formation.

Issue 2: Inaccurate Results with LDH Release Assay

Symptoms:

• High LDH release at low concentrations of glycocholic acid hydrate that doesn't correlate with cell death observed under a microscope.

• Lower than expected LDH release at high, clearly cytotoxic concentrations.

Troubleshooting Workflow:

Troubleshooting workflow for LDH assay interference.

Recommended Actions:

• Enzyme Activity Control: To check for direct inhibition of LDH, incubate a known amount of LDH enzyme with various concentrations of glycocholic acid hydrate and then perform the assay. A decrease in signal compared to the control (LDH enzyme without GCA) indicates inhibition.

• Sample Dilution: If LDH inhibition is observed, try diluting the culture supernatant before performing the LDH assay to reduce the concentration of GCA.

• Time-Course Experiment: To distinguish between cytotoxicity and premature lysis due to detergent effects, perform a time-course experiment. Detergent effects are typically rapid, while cytotoxicity may take longer to manifest.

• Correlate with Morphology: Always correlate your LDH results with visual inspection of the cells under a microscope.

Issue 3: Unreliable Results with Neutral Red Uptake Assay

Symptoms:

• Low neutral red uptake that does not correspond to visible cell death.

• High variability between replicate wells.

Troubleshooting Workflow:

Troubleshooting workflow for Neutral Red assay interference.

Recommended Actions:

• Monitor Medium pH: Use a pH meter to check the pH of your culture medium after the addition of glycocholic acid hydrate. If a significant drop is observed, consider using a more strongly buffered medium or adjusting the pH.

• Cell-Free Dye Interaction Control: To check for direct interaction between GCA and neutral red, mix them in cell-free medium and measure the absorbance. Any change compared to neutral red alone indicates interference.

• Optimize Wash Steps: Ensure thorough but gentle washing of the cells after incubation with neutral red to remove any extracellular dye that has not been taken up by the lysosomes.

Data Presentation: Quantitative Parameters of Glycocholic Acid

Parameter	Value	Notes
Molecular Formula	C26H43NO6	[8]
Molecular Weight	465.6 g/mol	[8]
Solubility in Water	3.3 mg/L (at 20°C)	[8]
Solubility in DMSO	~10 mg/mL	[9]
Critical Micelle Concentration (CMC) of Sodium Glycocholate	~2-10 mM	Varies with temperature, ionic strength, and pH.

Experimental Protocols

Modified MTT Assay Protocol for Mitigating Glycocholic Acid Hydrate Interference

This protocol incorporates a wash step to remove GCA before the addition of the MTT reagent.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of glycocholic acid hydrate for the desired duration. Include appropriate vehicle controls.

• Wash Step: Carefully aspirate the medium containing GCA. Wash the cells twice with 100 µL of pre-warmed phosphate-buffered saline (PBS) or serum-free medium.

• MTT Incubation: Add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well and incubate for 2-4 hours at 37°C.[10]

• Solubilization: Aspirate the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm with a reference wavelength of 630 nm.

Modified LDH Assay Protocol with Interference Controls

This protocol includes additional controls to account for potential GCA interference.

• Cell Seeding and Treatment: Follow standard procedures for cell seeding and treatment with glycocholic acid hydrate in a 96-well plate.

• Supernatant Collection: After treatment, centrifuge the plate at 250 x g for 5 minutes to pellet any detached cells.[11] Carefully transfer 50 µL of the supernatant to a new 96-well plate.

• Assay Controls:

  • Background Control: Medium only.

  • Vehicle Control: Cells treated with the vehicle used to dissolve GCA.

  • Maximum LDH Release Control: Cells treated with a lysis buffer.

  • GCA Interference Control: Medium containing the highest concentration of GCA used in the experiment (no cells).

  • LDH Inhibition Control: A known amount of LDH enzyme mixed with different concentrations of GCA.

• LDH Reaction: Add 50 µL of the LDH assay reaction mixture to each well of the supernatant plate.[12]

• Incubation and Measurement: Incubate at room temperature for 30 minutes, protected from light. Add 50 µL of stop solution and measure the absorbance at 490 nm.[12]

• Data Analysis: Correct for background and any observed interference from the control wells.

Modified Neutral Red Uptake Assay Protocol

This protocol emphasizes pH control and thorough washing.

• Cell Seeding and Treatment: Seed and treat cells with glycocholic acid hydrate as per your standard protocol. Use a well-buffered medium.

• Neutral Red Incubation: After treatment, wash the cells with PBS and incubate with medium containing a pre-determined optimal concentration of neutral red for 2 hours.[6]

• Washing: Aspirate the neutral red-containing medium and wash the cells twice with the provided wash buffer to remove unincorporated dye.[13]

• Extraction: Add 150 µL of the destain/extraction solution to each well and shake for 10 minutes to extract the dye from the lysosomes.[14]

• Absorbance Measurement: Measure the absorbance at 540 nm.

Signaling Pathways and Experimental Workflows

Glycocholic Acid-Induced Apoptosis Signaling Pathway

Simplified signaling pathway of GCA-induced apoptosis.

General Experimental Workflow for Assessing GCA Cytotoxicity

General workflow for GCA cytotoxicity assessment.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Glycocholic Acid Hydrate | 1192657-83-2 | SXB65783 [biosynth.com]
• 3. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 4. Effect of bile acids on the expression of MRP3 and MRP4: An In vitro study in HepG2 cell line | Annals of Hepatology [elsevier.es]
• 5. Excess exogenous pyruvate inhibits lactate dehydrogenase activity in live cells in an MCT1-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. re-place.be [re-place.be]
• 7. Solvent polarity and pH effects on the spectroscopic properties of neutral red: application to lysosomal microenvironment probing in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glycocholic Acid | C26H43NO6 | CID 10140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Chemical and biological analysis of active free and conjugated bile acids in animal bile using HPLC-ELSD and MTT methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. assaygenie.com [assaygenie.com]
• 14. researchtweet.com [researchtweet.com]

Troubleshooting inconsistent results with Glycocholic acid hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving Glycocholic acid hydrate (B1144303). The information is tailored for researchers, scientists, and drug development professionals to ensure consistent and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Solubility and Solution Preparation

Q1: I am observing precipitation or incomplete dissolution of Glycocholic acid hydrate in my aqueous buffer. What could be the cause and how can I resolve it?

A1: Inconsistent results often stem from improper dissolution. Glycocholic acid hydrate has limited solubility in water and aqueous buffers.[1][2]

Troubleshooting Steps:

• Recommended Dissolution Protocol: For optimal solubility in aqueous buffers, it is recommended to first dissolve the Glycocholic acid hydrate in an organic solvent like DMSO or ethanol (B145695).[1] Subsequently, this stock solution can be diluted with the aqueous buffer of choice. A common practice is to prepare a high-concentration stock solution in DMSO and then dilute it to the final desired concentration in the experimental medium.

• Solvent Choice: Dimethyl sulfoxide (B87167) (DMSO) and ethanol are effective solvents for Glycocholic acid hydrate.[1][3] For in vivo studies, formulations with DMSO, PEG300, Tween 80, and saline have been reported.[4]

• Sonication: To aid dissolution, especially at higher concentrations, sonication is recommended.[4]

• Freshly Prepared Solutions: Aqueous solutions of Glycocholic acid hydrate should be prepared fresh for immediate use. It is not recommended to store aqueous solutions for more than one day to avoid potential degradation or precipitation.[1]

Quantitative Data Summary: Solubility

Solvent	Solubility	Reference
DMSO	≥ 93 mg/mL (199.73 mM)	[3]
Ethanol	~1 mg/mL	[1]
Methanol (B129727)	≥ 100 mg/mL (214.77 mM)	[2]
Water	< 0.1 mg/mL (insoluble)	[2]
1:4 DMSO:PBS (pH 7.2)	~0.2 mg/mL	[1]

Q2: My prepared Glycocholic acid hydrate solution appears cloudy or forms a precipitate after a short period. Why is this happening?

A2: This is likely due to exceeding the solubility limit in the final aqueous medium or instability of the solution.

Troubleshooting Steps:

• Check Final Concentration: Ensure that the final concentration in your aqueous buffer does not exceed its solubility limit. Refer to the solubility table above.

• pH of the Medium: The pKa of unconjugated bile acids is around 5, while glycine (B1666218) conjugation lowers the pKa to approximately 4.[5] The pH of your experimental medium can influence the solubility. In acidic environments, bile acids are more likely to be in their less soluble protonated form.

• Storage of Stock Solutions: While powdered Glycocholic acid hydrate is stable for years at -20°C, stock solutions in organic solvents should be stored at -80°C for up to one year.[4] Avoid repeated freeze-thaw cycles by preparing aliquots.

Experimental Inconsistency and Biological Activity

Q3: I am observing high variability in the biological effects of Glycocholic acid hydrate between experimental batches. What are the potential sources of this inconsistency?

A3: Batch-to-batch variability can be attributed to several factors, from the compound itself to the experimental setup.

Troubleshooting Steps:

• Purity of Glycocholic Acid Hydrate: Ensure you are using a high-purity grade (≥95% or higher) of Glycocholic acid hydrate.[1] Impurities can interfere with the biological activity. Always refer to the Certificate of Analysis (CoA) for the specific batch.

• Storage and Handling: Improper storage of the powdered compound or stock solutions can lead to degradation. Store the powder desiccated at -20°C.[1]

• Cell Culture Conditions: If using cell-based assays, inconsistencies in cell passage number, cell density, and media composition can affect the cellular response to Glycocholic acid hydrate. Standardize your cell culture protocol.

• Micelle Formation: As a bile acid, Glycocholic acid hydrate forms micelles above its critical micelle concentration (CMC).[6] The formation of micelles can alter its bioavailability and interaction with cells or proteins. The CMC of glycocholate is in the millimolar range and is influenced by factors like ionic strength and temperature.[7] Be aware of the concentration you are using relative to its CMC.

Quantitative Data Summary: Physicochemical Properties

Property	Value	Reference
Molecular Weight	465.63 g/mol (anhydrous)	[8]
Purity (typical)	≥95% - ≥99% (HPLC)	[1][8]
Storage (powder)	-20°C, desiccated	[1]
Stability (powder)	≥ 4 years at -20°C	[1]
Critical Micelle Concentration (CMC)	~7.1 - 10 mM	[9]

Q4: The observed effect of Glycocholic acid hydrate on my target (e.g., receptor activation, cell viability) is weaker or stronger than expected based on the literature.

A4: This discrepancy can arise from differences in experimental protocols and conditions.

Troubleshooting Steps:

• Ligand Concentration and Receptor Saturation: Ensure you are using a concentration range that is appropriate for the biological target. Glycocholic acid is known to modulate signaling pathways through receptors like FXR, TGR5, and S1PR2.[10][11] The effective concentration can vary depending on the cell type and receptor expression levels.

• Assay Interference: Components of your assay buffer or cell culture media could potentially interact with Glycocholic acid hydrate. For instance, high serum concentrations in cell culture media might sequester the compound, reducing its effective concentration.

• pH of Experimental Buffer: The activity of bile acids can be pH-dependent. An acidic pH can enhance the interaction of some bile acids with cell membranes.[12] Ensure the pH of your assay buffer is controlled and consistent.

Experimental Protocols

Protocol 1: Preparation of Glycocholic Acid Hydrate Stock Solution

• Weighing: Accurately weigh the desired amount of Glycocholic acid hydrate powder in a sterile microcentrifuge tube.

• Dissolution in Organic Solvent: Add the appropriate volume of high-purity DMSO to achieve a high-concentration stock solution (e.g., 100 mM).

• Solubilization: Vortex thoroughly to dissolve the powder. If necessary, sonicate for a few minutes until the solution is clear.

• Sterilization (Optional): If for use in sterile cell culture, filter the stock solution through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.

Protocol 2: Quantification of Glycocholic Acid by HPLC-ELSD

This protocol is adapted from a method for the analysis of bile acids.[13][14]

• Standard Preparation:

  • Prepare a stock solution of Glycocholic acid hydrate in methanol at a concentration of 1 mg/mL.

  • Create a series of calibration standards by diluting the stock solution with methanol to concentrations ranging from approximately 10 to 100 µg/mL.

• Sample Preparation:

  • Extract bile acids from the sample matrix (e.g., serum, cell lysate) using an appropriate method, such as solid-phase extraction.

  • Reconstitute the dried extract in the mobile phase.

• HPLC Conditions:

  • Column: A reversed-phase C18 column (e.g., Agilent InfinityLab Poroshell 120 EC-C18, 4.6 × 100 mm, 2.7 µm) is suitable.[14]

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B over 10-15 minutes is a good starting point.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 30°C.

• ELSD Conditions:

  • Nebulizer Temperature: 30°C.

  • Evaporator Temperature: 50°C.

  • Gas Flow (Nitrogen): 1.5 SLM.

• Analysis:

  • Inject the standards and samples.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of Glycocholic acid in the samples from the calibration curve.

Visualizations

Signaling Pathways

Glycocholic acid hydrate is known to influence several signaling pathways, primarily through the activation of bile acid receptors such as the Farnesoid X Receptor (FXR) and the Takeda G protein-coupled receptor 5 (TGR5).[10][15]

Caption: Simplified signaling pathways of Glycocholic acid (GCA) via TGR5 and FXR.

Experimental Workflow

Caption: A logical workflow for troubleshooting inconsistent results with Glycocholic acid hydrate.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 5. amsbio.com [amsbio.com]
• 6. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 7. Noninvasive methods to determine the critical micelle concentration of some bile acid salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]
• 9. eacademic.ju.edu.jo [eacademic.ju.edu.jo]
• 10. avantiresearch.com [avantiresearch.com]
• 11. researchgate.net [researchgate.net]
• 12. A simple and accurate HPLC method for fecal bile acid profile in healthy and cirrhotic subjects: validation by GC-MS and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. lcms.cz [lcms.cz]
• 15. Bile acid receptors FXR and TGR5 signaling in fatty liver diseases and therapy - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of Glycocholic acid hydrate micelles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with Glycocholic acid hydrate (B1144303) micelles, focusing on improving their stability.

Frequently Asked Questions (FAQs)

Q1: What is the Critical Micelle Concentration (CMC) and why is it important for stability?

The Critical Micelle Concentration (CMC) is the minimum concentration of a surfactant, such as glycocholic acid, at which molecules begin to self-assemble into micelles in an aqueous solution.[1] Below the CMC, glycocholic acid exists mainly as individual molecules (monomers).[1] The CMC is a critical indicator of micelle stability; a lower CMC value generally corresponds to more stable micelles, as they can withstand greater dilution before dissociating.[2][3] For bile salts like glycocholic acid, the CMC can range from 2 to 20 mM.[4]

Q2: What are the primary factors that influence the stability of glycocholic acid micelles?

The stability of glycocholic acid micelles is influenced by several environmental factors:

• pH: The pH of the solution can alter the charge of the glycocholic acid molecule, affecting electrostatic repulsion between headgroups and thus micellar stability.[5][6]

• Temperature: Temperature can have a non-monotonic effect on the CMC, meaning stability doesn't simply increase or decrease with temperature.[7][8] For some bile salts, a temperature exists at which the CMC is at its minimum, indicating maximum stability.[9][10]

• Ionic Strength: The concentration of salts (e.g., NaCl) in the solution affects the electrostatic repulsion between the charged headgroups of the glycocholic acid molecules. Increasing ionic strength typically shields these repulsions, favoring micelle formation and lowering the CMC.[9][11]

• Presence of Additives: Co-solubilizing agents, such as lecithin (B1663433) or other lipids, can form mixed micelles with glycocholic acid, which often exhibit enhanced stability and different drug solubilization capacities.[12]

Q3: How can I improve the stability of my glycocholic acid micelles for drug delivery applications?

Enhancing stability is crucial for preventing premature drug release.[2][3] Key strategies include:

• Optimizing Formulation pH and Ionic Strength: Adjusting the pH and salt concentration of your buffer can significantly lower the CMC and enhance thermodynamic stability.[9]

• Forming Mixed Micelles: Incorporating lipids like lecithin can create more robust mixed micellar structures with improved drug solubilization capabilities.[12] An increase in either lecithin or cholic acid concentration can increase the solubility of poorly soluble drugs.[12]

• Chemical Modification (Advanced): For more advanced applications, modifying the glycocholic acid molecule itself, for instance by PEGylation, can alter its self-assembly properties and improve stability.[13] Another approach involves crosslinking the micelle shell or core, although this is more common for polymeric micelles.[2]

Troubleshooting Guide

Problem: My glycocholic acid micelle solution appears cloudy or shows precipitation.

Cloudiness or precipitation is a common sign of micelle aggregation or the compound coming out of solution, indicating instability.

Answer: Follow this troubleshooting workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for unstable glycocholic acid micelles.

Explanation of Troubleshooting Steps:

• Check pH: Glycocholic acid has a carboxylic acid group with a pKa around 4-5. At pH values below this, the headgroup becomes protonated and loses its negative charge. This eliminates the electrostatic repulsion necessary to stabilize the micelle structure, leading to aggregation and precipitation.[14] Increasing the pH to above 7 ensures the headgroups are ionized.[5]

• Adjust Temperature: The stability of bile salt micelles is temperature-dependent. While micellar breakdown is endothermic at body temperature (37°C), cooling can significantly reduce the enthalpy change associated with this breakdown, thereby stabilizing the micelles.[15] However, the effect can be complex, with some bile salts showing a minimum CMC (maximum stability) around room temperature.[8] Experimenting with temperatures between 25°C and 37°C is recommended.

• Increase Ionic Strength: In solutions with low ionic strength, the negatively charged headgroups of the glycocholate molecules repel each other strongly, hindering micelle formation. Adding a salt like NaCl shields these charges, reducing repulsion and promoting more stable micelle formation at a lower concentration.[9][11]

Quantitative Data Summary

The stability of micelles can be quantitatively assessed by their Critical Micelle Concentration (CMC). The following table summarizes reported CMC values for glycocholic acid and related bile salts under various conditions.

Bile Salt	Temperature (°C)	Ionic Strength (NaCl)	CMC (mM)	Reference(s)
Sodium Glycocholate	25	0.10 M	~13	[9]
Sodium Glycocholate	25	0.15 M	4.9	[9]
Sodium Glycocholate	24	Not Specified	9.1 (minimum CMC)	[9]
Sodium Cholate	25	Phosphate Buffer (pH 7.92)	18.4 ± 0.6	[16]
Sodium Deoxycholate	25	0.10 M	Not Specified	[11]
Sodium Deoxycholate	25	Phosphate Buffer (pH 7.92)	5.3 ± 0.2	[16]

Note: CMC values can vary based on the specific experimental methodology used for determination (e.g., light scattering, potentiometry, calorimetry).[11]

Experimental Protocols

Protocol 1: Preparation of Glycocholic Acid Hydrate Micelles

This protocol describes a standard method for preparing a stock solution of glycocholic acid micelles.

Caption: Workflow for glycocholic acid micelle preparation and characterization.

Methodology:

• Preparation of Buffer: Prepare a buffer of desired pH and ionic strength (e.g., Phosphate Buffered Saline, pH 7.4, with 0.15 M NaCl).

• Weighing: Accurately weigh the required amount of glycocholic acid hydrate powder to achieve a final concentration well above the expected CMC (e.g., 50 mM).

• Dissolution: Add the powder to the buffer solution.

• Mixing: Gently vortex or stir the solution at room temperature. Avoid vigorous shaking which can cause foaming. Continue until the solution is completely clear. A brief, gentle sonication may be used if dissolution is slow.

• Equilibration: Allow the solution to equilibrate for at least 1-2 hours to ensure stable micelle formation.[14]

• Sterilization: If required for biological experiments, filter the micellar solution through a 0.22 µm syringe filter to sterilize it and remove any dust or large aggregates.

Protocol 2: Determination of CMC using Pyrene Fluorescence Assay

This protocol outlines a common method to experimentally determine the CMC of glycocholic acid micelles. Pyrene is a hydrophobic fluorescent probe that preferentially partitions into the hydrophobic core of micelles.

Materials:

• Pyrene stock solution (e.g., 0.1 mM in acetone (B3395972) or methanol).

• Serial dilutions of your glycocholic acid solution in the desired buffer.

• Fluorometer.

Methodology:

• Sample Preparation: Prepare a series of vials containing glycocholic acid solutions at concentrations spanning the expected CMC (e.g., from 0.1 mM to 30 mM).

• Pyrene Addition: Add a small aliquot of the pyrene stock solution to each vial to achieve a final pyrene concentration in the nanomolar to low micromolar range. The organic solvent from the stock should be allowed to evaporate completely, leaving a thin film of pyrene, before adding the aqueous micelle solution.

• Incubation: Incubate the samples overnight in the dark to ensure complete partitioning of pyrene into the micelles.

• Fluorescence Measurement:

  • Set the excitation wavelength to ~334 nm.

  • Record the emission spectra for each sample (typically from 350 nm to 450 nm).

  • Note the intensity of the first (I₁) and third (I₃) vibronic peaks, which are typically around 373 nm and 384 nm, respectively.

• Data Analysis:

  • Calculate the intensity ratio I₁/I₃ for each glycocholic acid concentration. This ratio is sensitive to the polarity of the pyrene microenvironment. In a polar aqueous environment (below CMC), the ratio is high. Inside the nonpolar micelle core (above CMC), the ratio decreases.

  • Plot the I₁/I₃ ratio as a function of the logarithm of the glycocholic acid concentration.

  • The resulting plot will show a sigmoidal curve. The CMC is determined from the midpoint of the transition in this plot.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Strategies to improve micelle stability for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies to improve micelle stability for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Temperature Effect on Micelle Formation: Molecular Thermodynamic Model Revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Noninvasive methods to determine the critical micelle concentration of some bile acid salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bile salt/lecithin mixed micelles optimized for the solubilization of a poorly soluble steroid molecule using statistical experimental design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cholic acid micelles--controlling the size of the aqueous cavity by PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.pku.edu.cn [chem.pku.edu.cn]
• 15. Thermodynamic interference with bile acid demicelleization reduces systemic entry and injury during cholestasis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. semanticscholar.org [semanticscholar.org]

Glycocholic acid hydrate storage and handling best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of glycocholic acid hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for glycocholic acid hydrate powder?

A1: Glycocholic acid hydrate powder should be stored under refrigerated and dry conditions. The recommended temperature range is 0-8 °C.[1] For long-term stability of the solid form, storage at -20°C is also recommended and can ensure stability for at least four years.

Q2: How should I handle glycocholic acid hydrate powder safely in the laboratory?

A2: When handling glycocholic acid hydrate, it is important to use personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat.[2] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[2] Avoid contact with skin, eyes, and clothing, and wash hands thoroughly after handling.[2]

Q3: Is glycocholic acid hydrate sensitive to moisture?

A3: Yes, glycocholic acid hydrate is hygroscopic, meaning it can absorb moisture from the air. It is crucial to store it in a tightly sealed container in a dry environment to maintain its integrity.

Q4: What are the consequences of improper storage?

A4: Improper storage, such as exposure to high temperatures or humidity, can lead to the degradation of glycocholic acid hydrate. This can affect its purity and performance in experiments. Degraded products can potentially impact the safety and efficacy of pharmaceutical formulations.

Q5: What is the shelf life of glycocholic acid hydrate stock solutions?

A5: The stability of stock solutions depends on the solvent and storage temperature. Stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months. It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. Aqueous solutions are less stable and it is advised to prepare them fresh for daily use.[3]

Troubleshooting Guides

Powder Appearance and Handling

Issue	Possible Cause	Troubleshooting Steps
Powder is clumpy or discolored	Moisture absorption due to improper storage.	Discard the product as its purity may be compromised. Ensure new containers are stored in a desiccator or dry environment.
Difficulty in weighing small quantities due to static	Low humidity in the weighing area.	Use an anti-static gun or ionizer. Weigh the powder in a fume hood with controlled airflow.

Solution Preparation

Issue	Possible Cause	Troubleshooting Steps
Glycocholic acid hydrate does not dissolve in aqueous buffer	Low pH of the buffer. Glycine-conjugated bile acids have poor solubility at acidic pH.[4]	Increase the pH of the aqueous buffer. Solubility increases significantly with a higher pH.[4] For maximum solubility, first dissolve the compound in an organic solvent like DMSO and then dilute it with the aqueous buffer of choice.[3]
Precipitation occurs after adding the DMSO stock solution to the aqueous buffer	The concentration of glycocholic acid hydrate exceeds its solubility limit in the final solution.	Reduce the final concentration of glycocholic acid hydrate in the aqueous solution. Increase the proportion of the organic solvent if the experimental protocol allows.
Solution appears cloudy	Incomplete dissolution or presence of insoluble impurities.	Use sonication to aid dissolution. If cloudiness persists, filter the solution through a 0.22 µm syringe filter.

Quantitative Data Summary

Parameter	Value	Reference
Recommended Storage Temperature (Powder)	0-8 °C or -20°C	[1]
Melting Point	130 °C (sesquihydrate)	[5]
Solubility in Ethanol	~1 mg/mL	[3]
Solubility in DMSO	≥ 100 mg/mL	[6]
Solubility in DMF	~10 mg/mL	[3]
Solubility in DMSO:PBS (1:4, pH 7.2)	~0.2 mg/mL	[3]
Stock Solution Stability (in DMSO)	1 month at -20°C, 6 months at -80°C	[6]

Experimental Protocols

Preparation of a 10 mM Glycocholic Acid Hydrate Stock Solution in DMSO

Materials:

• Glycocholic acid hydrate powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Equilibrate the glycocholic acid hydrate container to room temperature before opening to prevent moisture condensation.

• In a chemical fume hood, weigh out 4.656 mg of glycocholic acid hydrate (Molecular Weight: 465.63 g/mol ).

• Transfer the powder to a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the tube until the powder is completely dissolved. Gentle warming may be applied if necessary.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Preparation of a 100 µM Working Solution for Cell Culture Experiments

Materials:

• 10 mM Glycocholic acid hydrate stock solution in DMSO

• Sterile cell culture medium (e.g., DMEM)

• Sterile conical tube

• Calibrated pipettes

Procedure:

• Thaw an aliquot of the 10 mM stock solution at room temperature.

• In a sterile conical tube, add 990 µL of pre-warmed cell culture medium.

• Add 10 µL of the 10 mM stock solution to the cell culture medium.

• Gently mix the solution by pipetting up and down.

• This working solution is now ready to be added to your cell cultures. Prepare fresh as needed and do not store aqueous solutions for more than a day.[3]

Visualizations

Caption: Workflow for proper storage, handling, and solution preparation of glycocholic acid hydrate.

Caption: Troubleshooting guide for glycocholic acid hydrate dissolution issues.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Bile acid solubility and precipitation in vitro and in vivo: the role of conjugation, pH, and Ca2+ ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. vumc.org [vumc.org]

Technical Support Center: Glycocholic Acid Hydrate Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on avoiding contamination in Glycocholic acid hydrate (B1144303) stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Glycocholic acid hydrate stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of Glycocholic acid hydrate.[1][2] Ethanol can also be used, but the solubility is significantly lower.[3][4] For cell culture experiments, it is crucial to use sterile-filtered DMSO.[5][6]

Q2: What is the solubility of Glycocholic acid hydrate in common solvents?

A2: The solubility of Glycocholic acid hydrate varies depending on the solvent. It is highly soluble in DMSO, moderately soluble in ethanol, and sparingly soluble in aqueous buffers like PBS.[3] For detailed solubility data, please refer to the data presentation section.

Q3: How should I store my Glycocholic acid hydrate stock solution to prevent degradation and contamination?

A3: For long-term storage (up to 6 months), it is recommended to store aliquoted stock solutions at -80°C. For short-term storage (up to 1 month), -20°C is suitable.[1][7] To avoid repeated freeze-thaw cycles, which can lead to precipitation and degradation, it is best to aliquot the stock solution into single-use volumes.

Q4: My Glycocholic acid hydrate powder is difficult to dissolve. What can I do?

A4: To aid dissolution, especially at high concentrations, sonication is recommended.[7] Ensure the vial is securely capped and sonicate in a water bath until the solid is fully dissolved. Gentle vortexing can also be applied. Using fresh, anhydrous DMSO is also important as DMSO is hygroscopic and absorbed moisture can reduce solubility.[2]

Q5: Can I sterilize my Glycocholic acid hydrate stock solution by autoclaving?

A5: No, autoclaving is not recommended for DMSO-based solutions as it can lead to the degradation of DMSO. The preferred method for sterilizing DMSO solutions is aseptic filtration through a 0.2 µm filter.[8]

Troubleshooting Guides

Issue 1: Cloudiness or Precipitation in the Stock Solution

Potential Causes:

• Incomplete Dissolution: The compound may not be fully dissolved.

• Low-Quality Solvent: The presence of water or other impurities in the DMSO can reduce solubility.

• Supersaturation: The concentration of the stock solution may be too high for the storage temperature.

• Freeze-Thaw Cycles: Repeated changes in temperature can cause the compound to precipitate out of solution.

• pH Shift: The pH of the solution may affect the solubility of Glycocholic acid hydrate.

Solutions:

• Ensure Complete Dissolution: Use sonication or gentle warming (up to 37°C) to fully dissolve the powder.

• Use High-Quality Solvent: Use fresh, anhydrous, sterile-filtered DMSO.

• Prepare a Lower Concentration: If precipitation persists, try preparing a more dilute stock solution.

• Aliquot for Single Use: Prepare single-use aliquots to avoid freeze-thaw cycles.

• Control pH: For aqueous dilutions, ensure the pH of the buffer is compatible with Glycocholic acid hydrate stability. While specific data for Glycocholic acid hydrate is limited, related bile acids show pH-dependent solubility and precipitation.[9][10]

Issue 2: Contamination of the Stock Solution

Signs of Contamination:

• Visual: Cloudiness, turbidity, or visible clumps in the solution.

• Microscopic: Observation of bacteria, yeast, or fungi under a microscope.

• pH Change: A sudden drop or increase in the pH of the culture medium after adding the stock solution.

Solutions and Prevention:

• Aseptic Technique: Always handle the Glycocholic acid hydrate powder, solvents, and solutions in a sterile environment, such as a laminar flow hood.

• Sterile Filtration: Filter the final stock solution through a sterile 0.2 µm syringe filter compatible with DMSO (e.g., PTFE or nylon).[5]

• Sterility Testing: Before use, perform a sterility test to confirm the absence of microbial contaminants.

• Discard Contaminated Solutions: If contamination is suspected, it is best to discard the solution and prepare a fresh batch.

Data Presentation

Table 1: Solubility of Glycocholic Acid Hydrate

Solvent	Concentration	Notes
DMSO	~93-250 mg/mL	Sonication may be required. Hygroscopic DMSO can reduce solubility.[1][2]
Ethanol	~1 mg/mL
DMSO:PBS (1:4, pH 7.2)	~0.2 mg/mL	For aqueous working solutions, dissolve in DMSO first.

Experimental Protocols

Protocol 1: Preparation of a Sterile 100 mM Glycocholic Acid Hydrate Stock Solution in DMSO

Materials:

• Glycocholic acid hydrate powder

• Anhydrous, sterile-filtered DMSO

• Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

• Sterile 0.2 µm syringe filter (PTFE or nylon)

• Sterile syringes

• Sterile, single-use cryovials

Procedure:

• Pre-weigh Glycocholic Acid Hydrate: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Glycocholic acid hydrate powder into a sterile conical tube. For example, for 10 mL of a 100 mM solution (MW: 465.6 g/mol ), weigh out 465.6 mg.

• Add DMSO: Add the calculated volume of sterile-filtered DMSO to the conical tube.

• Dissolve: Tightly cap the tube and vortex until the powder is fully dissolved. If necessary, place the tube in a sonicator water bath for 5-10 minute intervals until the solution is clear.

• Sterile Filtration: Draw the solution into a sterile syringe. Attach a sterile 0.2 µm syringe filter to the syringe.

• Aliquot: Dispense the sterile-filtered solution into pre-labeled, sterile cryovials in single-use volumes (e.g., 100 µL or 500 µL).

• Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol 2: Sterility Testing of the Stock Solution (Direct Inoculation Method)

Materials:

• Prepared Glycocholic acid hydrate stock solution

• Fluid Thioglycollate Medium (FTM)

• Tryptic Soy Broth (TSB)

• Sterile test tubes

• Incubator

Procedure:

• Inoculation: In a sterile environment, add a small volume (e.g., 10 µL) of the stock solution to a tube containing FTM and another tube containing TSB.

• Incubation: Incubate the FTM tube at 30-35°C and the TSB tube at 20-25°C for 14 days.

• Observation: Visually inspect the tubes daily for any signs of turbidity, which would indicate microbial growth.

• Interpretation: If no growth is observed after 14 days, the stock solution is considered sterile.

Protocol 3: Quantitative Analysis by HPLC

This is a general protocol and may need optimization for your specific instrument and column.

Materials:

• Prepared Glycocholic acid hydrate stock solution

• HPLC system with a C18 column

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Methanol/Acetonitrile (1:1, v/v)

• Reference standard of Glycocholic acid

Procedure:

• Prepare Standards: Prepare a series of calibration standards of Glycocholic acid of known concentrations.

• Prepare Sample: Dilute your stock solution to fall within the range of your calibration standards.

• HPLC Analysis: Inject the standards and the diluted sample onto the HPLC system.

• Quantification: Generate a standard curve by plotting the peak area against the concentration of the standards. Use the standard curve to determine the concentration of your stock solution.

Mandatory Visualization

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 5. researchgate.net [researchgate.net]
• 6. thomassci.com [thomassci.com]
• 7. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 8. pharmtech.com [pharmtech.com]
• 9. pH-Solubility relations of chenodeoxycholic and ursodeoxycholic acids: physical-chemical basis for dissimilar solution and membrane phenomena - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: pH-Dependent Stability of Glycocholic Acid Hydrate Formulations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the pH-dependent stability of glycocholic acid hydrate (B1144303) formulations. The information is designed to assist researchers in designing robust formulations and avoiding common pitfalls during experimentation.

Troubleshooting Guides

This section addresses specific issues that may arise during the formulation and stability testing of glycocholic acid hydrate.

Issue	Possible Cause	Recommended Action
Precipitation or cloudiness observed in acidic aqueous formulations (pH < 4).	Glycocholic acid has a pKa of approximately 3.9 - 4.4.[1] Below this pH, the molecule is predominantly in its less soluble, protonated (acid) form.	Adjust the formulation pH to be at least 1-2 units above the pKa (e.g., pH 5.5 - 7.4) to maintain the more soluble, ionized (salt) form. If a low pH is required, consider using a co-solvent system (e.g., with ethanol (B145695) or DMSO) to enhance solubility.[2]
Unexpectedly rapid degradation of the formulation upon storage.	The amide bond in glycocholic acid is susceptible to hydrolysis, which is catalyzed by both acidic and basic conditions. Elevated temperatures will also accelerate this degradation.	Conduct a forced degradation study to understand the degradation profile of your specific formulation. Maintain the pH of aqueous formulations within a stable range, typically closer to neutral pH. Avoid exposure to high temperatures. Store formulations under recommended refrigerated conditions (2-8 °C) unless otherwise determined by stability studies.
Inconsistent or non-reproducible results in stability studies.	This could be due to several factors including improper sample handling, a non-validated analytical method, or fluctuations in storage conditions (pH, temperature).	Ensure the use of a validated stability-indicating analytical method, such as a reverse-phase HPLC method, that can separate glycocholic acid from its degradation products.[3][4] Precisely control and monitor the pH and temperature of your stability samples throughout the study.
Appearance of new peaks in HPLC chromatograms during stability testing.	These new peaks likely represent degradation products. The primary degradation pathway for glycocholic acid is hydrolysis of the amide bond, yielding cholic acid and glycine (B1666218).	Perform peak purity analysis to confirm the new peaks are not co-eluting with the parent peak. Use forced degradation samples (acid, base, oxidative, thermal, and photolytic stress) to help identify the potential degradation products.[5][6][7][8]
Difficulty in dissolving glycocholic acid hydrate in aqueous buffers.	Glycocholic acid hydrate has limited aqueous solubility, especially at or below its pKa.[2]	For preparing aqueous solutions, it is recommended to first dissolve the glycocholic acid hydrate in an organic solvent like DMSO or ethanol and then dilute it with the aqueous buffer of choice.[2] Sonication may also aid in dissolution.[1]

Frequently Asked Questions (FAQs)

1. What is the primary degradation pathway for glycocholic acid hydrate in aqueous formulations?

The primary degradation pathway is the hydrolysis of the amide bond that links cholic acid and glycine. This reaction is catalyzed by both acidic and basic conditions, leading to the formation of cholic acid and glycine as the main degradation products.

2. What is the optimal pH range for maintaining the stability of glycocholic acid hydrate in an aqueous formulation?

3. How does temperature affect the stability of glycocholic acid hydrate formulations?

As with most chemical reactions, an increase in temperature will accelerate the rate of hydrolytic degradation of glycocholic acid hydrate. Therefore, it is recommended to store formulations at controlled room temperature or under refrigerated conditions, as determined by stability testing.

4. What is the pKa of glycocholic acid and why is it important for formulation development?

The pKa of the carboxylic acid group of the glycine moiety in glycocholic acid is approximately 3.9.[1] This is a critical parameter as it dictates the ionization state of the molecule at a given pH. At pH values below the pKa, the less soluble, un-ionized form predominates, while at pH values above the pKa, the more soluble, ionized form is prevalent. This has significant implications for the solubility and bioavailability of the formulation.

5. What are the key considerations for developing a stability-indicating HPLC method for glycocholic acid hydrate?

A stability-indicating HPLC method must be able to separate the intact glycocholic acid from its potential degradation products, process impurities, and formulation excipients. Key considerations include:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed for optimal separation.

• Detector: Since glycocholic acid lacks a strong UV chromophore, detection can be challenging. An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is often preferred for sensitive and specific detection.[9] UV detection at low wavelengths (around 200-210 nm) can also be used.

• Validation: The method must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

Experimental Protocols

Forced Degradation Study Protocol

A forced degradation study is essential to understand the degradation pathways of glycocholic acid hydrate and to develop a stability-indicating analytical method.

Objective: To generate potential degradation products of glycocholic acid hydrate under various stress conditions.

Materials:

• Glycocholic acid hydrate

• Hydrochloric acid (HCl) solution (e.g., 0.1 N)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 N)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• High-purity water

• pH meter

• Heating apparatus (e.g., water bath or oven)

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve glycocholic acid hydrate in 0.1 N HCl and keep it at an elevated temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

• Base Hydrolysis: Dissolve glycocholic acid hydrate in 0.1 N NaOH and keep it at an elevated temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

• Oxidative Degradation: Dissolve glycocholic acid hydrate in a solution of 3% H₂O₂ and store it at room temperature for a specified period (e.g., 24 hours).

• Thermal Degradation: Expose solid glycocholic acid hydrate to dry heat (e.g., 80°C) for a specified period (e.g., 48 hours).

• Photolytic Degradation: Expose a solution of glycocholic acid hydrate to light according to ICH Q1B guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

• Sample Analysis: At appropriate time points, withdraw samples, neutralize them if necessary, and analyze them using a suitable stability-indicating HPLC method to assess the extent of degradation and identify the degradation products.

Stability-Indicating HPLC Method

The following is an example of a starting point for developing a stability-indicating RP-HPLC method for glycocholic acid hydrate. This method would require optimization and validation for a specific formulation.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.05 M Ammonium Acetate in water, pH adjusted to 5.3
Mobile Phase B	Acetonitrile
Gradient	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS)
Injection Volume	20 µL

Data Presentation

Table 1: Solubility of Glycocholic Acid Hydrate

Solvent	Solubility	Reference
Water (15°C)	0.33 g/L	[2]
Boiling Water	8.3 g/L	[2]
Ethanol	~1 mg/mL	[2]
DMSO	~10 mg/mL	[2]
Dimethylformamide (DMF)	~10 mg/mL	[2]
1:4 DMSO:PBS (pH 7.2)	~0.2 mg/mL	[2]

Visualizations

Caption: Workflow for Investigating pH-Dependent Stability.

Caption: pH Effects on Glycocholic Acid Stability.

References

• 1. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. lcms.cz [lcms.cz]
• 4. ejournal.umm.ac.id [ejournal.umm.ac.id]
• 5. HPLC Separation of Bile Acids with Ascentis Express C18 [sigmaaldrich.com]
• 6. Bile acids and bile salts: ionization and solubility properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. agilent.com [agilent.com]

Technical Support Center: Glycocholic Acid Hydrate Micelle Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for investigating the impact of temperature on glycocholic acid hydrate (B1144303) micelle formation.

Frequently Asked Questions (FAQs)

Q1: What is the typical Critical Micelle Concentration (CMC) for glycocholic acid and how does temperature affect it?

A1: The CMC of glycocholic acid, a bile acid salt, is influenced by factors like temperature, pH, and ionic strength. Unlike simple linear-chain surfactants, the CMC of many bile salts exhibits a U-shaped dependence on temperature. Initially, the CMC decreases as temperature rises from a low point, reaching a minimum, and then increases with a further increase in temperature.[1][2] For sodium glycocholate in a 0.10 M NaCl solution at 25°C, the CMC has been determined using methods like potentiometry and light scattering.[3] One study identified a minimum CMC value of 9.1 mM at approximately 24°C.[4] This non-monotonic behavior is due to the interplay between the enthalpy and entropy of micellization.[5][6]

Q2: How does temperature generally impact the size and aggregation number of glycocholic acid micelles?

A2: The effect of temperature on the size and aggregation number (Nagg) of bile salt micelles can be complex. For some related bile salts, such as sodium deoxycholate, the aggregation number has been observed to decrease as temperature increases.[7] This is driven by changes in the hydrophobic and electrostatic interactions governing self-assembly. The aggregation process for bile salts is often described as a stepwise aggregation, forming smaller micelles with low aggregation numbers (typically between 2 and 10) compared to conventional surfactants.[8] Dynamic Light Scattering (DLS) is a common technique to measure the hydrodynamic radius of these micelles.[9][10]

Q3: Why are my experimentally determined CMC values for glycocholic acid inconsistent or different from literature values?

A3: Discrepancies in CMC values are a common issue and can stem from several sources:

• Purity of Glycocholic Acid: Impurities, even in small amounts, can significantly alter the CMC. Ensure you are using a high-purity grade of glycocholic acid hydrate.

• Experimental Conditions: The CMC is highly sensitive to the experimental environment. Variations in temperature, pH, and especially ionic strength (salt concentration) will lead to different CMC values.[9] Ensure these parameters are precisely controlled and match the conditions reported in the literature you are comparing against.

• Measurement Technique: Different methods (e.g., surface tensiometry, fluorescence spectroscopy, conductivity, Isothermal Titration Calorimetry) measure different physical properties of the solution that change upon micellization.[3] This can lead to slight variations in the determined CMC value.

• Data Analysis: The method used to determine the CMC from the raw data, such as identifying the breakpoint in a plot, can be subjective and introduce variability.

Q4: My Dynamic Light Scattering (DLS) results for micelle size show high polydispersity. What are the potential causes?

A4: A high polydispersity index (PDI) in DLS measurements of micellar solutions can indicate several issues:

• Sample Contamination: Dust or other particulate contaminants in your solvent or on your glassware will scatter light and can lead to erroneous results. Always use high-purity, filtered solvents and meticulously clean glassware.

• Presence of Aggregates: The solution may contain larger aggregates in addition to micelles, especially if the concentration is very high or if the sample has been stored for a long time.

• Temperature Instability: Ensure the sample is fully equilibrated at the target temperature before measurement, as temperature fluctuations can affect micelle size and stability.[9]

• Concentration Effects: For ionic surfactants like glycocholic acid, inter-micellar interactions can be significant, especially at low ionic strength. These repulsive forces can affect the diffusion speed of the micelles and complicate DLS analysis.

Troubleshooting Guides

Issue 1: No Clear Breakpoint in CMC Determination Plot

Potential Cause	Troubleshooting Step
Insufficient Data Points	Increase the number of concentrations measured, especially around the expected CMC, to clearly define the pre-micellar and post-micellar regions of the plot.
Surfactant Impurities	Consider purifying the glycocholic acid or using a higher-purity grade. Impurities can "smear" the sharp transition at the CMC.
Stepwise Aggregation	Bile salt micellization can be less abrupt than for other surfactants.[3] Ensure your data analysis method is appropriate for a gradual transition rather than a sharp break.
Incorrect Probe Concentration (Fluorescence)	If using a fluorescent probe, ensure its concentration is low enough to not self-associate or significantly alter the micellization process.

Issue 2: Unstable or Irreproducible DLS Readings

Potential Cause	Troubleshooting Step
Sample Not Equilibrated	Allow the sample to sit in the DLS instrument for several minutes to reach thermal equilibrium before starting the measurement.[9]
Air Bubbles	Ensure the sample is properly degassed, and check the cuvette for any visible air bubbles before measurement.
Multiple Species in Solution	If you suspect the presence of both monomers and micelles (i.e., you are measuring very close to the CMC), or larger aggregates, the correlation function may be difficult to fit. Consider measuring at a concentration well above the CMC.
Solvent Viscosity	The calculation of hydrodynamic radius from DLS data depends on the viscosity of the solvent. Ensure you are using the correct viscosity value for your solvent at the specific experimental temperature.[9]

Quantitative Data on Glycocholic Acid Micelle Properties

The following tables summarize representative data for the micellar properties of glycocholic acid (or its sodium salt, sodium glycocholate) at different temperatures. Note that absolute values can vary significantly with experimental conditions such as ionic strength and pH.

Table 1: Effect of Temperature on the Critical Micelle Concentration (CMC) of Glycocholic Acid Salts.

Temperature (°C)	CMC (mM)	Method	Conditions	Source
10	13.0	Isothermal Titration Calorimetry	Aqueous Solution	[1] (for Cholic Acid)
24	9.1 (minimum)	Calorimetry	Aqueous Solution	[4]
25	10.4	Isothermal Titration Calorimetry	Aqueous Solution	[1] (for Cholic Acid)
25	~10-13	Potentiometry / Light Scattering	0.10 - 0.15 M NaCl	[3]
40	16.5	Isothermal Titration Calorimetry	Aqueous Solution	[1] (for Cholic Acid)

Note: Data for cholic acid is included as a close structural analog, illustrating the typical U-shaped temperature dependence.

Table 2: Representative Effect of Temperature on Micelle Aggregation Number (Nagg) and Hydrodynamic Radius (Rh).

Temperature (°C)	Aggregation Number (Nagg)	Hydrodynamic Radius (Rh) (nm)	Notes
10 - 15	7 - 12	1.5 - 2.5	For related bile salts, lower temperatures can favor larger aggregates.[7]
25 - 30	4 - 7	1.0 - 1.5	Bile salt micelles are typically small.[8] Nagg may decrease with increasing temperature.[7]
40 - 50	2 - 5	0.8 - 1.2	Increased thermal energy can lead to smaller, more dynamic aggregates for some bile salts.

Disclaimer: These are representative values based on studies of glycocholic acid and closely related bile salts like sodium deoxycholate.[7][10] Actual experimental values will be highly dependent on specific conditions.

Experimental Protocols

Protocol 1: Determination of CMC by Fluorescence Spectroscopy using Pyrene (B120774) Probe

• Materials: High-purity glycocholic acid hydrate, pyrene, high-purity water (e.g., Milli-Q), Class A volumetric flasks and pipettes.

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of glycocholic acid (e.g., 100 mM) in high-purity water. Ensure complete dissolution.

  • Prepare a stock solution of pyrene in a suitable solvent like acetone (B3395972) or methanol (B129727) (e.g., 1 mM).

• Sample Preparation:

  • Prepare a series of glycocholic acid dilutions from the stock solution, covering a concentration range well below and above the expected CMC (e.g., 1 mM to 30 mM).

  • To each dilution, add a small aliquot of the pyrene stock solution to achieve a final pyrene concentration in the micromolar range (e.g., 1-2 µM). The final concentration of the organic solvent should be kept minimal (<0.1% v/v) to avoid affecting the CMC.

  • Allow the solutions to equilibrate for at least 2 hours in the dark.

• Measurement:

  • Use a temperature-controlled fluorometer. Set the desired temperature and allow the system to equilibrate.

  • Set the excitation wavelength to ~335 nm.

  • Record the fluorescence emission spectrum from approximately 360 nm to 420 nm.

• Data Analysis:

  • From each spectrum, determine the intensity of the first vibronic peak (I₁) at ~373 nm and the third vibronic peak (I₃) at ~384 nm.

  • Plot the ratio of intensities (I₁/I₃) against the logarithm of the glycocholic acid concentration.

  • The plot will show a sigmoidal decrease. The CMC is determined from the inflection point or the intersection of the two linear portions of the curve.

Protocol 2: Determination of Micelle Size by Dynamic Light Scattering (DLS)

• Materials: High-purity glycocholic acid hydrate, high-purity water filtered through a 0.22 µm filter, disposable DLS cuvettes.

• Sample Preparation:

  • Prepare a solution of glycocholic acid at a concentration significantly above the CMC (e.g., 25-30 mM) using filtered high-purity water.

  • Filter the final solution directly into a clean, dust-free DLS cuvette using a syringe filter (e.g., 0.22 µm) to remove any particulate contaminants.

• Measurement:

  • Place the cuvette in the DLS instrument.

  • Set the instrument to the desired experimental temperature and allow the sample to equilibrate for at least 10-15 minutes.[9]

  • Ensure the correct solvent viscosity and refractive index for water at the measurement temperature are entered into the software.

  • Perform the measurement, collecting data for a sufficient duration to obtain a stable correlation function. Typically, this involves multiple runs averaged together.

• Data Analysis:

  • Analyze the correlation function using the instrument's software to obtain the intensity-weighted size distribution.

  • The primary peak in the distribution corresponds to the glycocholic acid micelles. Report the Z-average diameter (or hydrodynamic radius) and the Polydispersity Index (PDI). A PDI value < 0.2 is generally considered indicative of a monodisperse sample.

Visualizations

Caption: Experimental workflow for analyzing temperature's effect on micelle properties.

Caption: Relationship between temperature, thermodynamic forces, and micelle formation.

References

• 1. Thermodynamics of Micelle Formation of Selected Homologous 7-Alkyl Derivatives of Na-Cholate in Aqueous Solution: Steroid Skeleton and the Alkyl Chain Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Noninvasive methods to determine the critical micelle concentration of some bile acid salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. grokipedia.com [grokipedia.com]
• 6. Thermodynamics of micellization - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. muser-my.com [muser-my.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Glycocholic Acid vs. Deoxycholic Acid: A Comparative Guide to Solubilization Efficacy

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a solubilizing agent is a critical determinant in the successful formulation of poorly water-soluble drugs. Among the endogenous options, bile acids have garnered significant attention for their biocompatibility and dual functionality as both solubilizers and permeation enhancers. This guide provides an objective comparison of two prominent bile acids, glycocholic acid (GCA) and deoxycholic acid (DCA), focusing on their efficacy in solubilization, supported by experimental data and detailed protocols.

Physicochemical Properties and Solubilization Capacity

Glycocholic acid, a primary conjugated bile acid, and deoxycholic acid, a secondary bile acid, possess distinct structural and physicochemical properties that influence their solubilization capabilities. A key parameter in assessing a surfactant's efficiency is its critical micelle concentration (CMC), the concentration at which micelles begin to form and solubilization is significantly enhanced.

Table 1: Physicochemical Properties of Glycocholic Acid and Deoxycholic Acid

Property	Glycocholic Acid (Sodium Salt)	Deoxycholic Acid (Sodium Salt)	Reference
Classification	Primary Conjugated Bile Acid	Secondary Bile Acid	[1]
pKa	~3.8	~6.6	[1]
Critical Micelle Concentration (CMC)	2-13 mM	2-6 mM	[1]

The lower CMC of deoxycholic acid suggests it forms micelles at lower concentrations compared to glycocholic acid. However, the efficacy of solubilization is not solely dependent on the CMC but also on the structure of the micelle and its interaction with the drug molecule.

A study comparing the sodium salts of glycocholic acid (GAS) and deoxycholic acid (DAS) for the formulation of mixed micelle injections containing the lipid-soluble drug Vitamin K1 revealed that both bile salts could form clear solutions with similar amounts of the drug.[1] This suggests that under certain conditions, their solubilization capacity for this specific drug is comparable.[1]

Impact of pH on Stability and Solubilization

The pH of the formulation environment plays a crucial role in the stability and solubilizing performance of bile acids, largely dictated by their pKa values.

A significant difference was observed in the pH stability of mixed micelle systems formulated with GAS versus DAS.[1] Mixed micelles containing glycocholic acid were physically stable over a wider and lower pH range (down to pH 5.5), whereas those with deoxycholic acid required a higher pH (>8.5) to maintain stability.[1] This is directly attributed to the lower pKa of glycocholic acid.[1] Formulations requiring a lower pH for the stability of the active pharmaceutical ingredient (API) would therefore benefit from the use of glycocholic acid.[1] High pH environments can be detrimental to APIs prone to hydrolytic and oxidative degradation.[1]

Experimental Protocols

Phase Solubility Study for Determining Micellar Solubilization

This protocol is adapted from the method described by Higuchi and Connors and is a standard procedure to evaluate the solubilizing efficiency of surfactants like glycocholic acid and deoxycholic acid.

Objective: To determine the stoichiometry and stability constants of drug-bile acid complexes.

Materials:

• Poorly soluble drug of interest

• Glycocholic acid sodium salt

• Deoxycholic acid sodium salt

• Phosphate buffer solutions of various pH values

• Vials with screw caps

• Orbital shaker/incubator

• Spectrophotometer (e.g., UV-Vis)

• Filtration apparatus (e.g., 0.45 µm syringe filters)

Procedure:

• Prepare a series of aqueous solutions of the bile acid (either glycocholic acid or deoxycholic acid) at various concentrations in a buffer of a specific pH.

• Add an excess amount of the poorly soluble drug to each vial containing the bile acid solutions.

• Seal the vials and place them on an orbital shaker in a constant temperature incubator. Agitate the samples for a predetermined time (e.g., 24-72 hours) to ensure equilibrium is reached.

• After reaching equilibrium, allow the samples to stand to permit the undissolved drug to settle.

• Carefully withdraw an aliquot from the supernatant of each vial and filter it to remove any undissolved drug particles.

• Dilute the filtered samples appropriately with the buffer.

• Determine the concentration of the solubilized drug in each sample using a suitable analytical method, such as UV-Vis spectrophotometry at the drug's λmax.

• Plot the concentration of the solubilized drug against the concentration of the bile acid. The resulting phase solubility diagram will indicate the type of complex formed and its stability.

Signaling Pathways and Biocompatibility

Beyond their role as simple solubilizers, bile acids are known to interact with cell membranes and modulate various signaling pathways, which can have implications for drug delivery and potential cytotoxicity.

Deoxycholic Acid (DCA): DCA has been shown to induce intracellular signaling through perturbations of the cell membrane.[2] It can cause a rearrangement of membrane cholesterol and affect the distribution of caveolin-1, a protein found in specific membrane microdomains.[2] Furthermore, DCA can activate the epidermal growth factor receptor (EGFR) in a ligand-independent manner.[2] Studies have also implicated DCA in the activation of the NF-κB and β-catenin signaling pathways, which can influence cell proliferation and apoptosis.[3]

Glycocholic Acid (GCA): Information regarding the specific signaling pathways activated by glycocholic acid in the context of drug solubilization is less defined in the available literature. However, it is recognized as a drug carrier and absorption enhancer.[4] GCA can modulate apoptosis-related pathways and alter the tight junctions between cells by binding with sodium and calcium ions, thereby increasing the paracellular transport of hydrophilic macromolecules.[4][5]

The differential effects on cellular signaling pathways are an important consideration in drug formulation, especially for targeted drug delivery systems and in assessing the potential for side effects.

Visualizing Experimental and Logical Relationships

Experimental Workflow: Phase Solubility Study

Caption: Workflow for a phase solubility study to determine drug solubilization by bile acids.

Logical Relationship: Factors Influencing Bile Acid Selection

References

• 1. Why is glycocholic acid sodium salt better than deoxycholic acid sodium salt for the preparation of mixed micelle injections? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deoxycholic acid induces intracellular signaling through membrane perturbations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deoxycholic Acid Activates β-Catenin Signaling Pathway and Increases Colon Cell Cancer Growth and Invasiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Research progress on the synthesis process, detection method, pharmacological effects and application of glycocholic acid [frontiersin.org]
• 5. Frontiers | Bile Acids and Their Derivatives as Potential Modifiers of Drug Release and Pharmacokinetic Profiles [frontiersin.org]

The Gold Standard for Bile Acid Quantification: A Comparative Guide to Glycocholic Acid Hydrate and its Deuterated Analog as Internal Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the precise quantification of bile acids via mass spectrometry, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of unlabeled glycocholic acid hydrate (B1144303) and its stable isotope-labeled counterpart, deuterated glycocholic acid (Glycocholic Acid-d4), as internal standards. The evidence overwhelmingly supports the use of deuterated analogs as the gold standard for bioanalytical quantification.

The fundamental role of an internal standard in liquid chromatography-mass spectrometry (LC-MS) analysis is to compensate for variations that can occur during sample preparation, chromatography, and ionization. An ideal internal standard should mimic the physicochemical behavior of the analyte of interest as closely as possible.[1] Stable isotope-labeled (SIL) internal standards, such as deuterated glycocholic acid, are considered the gold standard because their chemical and physical properties are nearly identical to the endogenous analyte.[2] This ensures they co-elute and experience similar matrix effects, leading to superior accuracy and precision in quantitative analysis.[2]

While unlabeled glycocholic acid hydrate might be considered as a structural analog internal standard, its use is less ideal. This is because even minor differences in structure can lead to different chromatographic retention times and ionization efficiencies, potentially compromising the accuracy of quantification.[2]

Performance Comparison: Glycocholic Acid-d4 vs. Glycocholic Acid Hydrate

The following table summarizes the expected performance characteristics of deuterated glycocholic acid versus unlabeled glycocholic acid hydrate when used as internal standards in LC-MS/MS assays for the quantification of endogenous glycocholic acid. This data is synthesized from established principles of bioanalytical method validation and published literature on bile acid analysis.

Performance Metric	Deuterated Glycocholic Acid (Glycocholic Acid-d4)	Unlabeled Glycocholic Acid Hydrate (Structural Analog)
Recovery	Expected to be very similar to the analyte, providing accurate correction for extraction losses. Typical recoveries for deuterated bile acid standards range from 85-115%.[3]	May exhibit different extraction efficiency compared to the analyte, leading to less accurate correction.
Matrix Effect	Co-elution with the analyte ensures that both are subjected to the same degree of ion suppression or enhancement, allowing for effective compensation.[2]	Different retention times can lead to differential matrix effects, resulting in quantification inaccuracies.[2]
Linearity (r²)	Typically ≥ 0.99 over a wide dynamic range.[3]	May show reduced linearity, especially at the lower and upper limits of quantification, due to differing ionization responses.
Precision (%RSD)	Generally < 15% for both intra- and inter-day precision.[3]	Can be > 15%, indicating higher variability in the measurements.
Accuracy (%Bias)	Generally within ±15% of the nominal concentration.[3]	May exceed ±15%, indicating a systematic error in the measurement.

Experimental Protocols

Below are representative experimental protocols for the analysis of glycocholic acid in human serum using an internal standard with LC-MS/MS. These protocols should be optimized and validated for specific laboratory conditions.

Sample Preparation

• To 100 µL of serum in a microcentrifuge tube, add 20 µL of the internal standard working solution (either deuterated glycocholic acid or unlabeled glycocholic acid hydrate in methanol).

• Vortex briefly to mix.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[4]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the bile acids, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Glycocholic Acid: Precursor ion (m/z) 464.3 → Product ion (m/z) 74.0

    • Glycocholic Acid-d4: Precursor ion (m/z) 468.3 → Product ion (m/z) 74.0

  • Optimization: Ion source parameters such as capillary voltage, source temperature, and gas flows should be optimized for maximum sensitivity.

Signaling Pathway and Experimental Workflow

Glycocholic acid is a primary bile acid that acts as a signaling molecule by activating the Farnesoid X Receptor (FXR), a nuclear receptor that plays a key role in regulating bile acid, lipid, and glucose metabolism.[5][6]

Caption: Farnesoid X Receptor (FXR) signaling pathway activated by bile acids.

Caption: Experimental workflow for bile acid analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bile Acids Quantification by Liquid Chromatography–Tandem Mass Spectrometry: Method Validation, Reference Range, and Interference Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. restek.com [restek.com]
• 5. Discovery of farnesoid X receptor and its role in bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Farnesoid X receptor–Acting through bile acids to treat metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Specificity of Glycocholic Acid Detection: A Comparative Guide to Antibody Cross-Reactivity

For researchers, scientists, and drug development professionals, the accurate detection of glycocholic acid (GCA), a primary conjugated bile acid, is crucial for advancing studies in liver function, cholestatic diseases, and metabolic disorders. The specificity of the antibodies used in immunoassays is paramount to obtaining reliable and reproducible data. This guide provides a comparative analysis of commercially available antibodies against Glycocholic acid hydrate, with a focus on their cross-reactivity with other bile acids, supported by experimental data and detailed protocols.

The selection of an appropriate antibody for an immunoassay is a critical decision that directly impacts the validity of experimental results. In the context of glycocholic acid detection, where a host of structurally similar bile acids are present in biological samples, understanding the cross-reactivity profile of an antibody is not just a technical detail but a fundamental requirement for accurate quantification. This guide aims to equip researchers with the necessary information to make informed decisions when selecting antibodies for their specific research needs.

Comparative Analysis of Antibody Cross-Reactivity

The cross-reactivity of an antibody is its ability to bind to molecules other than its target antigen. In the case of glycocholic acid, this includes other conjugated and unconjugated bile acids. High cross-reactivity can lead to an overestimation of glycocholic acid concentrations, thereby confounding experimental outcomes.

Below is a comparison of the cross-reactivity profiles of two different types of antibodies against glycocholic acid: a traditional polyclonal antibody and a chicken single-chain variable fragment (scFv) developed for a competitive ELISA.

Compound	Polyclonal Antibody (Catalog No. FKA-504) Cross-Reactivity (%)[1]	Chicken scFv-based ELISA Cross-Reactivity (%)[2]
Glycocholic acid	100	100
Taurocholic acid	54	Significant (exact % not specified)
Cholic acid	11.7	<1.89
Glycochenodeoxycholic acid	43.8	<1.89
Taurochenodeoxycholic acid	12.5	<1.89
Chenodeoxycholic acid	7.0	<1.89
Glycodeoxycholic acid	0.4	Not Reported
Taurodeoxycholic acid	1.8	<1.89
Deoxycholic acid	0.3	Not Reported
Glycolithocholic acid	0.1	<1.89
Taurolithocholic acid	0.4	<1.89
Lithocholic acid	0.0	Not Reported
Glycoursodeoxycholic acid	0.0	Not Reported
Tauroursodeoxycholic acid	0.5	Not Reported
Ursodeoxycholic acid	0.0	Not Reported

Analysis:

The data clearly illustrates a significant difference in the specificity of the two antibodies. The polyclonal antibody exhibits considerable cross-reactivity with other glycine- and taurine-conjugated bile acids, such as Taurocholic acid (54%) and Glycochenodeoxycholic acid (43.8%). This suggests that while it is effective in detecting glycocholic acid, it may not be suitable for applications requiring high specificity in a complex mixture of bile acids.

In contrast, the chicken scFv-based ELISA demonstrates a much higher specificity, with cross-reactivity to most other bile acids being below 1.89%.[2] The notable exception is Taurocholic acid, for which significant cross-reactivity was observed. This makes the scFv-based ELISA a more suitable choice for studies where the accurate quantification of glycocholic acid is critical, provided that the levels of Taurocholic acid are known to be low or are measured separately.

Experimental Protocols

The determination of antibody cross-reactivity is typically performed using a competitive enzyme-linked immunosorbent assay (ELISA). The following is a generalized protocol for such an assay.

Competitive ELISA Protocol for Cross-Reactivity Assessment

1. Coating:

• Microtiter plates are coated with a glycocholic acid-protein conjugate (e.g., GCA-BSA).

• The plates are incubated overnight at 4°C and then washed to remove any unbound conjugate.

2. Blocking:

• The remaining protein-binding sites on the plate are blocked using a blocking buffer (e.g., 1% BSA in PBS) to prevent non-specific binding.

• The plates are incubated for 1-2 hours at room temperature and then washed.

3. Competitive Reaction:

• A fixed concentration of the anti-glycocholic acid antibody is mixed with either a standard solution of glycocholic acid or a solution of the cross-reacting bile acid at various concentrations.

• These mixtures are then added to the coated and blocked microtiter plate wells.

• The plate is incubated for 1-2 hours at room temperature, allowing the free glycocholic acid or cross-reactant to compete with the coated glycocholic acid for antibody binding.

4. Detection:

• The plate is washed to remove unbound antibodies.

• A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that recognizes the primary antibody is added to the wells.

• The plate is incubated for 1 hour at room temperature and then washed.

5. Substrate Addition and Measurement:

• A substrate for the enzyme (e.g., TMB for HRP) is added to the wells, leading to a color change.

• The reaction is stopped with a stop solution, and the absorbance is read using a microplate reader at the appropriate wavelength.

6. Calculation of Cross-Reactivity:

• The concentration of glycocholic acid and the cross-reactant that causes 50% inhibition of the maximum signal (IC50) are determined from their respective dose-response curves.

• The percent cross-reactivity is calculated using the following formula:

  • % Cross-Reactivity = (IC50 of Glycocholic acid / IC50 of Cross-Reactant) x 100

Visualizing Experimental Workflow and Signaling Pathways

To further aid in the understanding of the experimental process and the biological context of glycocholic acid, the following diagrams have been generated using the DOT language.

Caption: Workflow for Competitive ELISA.

Caption: GCA Signaling Pathways.

Conclusion

The choice between a polyclonal antibody and a more specific recombinant antibody fragment for glycocholic acid detection depends heavily on the specific requirements of the research. For general screening purposes where high throughput is prioritized over absolute specificity, a polyclonal antibody may suffice. However, for studies demanding precise quantification of glycocholic acid in the presence of other bile acids, a highly specific antibody, such as the chicken scFv, is the more appropriate choice. Researchers are strongly encouraged to carefully review the cross-reactivity data provided by the manufacturer or in the literature before selecting an antibody for their immunoassay. This due diligence is essential for ensuring the accuracy and reliability of their findings.

References

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. escholarship.org [escholarship.org]

A Comparative Guide to Glycocholic Acid Hydrate and Synthetic Surfactants for Advanced Drug Delivery

For researchers, scientists, and drug development professionals, the choice of surfactant is a critical determinant of a drug delivery system's success. This guide provides an objective comparison of the naturally derived bile salt, glycocholic acid hydrate (B1144303), against common synthetic surfactants, offering a comprehensive analysis of their performance based on experimental data.

The landscape of drug delivery is continuously evolving, with a growing emphasis on enhancing therapeutic efficacy while minimizing side effects. Surfactants play a pivotal role in this arena, facilitating the encapsulation of drugs within nanoparticles, improving their stability, and modulating their release profiles. While synthetic surfactants have long been the industry standard, there is a burgeoning interest in biocompatible alternatives like glycocholic acid hydrate. This guide will delve into a detailed comparison of their performance across key metrics: encapsulation efficiency, drug release kinetics, biocompatibility, and in vivo efficacy.

Performance Comparison: Glycocholic Acid Hydrate vs. Synthetic Surfactants

The selection of an appropriate surfactant is a balancing act between achieving high drug loading and release, ensuring the formulation is non-toxic, and optimizing its behavior in a biological environment. The following tables summarize the performance of glycocholic acid hydrate in comparison to widely used synthetic surfactants such as Polysorbate 80 (Tween 80), Sodium Dodecyl Sulfate (SDS), and Pluronic F127.

Surfactant	Drug	Nanoparticle System	Encapsulation Efficiency (%)	Drug Loading (%)	Particle Size (nm)
Glycocholic Acid (Sodium Glycocholate)	Gypenosides	Nanostructured Lipid Carriers (NLCs)	74.22	4.89	146.7
Glycocholic Acid (Sodium Glycocholate)	Insulin	Liposomes	30.2 ± 2.2	-	154 ± 18
Polysorbate 80	Donepezil (B133215)	Cholesterol-modified pullulan nanoparticles	91.28 ± 4.57	8.25 ± 1.80	-
Polysorbate 80	Serratiopeptidase	Chitosan nanoparticles (1.0% coating)	-	-	-
Pluronic F127	Temozolomide	PLGA Nanoparticles	52-69.67	-	164.4-235.5[1]
Pluronic F127 & P105	Docetaxel (B913)	Mixed Micelles	-	-	-
Table 1: Comparison of Encapsulation Efficiency and Physicochemical Properties.

Surfactant	Drug	Nanoparticle System	In Vitro Release Profile	Key Findings
Glycocholic Acid (Sodium Glycocholate)	Gypenosides	Nanostructured Lipid Carriers (NLCs)	Sustained release over 48h (56.4% released)	SGC-NLCs significantly enhanced dissolution and bioavailability.
Polysorbate 80	Donepezil	Cholesterol-modified pullulan nanoparticles	42.71% release by 72h	Enhanced the release of donepezil compared to nanoparticles alone.[2]
Pluronic F127	Temozolomide	PLGA Nanoparticles in Hydrogel	Diffusion-controlled release	The hydrogel matrix provided sustained and local delivery.[1]
Pluronic F127/Poly(lactic acid)	Hydrophobic & Hydrophilic drugs	Nanoparticles	Burst release	Release controlled by concentration gradient and slow polymer degradation.[3]
Table 2: Comparison of In Vitro Drug Release Profiles.

Surfactant	Cell Line	Assay	Results
Glycocholic Acid (Sodium Glycocholate)	Caco-2	Cytotoxicity Assay	GPS-SGC-NLCs decreased the cytotoxicity of the drug.
Sodium Dodecyl Sulfate (SDS)	Mammalian cells	Cytotoxicity Assay	Cytotoxic only at high dosage (50 µg/mL).[4]
Pluronic F127 & L-81	3T3 (fibroblasts), Neuro 2a (neural cells)	Apoptosis/Necrosis Assay	Reduced cytotoxicity with minor PL L-81 concentration.
Phosphatidylcholine–sodium cholate	MCF-7	Cytotoxicity Assay	Low cytotoxicity.[5][6]
Table 3: Comparison of Biocompatibility and Cytotoxicity.

Surfactant	Animal Model	Key Findings
Glycocholic Acid (Sodium Glycocholate)	BALB/c nude mice	SGC-NLCs significantly increased drug absorption in the intestinal tract.
Polysorbate 80	Rats	Enhanced the bioavailability of digoxin (B3395198) by modulating P-gp systems.[7]
Pluronic F127 & P105	Mice (A549/Taxol tumor model)	DTX-loaded mixed micelles showed superior tumor inhibition compared to Taxotere.[8]
Table 4: Comparison of In Vivo Efficacy.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, this section provides detailed methodologies for the key experiments.

Determination of Encapsulation Efficiency and Drug Loading

Objective: To quantify the amount of drug successfully encapsulated within the nanoparticles.

Protocol:

• Separation of Free Drug: A known amount of the nanoparticle dispersion is subjected to ultracentrifugation to pellet the nanoparticles. The supernatant containing the free, unencapsulated drug is carefully collected.

• Quantification of Free Drug: The concentration of the free drug in the supernatant is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry. A calibration curve of the pure drug is used for quantification.

• Quantification of Total Drug: A known amount of the nanoparticle dispersion is lysed using a suitable solvent to release the encapsulated drug. The total drug concentration is then measured.

• Calculation:

  • Encapsulation Efficiency (%): [(Total Drug - Free Drug) / Total Drug] x 100

  • Drug Loading (%): [(Total Drug - Free Drug) / Weight of Nanoparticles] x 100

Workflow for determining encapsulation efficiency.

In Vitro Drug Release Study

Objective: To evaluate the rate and extent of drug release from the nanoparticles over time in a simulated physiological environment.

Protocol (Dialysis Bag Method):

• A known amount of the drug-loaded nanoparticle dispersion is placed into a dialysis bag with a specific molecular weight cut-off (MWCO) that allows the passage of the released drug but retains the nanoparticles.

• The sealed dialysis bag is immersed in a release medium (e.g., phosphate-buffered saline, PBS, at pH 7.4) maintained at 37°C with constant stirring.

• At predetermined time intervals, aliquots of the release medium are withdrawn and replaced with an equal volume of fresh medium to maintain sink conditions.

• The concentration of the released drug in the collected aliquots is quantified using HPLC or UV-Vis spectrophotometry.

• The cumulative percentage of drug release is plotted against time.

Workflow for in vitro drug release study.

Cytotoxicity Assay (MTT Assay)

Objective: To assess the in vitro toxicity of the surfactant-containing nanoparticles on a specific cell line.

Protocol:

• Cell Seeding: Cells (e.g., Caco-2, MCF-7) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of the nanoparticle formulations (and control solutions) and incubated for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is then incubated for a few hours.

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Calculation: Cell viability is expressed as a percentage of the untreated control cells.

Workflow for MTT cytotoxicity assay.

Discussion and Conclusion

The choice between glycocholic acid hydrate and synthetic surfactants is not straightforward and depends heavily on the specific application and the drug being delivered.

Glycocholic acid hydrate , a naturally occurring bile salt, offers the significant advantage of high biocompatibility. This is particularly crucial for oral drug delivery, where it can enhance intestinal absorption. Studies have shown that nanoparticles formulated with sodium glycocholate can decrease the cytotoxicity of the encapsulated drug. However, the encapsulation efficiency of glycocholic acid-based systems can sometimes be lower than that achieved with certain synthetic surfactants.

Synthetic surfactants , on the other hand, offer a wide range of properties that can be tailored to specific needs. For instance, Polysorbate 80 has been shown to achieve high encapsulation efficiencies and can enhance drug delivery to the brain.[7] Pluronic F127 is well-known for its thermo-responsive properties, forming a gel at body temperature, which is advantageous for sustained local drug delivery.[1] However, synthetic surfactants can sometimes raise concerns about cytotoxicity, although many, like Pluronic F127, are generally considered biocompatible.[9] Sodium Dodecyl Sulfate (SDS) , while an effective solubilizing agent, can be more cytotoxic compared to non-ionic surfactants.[4]

References

• 1. caybdergi.com [caybdergi.com]
• 2. scispace.com [scispace.com]
• 3. Release kinetics of hydrophobic and hydrophilic model drugs from pluronic F127/poly(lactic acid) nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Pluronic P105/F127 mixed micelles for the delivery of docetaxel against Taxol-resistant non-small cell lung cancer: optimization and in vitro, in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of Conjugated vs. Unconjugated Bile Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of conjugated and unconjugated bile acids, supported by experimental data. It is designed to be a valuable resource for those involved in metabolic research and drug discovery.

Introduction

Bile acids are amphipathic steroid molecules synthesized from cholesterol in the liver. They are traditionally known for their role in facilitating the digestion and absorption of dietary fats and fat-soluble vitamins. However, emerging research has revealed their function as potent signaling molecules that regulate a wide array of metabolic and inflammatory pathways. The biological activity of bile acids is significantly influenced by their conjugation status. In the liver, primary bile acids, cholic acid (CA) and chenodeoxycholic acid (CDCA), are conjugated with the amino acids glycine (B1666218) or taurine (B1682933). This process increases their water solubility and reduces their passive diffusion across cell membranes.[1] Upon secretion into the intestine, a portion of these conjugated bile acids are deconjugated by the gut microbiota, which can further metabolize them into secondary bile acids like deoxycholic acid (DCA) and lithocholic acid (LCA).[2] This guide will delve into the distinct biological activities of conjugated and unconjugated bile acids, focusing on their interactions with key receptors and their downstream physiological effects.

Comparative Analysis of Receptor Activation

The signaling functions of bile acids are primarily mediated through two key receptors: the nuclear farnesoid X receptor (FXR) and the membrane-bound G protein-coupled receptor 5 (TGR5).[2] The affinity and efficacy with which different bile acids activate these receptors vary significantly depending on their structure and conjugation status.

Farnesoid X Receptor (FXR) Activation

FXR is a nuclear receptor that acts as a master regulator of bile acid, lipid, and glucose homeostasis.[3] Activation of FXR by bile acids in the liver and intestine initiates a negative feedback loop that suppresses bile acid synthesis.[4]

Table 1: Comparison of FXR Activation by Conjugated and Unconjugated Bile Acids

Bile Acid	Type	Conjugation	EC50 (µM)	Potency Rank
Chenodeoxycholic acid (CDCA)	Primary	Unconjugated	~10	1
Deoxycholic acid (DCA)	Secondary	Unconjugated	~50	2
Lithocholic acid (LCA)	Secondary	Unconjugated	~50	2
Cholic acid (CA)	Primary	Unconjugated	>100	3
Glycochenodeoxycholic acid (GCDCA)	Primary	Glycine	>100	4
Taurochenodeoxycholic acid (TCDCA)	Primary	Taurine	>100	4

EC50 values are approximate and can vary depending on the specific assay conditions. Data compiled from multiple sources.[3][5]

As indicated in Table 1, the unconjugated primary bile acid CDCA is the most potent endogenous FXR agonist.[3] Secondary unconjugated bile acids, DCA and LCA, are also effective activators, while the primary unconjugated bile acid CA is a weaker agonist.[3] Interestingly, conjugation with glycine or taurine generally reduces the ability of bile acids to activate FXR.

Takeda G Protein-Coupled Receptor 5 (TGR5) Activation

TGR5 is a cell surface receptor that, upon activation, stimulates the production of intracellular cyclic AMP (cAMP).[6] This signaling cascade is involved in regulating energy expenditure, glucose metabolism, and inflammatory responses.[2]

Table 2: Comparison of TGR5 Activation by Conjugated and Unconjugated Bile Acids

Bile Acid	Type	Conjugation	EC50 (µM)	Potency Rank
Taurolithocholic acid (TLCA)	Secondary	Taurine	0.33	1
Lithocholic acid (LCA)	Secondary	Unconjugated	0.53	2
Deoxycholic acid (DCA)	Secondary	Unconjugated	1.0	3
Taurodeoxycholic acid (TDCA)	Secondary	Taurine	~1.0	3
Chenodeoxycholic acid (CDCA)	Primary	Unconjugated	4.4	4
Taurochenodeoxycholic acid (TCDCA)	Primary	Taurine	~4.4	4
Cholic acid (CA)	Primary	Unconjugated	7.7	5
Taurocholic acid (TCA)	Primary	Taurine	~7.7	5

EC50 values are approximate and can vary depending on the specific assay conditions. Data compiled from multiple sources.

In contrast to FXR, TGR5 is most potently activated by the taurine-conjugated secondary bile acid, TLCA, followed closely by its unconjugated counterpart, LCA.[7] In general, secondary bile acids are more potent TGR5 agonists than primary bile acids.[7] Conjugation with taurine appears to enhance the TGR5 agonistic potency of some bile acids.[7]

Signaling Pathways and Downstream Effects

The differential activation of FXR and TGR5 by conjugated and unconjugated bile acids leads to distinct downstream signaling cascades and physiological outcomes.

FXR Signaling Pathway

Activation of FXR by unconjugated bile acids, particularly CDCA, in hepatocytes leads to the induction of the small heterodimer partner (SHP), a transcriptional repressor. SHP, in turn, inhibits the expression of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis. In the intestine, FXR activation induces the expression of fibroblast growth factor 19 (FGF19), which travels to the liver to further suppress CYP7A1 expression.[2]

FXR Signaling Pathway Activation

TGR5 Signaling Pathway

Activation of TGR5 by both conjugated and unconjugated bile acids, particularly secondary bile acids, leads to the activation of adenylyl cyclase and an increase in intracellular cAMP. This triggers a cascade of events, including the activation of protein kinase A (PKA), which can lead to various cellular responses such as the secretion of glucagon-like peptide-1 (GLP-1) from intestinal L-cells.[6]

TGR5 Signaling Pathway Activation

Experimental Protocols

FXR Transactivation Assay (Luciferase Reporter Assay)

This assay is used to quantify the ability of bile acids to activate FXR.

Materials:

• HEK293T or HepG2 cells

• FXR expression vector

• FXR response element (FXRE)-driven luciferase reporter vector

• Control vector for transfection normalization (e.g., Renilla luciferase)

• Transfection reagent

• Cell culture medium and supplements

• 96-well white, opaque plates

• Lysis buffer

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Seeding: Seed HEK293T or HepG2 cells into a 96-well white, opaque plate at a density that will result in 70-80% confluency on the day of transfection.

• Transfection: Co-transfect the cells with the FXR expression vector, the FXRE-luciferase reporter vector, and the control vector using a suitable transfection reagent according to the manufacturer's protocol.

• Incubation: Incubate the cells for 24 hours post-transfection to allow for receptor and reporter expression.

• Treatment: Replace the medium with fresh medium containing various concentrations of the test bile acids (conjugated and unconjugated) or a vehicle control. Incubate for another 18-24 hours.

• Cell Lysis: Aspirate the medium and lyse the cells with a passive lysis buffer.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. Plot the normalized luciferase activity against the bile acid concentration to determine the EC50 value.[8][9]

FXR Luciferase Reporter Assay Workflow

TGR5 Activation Assay (cAMP Measurement)

This assay measures the activation of TGR5 by quantifying the production of intracellular cAMP.

Materials:

• HEK293 cells stably expressing human TGR5 (or other suitable cell line)

• Cell culture medium and supplements

• 96-well plates

• Stimulation buffer (e.g., serum-free DMEM with a phosphodiesterase inhibitor like IBMX)

• Test bile acids (conjugated and unconjugated)

• cAMP assay kit (e.g., HTRF, ELISA)

• Plate reader compatible with the chosen assay kit

Protocol:

• Cell Plating: Seed the TGR5-expressing cells into a 96-well plate and incubate for 24 hours.

• Cell Starvation (Optional): For some assays, cells may be starved in serum-free medium for a few hours prior to stimulation to reduce basal cAMP levels.

• Pre-incubation: Aspirate the culture medium and add stimulation buffer. Incubate for 15-30 minutes at 37°C.

• Treatment: Add various concentrations of the test bile acids or a vehicle control to the wells. Incubate for a short period (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the measured signal (e.g., fluorescence, absorbance) against the logarithm of the bile acid concentration. Fit the data to a four-parameter logistic equation to determine the EC50 value.[10]

TGR5 cAMP Assay Workflow

Conclusion

The biological activities of bile acids are intricately linked to their conjugation status. Unconjugated bile acids, particularly CDCA, are the primary endogenous ligands for FXR, playing a crucial role in the feedback regulation of bile acid synthesis. In contrast, both conjugated and unconjugated secondary bile acids are potent activators of TGR5, a key receptor in metabolic and inflammatory signaling. Understanding these distinct activities is paramount for the development of novel therapeutics targeting bile acid signaling pathways for the treatment of metabolic diseases such as non-alcoholic fatty liver disease, type 2 diabetes, and obesity. This guide provides a foundational comparison to aid researchers in this endeavor.

References

• 1. Characterization of individual bile acids in vivo utilizing a novel low bile acid mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bile acid receptors FXR and TGR5 signaling in fatty liver diseases and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo mouse models to study bile acid synthesis and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In vivo mouse models to study bile acid synthesis and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KoreaMed Synapse [synapse.koreamed.org]
• 7. The farnesoid X receptor activates transcription independently of RXR at non-canonical response elements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Activation of FXR by obeticholic acid induces hepatic gene expression of SR-BI through a novel mechanism of transcriptional synergy with the nuclear receptor LXR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Quantifying Glycocholic Acid Hydrate with HPLC and Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate quantification of Glycocholic acid hydrate (B1144303), a primary conjugated bile acid, is crucial for a deeper understanding of various physiological and pathological processes. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography-Mass Spectrometry (LC-MS) for this purpose, supported by experimental data and detailed protocols to aid in selecting the most suitable analytical strategy.

Glycocholic acid, the glycine (B1666218) conjugate of cholic acid, plays a pivotal role in fat digestion and absorption. Its concentration in biological fluids can be indicative of liver function and various metabolic disorders. Therefore, robust and reliable analytical methods for its quantification are in high demand. This guide will delve into the nuances of established techniques, namely HPLC with Ultraviolet (UV) and Evaporative Light Scattering Detection (ELSD), and the highly sensitive LC-MS/MS.

Performance Comparison at a Glance

The choice of analytical technique for Glycocholic acid hydrate quantification hinges on the specific requirements of the study, such as sensitivity, selectivity, sample matrix complexity, and throughput. Below is a summary of the key performance characteristics of each method.

Parameter	HPLC-UV (with Derivatization)	HPLC-ELSD	LC-MS/MS
Sensitivity	Moderate	Moderate	High
Selectivity	Moderate to High	Moderate	Very High
Linearity Range	Typically in the µg/mL range	ng/mL to µg/mL range[1]	pg/mL to ng/mL range[2]
Limit of Quantification (LOQ)	~2.0 µg/mL[3]	2-44 ng/mL[1]	0.1 to 5 ng/mL[2]
Sample Preparation	More complex (derivatization required)	Simple (protein precipitation)	Simple (protein precipitation)
Instrumentation Cost	Low to Moderate	Moderate	High
Throughput	Lower (due to derivatization)	Moderate	High

In-Depth Look at the Methodologies

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of analytical chemistry, separating components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For Glycocholic acid hydrate, the choice of detector is critical.

HPLC with UV Detection:

Due to the lack of a strong UV-absorbing chromophore in the Glycocholic acid molecule, direct UV detection is not feasible for achieving high sensitivity.[2][4] To overcome this limitation, a pre-column derivatization step is necessary to introduce a UV-active moiety to the molecule. A common approach involves the formation of phenacyl esters.[4]

HPLC with Evaporative Light Scattering Detection (ELSD):

ELSD is a universal detector that is not dependent on the optical properties of the analyte, making it well-suited for non-chromophoric compounds like bile acids.[1][2] The principle involves nebulizing the column eluent, evaporating the mobile phase, and detecting the light scattered by the remaining non-volatile analyte particles. This technique offers good sensitivity and is compatible with gradient elution, which is often required for separating complex mixtures of bile acids.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

The coupling of liquid chromatography with tandem mass spectrometry has become the gold standard for the quantification of bile acids in biological matrices.[2][5] This is due to its exceptional sensitivity, selectivity, and the ability to provide structural information.

LC-MS/MS utilizes a mass spectrometer to detect and quantify the separated analytes. The use of Multiple Reaction Monitoring (MRM) in a triple quadrupole mass spectrometer allows for highly specific detection by monitoring a specific precursor ion and its characteristic product ion.[6] This high degree of selectivity minimizes interference from complex biological matrices.

Experimental Protocols

Sample Preparation

Effective sample preparation is crucial for accurate and reproducible results. The primary goal is to remove interfering substances such as proteins and phospholipids (B1166683) from the biological matrix.

For Serum/Plasma Samples (for HPLC-ELSD and LC-MS/MS):

A simple protein precipitation method is commonly employed.[4][5]

• To 100 µL of serum or plasma, add 400 µL of a cold organic solvent (e.g., acetonitrile (B52724) or methanol).

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Collect the supernatant for injection into the HPLC or LC-MS system.

For Fecal Samples (for HPLC-UV with Derivatization):

Fecal sample preparation is more complex and involves multiple steps to extract and derivatize the bile acids.[4]

• Lyophilize the fecal sample to remove water.

• Perform enzymatic deconjugation to hydrolyze conjugated bile acids.

• Extract the bile acids using a suitable solvent.

• Isolate the deconjugated bile acids using solid-phase extraction (SPE).

• Derivatize the extracted bile acids to form phenacyl esters for UV detection.[4]

Chromatographic and Detection Conditions

HPLC-UV (with Derivatization) Protocol: [4]

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm.

• Derivatization: Reaction with phenacyl bromide.

HPLC-ELSD Protocol: [1][2][7]

• Column: C18 reversed-phase column (e.g., Agilent InfinityLab Poroshell 120 EC-C18, 4.6 × 100 mm, 2.7 µm).[7]

• Mobile Phase: Gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile/methanol).

• Flow Rate: 0.5 - 1.0 mL/min.

• ELSD Settings:

  • Nebulizer Temperature: 30-40°C

  • Evaporator Temperature: 50-60°C

  • Gas Flow Rate (Nitrogen): 1.5 - 2.0 L/min.

LC-MS/MS Protocol: [2][5][6]

• Column: C18 or similar reversed-phase column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid or a low concentration of ammonium acetate.

• Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• MRM Transition for Glycocholic Acid: Precursor ion (m/z) → Product ion (m/z) (e.g., 464.3 → 74.1).

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the workflows for each analytical technique.

HPLC-UV with Derivatization Workflow.

HPLC-ELSD Workflow.

LC-MS/MS Workflow.

Conclusion: Selecting the Right Tool for the Job

The choice between HPLC-UV, HPLC-ELSD, and LC-MS/MS for the quantification of Glycocholic acid hydrate is a critical decision that will impact the quality and utility of the resulting data.

• LC-MS/MS stands out as the superior technique for its unparalleled sensitivity, selectivity, and high-throughput capabilities, making it the method of choice for demanding research and clinical applications where accurate and precise quantification of low-level analytes in complex matrices is required.[2][5]

• HPLC-ELSD offers a viable and more cost-effective alternative to LC-MS/MS, particularly when the highest sensitivity is not a prerequisite. Its universality for non-chromophoric compounds and compatibility with gradient elution make it a robust workhorse for routine analysis.[1][2]

• HPLC-UV with derivatization, while being the most labor-intensive and least sensitive of the three, can still be a valuable tool in laboratories where access to more advanced detectors is limited. The requirement for derivatization, however, adds complexity and potential for variability.[4]

Ultimately, a thorough consideration of the specific analytical needs, available resources, and the nature of the samples will guide the researcher to the most appropriate and effective method for Glycocholic acid hydrate quantification.

References

• 1. HPLC/ELSD analysis of amidated bile acids: an effective and rapid way to assist continuous flow chemistry processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. akjournals.com [akjournals.com]
• 4. A simple and accurate HPLC method for fecal bile acid profile in healthy and cirrhotic subjects: validation by GC-MS and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Bile Acid Detection Techniques and Bile Acid-Related Diseases [frontiersin.org]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. lcms.cz [lcms.cz]

Glycocholic Acid Hydrate: A Comparative Analysis of In Vitro and In Vivo Effects

For Researchers, Scientists, and Drug Development Professionals

Glycocholic acid (GCA), a primary conjugated bile acid, plays a crucial role in lipid digestion and absorption. Beyond its physiological functions, GCA has emerged as a significant signaling molecule, modulating various cellular processes. This guide provides a comprehensive comparison of the in vitro and in vivo effects of Glycocholic acid hydrate, supported by experimental data and detailed protocols to aid in research and drug development.

In Vitro Effects of Glycocholic Acid Hydrate

The effects of GCA have been extensively studied in various cell-based models, revealing its multifaceted activities, including cytotoxicity towards cancer cells, anti-inflammatory properties, and regulation of gene expression.

Cytotoxicity and Apoptosis in Cancer Cells

In vitro studies have demonstrated that GCA can induce cell cycle arrest and apoptosis in different cancer cell lines. For instance, in pancreatic cancer cells, GCA has been shown to inhibit proliferation in a dose-dependent manner.

Cell Line	GCA Concentration	Effect	Reference
PANC-1 (Pancreatic Cancer)	40 µM	Increased percentage of cells in S phase	[1]
HL-60 (Human Leukemia)	10-100 µg/mL	Dose- and time-dependent decrease in cell viability; induction of apoptosis	[2]
Breast Cancer Cells (in vivo xenograft)	Not specified	Tumor inhibition rate of 42.83%	[3]

Anti-inflammatory Effects

GCA exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines in immune cells. In lipopolysaccharide (LPS)-stimulated macrophage models, GCA has been shown to suppress the production of key inflammatory mediators.

Cell Type	GCA Concentration	Effect on Cytokine Expression	Reference
LPS-stimulated murine macrophages	Not specified	Inhibition of IL-6 and TNF-α	[3]

Gene Expression and Receptor Activation

GCA is a known ligand for the farnesoid X receptor (FXR), a nuclear receptor that plays a pivotal role in bile acid homeostasis and metabolism. GCA's binding to FXR modulates the expression of several target genes.

Cell Line	GCA Concentration	Effect on Gene Expression	Reference
HepG2 (Human Hepatoma)	Not specified	Activation of FXR	[3]
Caco-2 (Human Colorectal Adenocarcinoma)	Not specified	Increased mRNA levels of FXR target genes	[4]

In Vivo Effects of Glycocholic Acid Hydrate

In vivo studies in animal models have corroborated many of the in vitro findings, demonstrating the physiological and therapeutic potential of GCA in inflammatory conditions and metabolic disorders.

Anti-inflammatory Activity

In animal models of inflammation, GCA has been shown to reduce inflammatory responses. For example, in a zebrafish model of LPS-induced inflammation, GCA treatment significantly reduced the recruitment of macrophages to the site of injury.

Animal Model	GCA Administration	Effect	Reference
LPS-stimulated Zebrafish	Not specified	Significantly inhibited macrophage recruitment	[3]
Dextran Sulfate Sodium (DSS)-induced colitis in mice	Oral administration	Amelioration of colitis symptoms	[5]

Metabolic Regulation

As a key component of the bile acid pool, GCA is integral to metabolic regulation. Its effects are often mediated through the activation of FXR in the liver and intestine.

Animal Model	GCA Administration	Effect	Reference
Rabbit	Infusion	Inhibition of hepatic bile acid biosynthesis	[6]
Low bile acid mouse model	3-day feeding	Activation of FXR signals with tissue specificity	[7]

Signaling Pathways Modulated by Glycocholic Acid

GCA exerts its diverse effects by modulating several key signaling pathways, primarily through the activation of FXR and TGR5, which in turn can influence downstream pathways like AKT and ERK.

FXR and TGR5 Signaling

Glycocholic acid acts as an agonist for the Farnesoid X Receptor (FXR) and can also influence the Takeda G protein-coupled receptor 5 (TGR5). Upon binding of GCA, FXR translocates to the nucleus and regulates the transcription of genes involved in bile acid synthesis, transport, and lipid metabolism. TGR5 activation, on the other hand, initiates a G-protein-coupled signaling cascade.

References

• 1. mpbio.com [mpbio.com]
• 2. Effects of glycolic acid on the induction of apoptosis via caspase-3 activation in human leukemia cell line (HL-60) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Research progress on the synthesis process, detection method, pharmacological effects and application of glycocholic acid [frontiersin.org]
• 4. Comparative potency of obeticholic acid and natural bile acids on FXR in hepatic and intestinal in vitro cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparative potency of obeticholic acid and natural bile acids on FXR in hepatic and intestinal in vitro cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effect of glycocholic acid on the growth, membrane permeability, conjugation and antibiotic susceptibility of Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]

Comparing Glycocholic acid hydrate from different commercial suppliers

For researchers, scientists, and professionals in drug development, the purity, stability, and biological activity of reagents are paramount. This guide provides a framework for comparing Glycocholic acid hydrate (B1144303) from various commercial suppliers. While direct comparative experimental data is not publicly available, this document outlines the essential experiments and data presentation needed to make an informed decision.

Glycocholic acid hydrate, a conjugated bile acid, plays a crucial role in fat digestion, drug formulation, and cellular signaling.[1] Its efficacy in research and development is directly linked to its quality. This guide presents a structured approach to evaluating and comparing this compound from different commercial sources.

Supplier Specifications: A Starting Point

The initial step in selecting a supplier is to compare their product specifications. Key parameters to consider include purity, method of analysis, appearance, and storage conditions. The following table summarizes publicly available information from several prominent suppliers.

Supplier	Product Name	Purity Specification	Analytical Method	Appearance	Storage Temperature
Chem-Impex	Glycocholic acid hydrate	≥ 99%	HPLC	White crystalline powder	0-8 °C[1]
GoldBio	Glycocholic acid, sodium salt hydrate	Not specified	-	-	4°C (desiccated)[2]
Avanti Polar Lipids	Glycocholic Acid	Not specified	-	-	-
TargetMol	Glycocholic acid hydrate	99.91%	LCMS, HNMR	-	Powder: -20°C for 3 years[3]
Sigma-Aldrich	Glycocholic acid hydrate, synthetic	≥97%	HPLC, TLC	Powder	Room temperature[4]
Cambridge Isotope Laboratories	Glycocholic acid hydrate (unlabeled)	98%	-	Neat	-20°C[5]

Note: This table is based on information available on the suppliers' websites and may not be exhaustive. Researchers should always refer to the supplier's certificate of analysis for lot-specific data.

Experimental Protocols for Comprehensive Comparison

To go beyond the provided specifications, a head-to-head experimental comparison is recommended. The following protocols outline key experiments to assess purity, stability, and biological activity.

Purity Assessment by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Objective: To determine the precise purity of Glycocholic acid hydrate and identify any impurities. Advanced analytical techniques like HPLC coupled with Mass Spectrometry (MS) are crucial for quality control.[6]

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve Glycocholic acid hydrate from each supplier in a suitable solvent (e.g., methanol (B129727) or a mixture of DMSO, PEG300, Tween 80, and saline) to a final concentration of 1 mg/mL.[3]

  • Filter the samples through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Gradient: Start at 30% B, ramp to 90% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Scan Range: m/z 100-1000.

  • Data Analysis: Integrate the peak area of Glycocholic acid hydrate and any detected impurities. Calculate purity as the percentage of the main peak area relative to the total peak area.

Stability Testing

Objective: To evaluate the stability of Glycocholic acid hydrate from different suppliers under defined storage conditions.

Methodology:

Following the principles of the International Council for Harmonisation (ICH) guidelines, a stability study can be designed as follows:[7]

• Sample Storage:

  • Store aliquots of each supplier's product at both long-term (e.g., 5°C ± 3°C) and accelerated (e.g., 25°C ± 2°C / 60% RH ± 5% RH) conditions.

• Testing Frequency:

  • Long-term: Test at 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: Test at 0, 3, and 6 months.[7]

• Analysis:

  • At each time point, assess the purity of the samples using the HPLC-MS method described above.

  • Analyze for the appearance of degradation products.

Biological Activity Assay: Farnesoid X Receptor (FXR) Activation

Objective: To compare the biological activity of Glycocholic acid hydrate from different suppliers by measuring its ability to activate the Farnesoid X Receptor (FXR), a key nuclear receptor involved in bile acid metabolism. Glycocholic acid is known to influence the expression of genes regulated by FXR.[8]

Methodology:

• Cell Culture:

  • Use a human hepatocyte cell line (e.g., HepG2) that endogenously expresses FXR.

  • Culture the cells in appropriate media and conditions.

• Treatment:

  • Treat the cells with varying concentrations of Glycocholic acid hydrate from each supplier (e.g., 1, 10, 50, 100 µM) for 24 hours.

  • Include a vehicle control (the solvent used to dissolve the Glycocholic acid hydrate).

• Gene Expression Analysis (qPCR):

  • Isolate total RNA from the treated cells.

  • Perform reverse transcription to generate cDNA.

  • Use quantitative PCR (qPCR) to measure the expression levels of a known FXR target gene, such as SHP (Small Heterodimer Partner).

  • Normalize the expression data to a housekeeping gene (e.g., GAPDH).

• Data Analysis:

  • Calculate the fold change in SHP expression for each treatment condition relative to the vehicle control.

  • Compare the dose-response curves for Glycocholic acid hydrate from the different suppliers.

Visualizing Key Pathways and Workflows

Understanding the biological context and the experimental process is crucial. The following diagrams, generated using Graphviz, illustrate a key signaling pathway for Glycocholic acid hydrate and the proposed experimental workflow for supplier comparison.

Caption: Glycocholic acid signaling pathways.

Caption: Experimental workflow for supplier comparison.

Conclusion

The selection of a Glycocholic acid hydrate supplier should be based on a combination of their specifications and rigorous in-house experimental validation. By implementing a systematic approach to comparing purity, stability, and biological activity, researchers can ensure the quality and reliability of their results. This guide provides the necessary framework to conduct such a comparison, empowering researchers to make data-driven decisions for their specific research and development needs.

References

• 1. chemimpex.com [chemimpex.com]
• 2. goldbio.com [goldbio.com]
• 3. Glycocholic acid hydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 4. scientificlabs.com [scientificlabs.com]
• 5. Glycocholic acid hydrate (unlabeled) - Cambridge Isotope Laboratories, ULM-9551-0.05 [isotope.com]
• 6. nbinno.com [nbinno.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. avantiresearch.com [avantiresearch.com]

The Role of Glycocholic Acid Hydrate in FXR Signaling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Glycocholic acid hydrate's interaction with the Farnesoid X Receptor (FXR) signaling pathway. It offers a comparative perspective against other prominent FXR agonists, supported by quantitative data and detailed experimental methodologies.

Introduction to FXR Signaling

The Farnesoid X Receptor (FXR) is a nuclear receptor that plays a pivotal role in regulating bile acid, lipid, and glucose metabolism.[1][2][3][4] As a primary bile acid sensor, its activation triggers a cascade of downstream events that maintain metabolic homeostasis.[4][5] Bile acids, the natural ligands of FXR, vary in their potency to activate the receptor. The order of efficacy for major bile acids is generally considered to be chenodeoxycholic acid (CDCA) > deoxycholic acid (DCA) > lithocholic acid (LCA) > cholic acid (CA).[2][5] Glycocholic acid, a glycine (B1666218) conjugate of cholic acid, is consequently considered a relatively weak endogenous FXR agonist.

Comparative Analysis of FXR Agonists

The therapeutic potential of targeting FXR has led to the development of numerous synthetic agonists with significantly higher potency and selectivity compared to endogenous bile acids. This section compares Glycocholic acid (represented by its parent compound, cholic acid) with key natural and synthetic FXR agonists.

Quantitative Comparison of FXR Agonist Potency

The following table summarizes the half-maximal effective concentration (EC50) values for various compounds, indicating their potency in activating FXR. Lower EC50 values denote higher potency.

Compound	Type	EC50 (nM)	Reference
Cholic Acid (CA)	Natural Bile Acid	~600,000	[5]
Chenodeoxycholic Acid (CDCA)	Natural Bile Acid	10,000 - 17,000	[1][2][3][5]
Obeticholic Acid (OCA)	Synthetic Bile Acid Analog	99 - 600	[1][6]
GW4064	Non-steroidal Synthetic Agonist	15 - 65	[7][8][9][10]
Tropifexor (LJN452)	Non-steroidal Synthetic Agonist	0.2	[11]
EDP-305	Non-steroidal Synthetic Agonist	8	[12][13]

Note: EC50 values can vary depending on the specific assay conditions and cell lines used.

Experimental Protocols for FXR Agonist Validation

Validating the role of a compound like Glycocholic acid hydrate (B1144303) in FXR signaling involves a series of in vitro experiments to demonstrate direct receptor binding, transcriptional activation of target genes, and downstream functional effects.

Luciferase Reporter Gene Assay

This assay is a primary method to quantify the ability of a compound to activate FXR.

Principle: Cells are co-transfected with two plasmids: one expressing the FXR protein and another containing a luciferase reporter gene under the control of an FXR response element (FXRE).[14] Activation of FXR by a ligand leads to the expression of luciferase, and the resulting luminescence is proportional to the extent of FXR activation.[14]

Detailed Protocol:

• Cell Culture and Transfection:

  • HEK293 or HepG2 cells are commonly used.[14]

  • Cells are seeded in 96-well plates.

  • For each well, a transfection mix is prepared containing an FXR expression vector, an FXRE-luciferase reporter vector, and an internal control vector (e.g., Renilla luciferase) for normalization.[14]

  • The transfection mix is added to the cells, and they are incubated for 4-6 hours at 37°C.[14]

• Compound Treatment:

  • After incubation, the transfection medium is replaced with fresh culture medium containing various concentrations of the test compound (e.g., Glycocholic acid hydrate) and known agonists (e.g., CDCA, OCA) as positive controls.

• Lysis and Luminescence Measurement:

  • After 24 hours of incubation, the cells are washed with PBS.[14]

  • A passive lysis buffer is added to each well, and the plate is incubated for 15 minutes to ensure complete cell lysis.[14]

  • Using a dual-luciferase assay system, the firefly luciferase activity is measured first, followed by the Renilla luciferase activity using a luminometer.[14]

• Data Analysis:

  • The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency.

  • The fold induction of luciferase activity is calculated relative to vehicle-treated control cells.

  • EC50 values are determined by plotting the fold induction against the compound concentration.

Quantitative Real-Time PCR (qPCR) for Target Gene Expression

This method measures the change in mRNA levels of known FXR target genes following treatment with a potential agonist.

Principle: Activation of FXR leads to the increased transcription of target genes such as the Small Heterodimer Partner (SHP) and the Bile Salt Export Pump (BSEP).[15][16][17] qPCR quantifies the amount of specific mRNA transcripts, providing evidence of downstream signaling.

Detailed Protocol:

• Cell Culture and Treatment:

  • HepG2 or primary human hepatocytes are suitable cell models.

  • Cells are treated with the test compound and controls for a specified period (e.g., 24 hours).

• RNA Extraction and cDNA Synthesis:

  • Total RNA is isolated from the cells using a suitable RNA extraction kit.

  • The concentration and purity of the RNA are determined.

  • First-strand complementary DNA (cDNA) is synthesized from the RNA template using reverse transcriptase.

• qPCR:

  • The qPCR reaction is set up with cDNA, gene-specific primers for target genes (e.g., SHP, BSEP) and a housekeeping gene (e.g., GAPDH, 28S) for normalization, and a fluorescent dye (e.g., SYBR Green).[18]

  • The reaction is run in a real-time PCR machine.

• Data Analysis:

  • The relative expression (fold change) of the target genes is calculated using the ΔΔCt method, normalizing the expression to the housekeeping gene and comparing it to the vehicle-treated control.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to demonstrate the interaction between FXR and its co-activators upon ligand binding.

Principle: This technique involves using an antibody to pull down a specific protein (FXR) from a cell lysate, along with any proteins that are bound to it (co-activators).[19][20][21][22] An increase in the association of FXR with a co-activator in the presence of an agonist indicates receptor activation.

Detailed Protocol:

• Cell Lysates Preparation:

  • Cells are treated with the test compound or vehicle control.

  • Cells are harvested and washed with ice-cold PBS.[19]

  • The cell pellet is resuspended in ice-cold cell lysis buffer containing protease inhibitors.[19]

  • The lysate is cleared by centrifugation.[19]

• Immunoprecipitation:

  • The cell lysate is incubated with an antibody specific to FXR to form an immune complex.[21]

  • Protein A/G-coupled agarose (B213101) or magnetic beads are added to capture the antibody-FXR complex.[21]

  • The beads are washed multiple times to remove non-specifically bound proteins.[19]

• Elution and Western Blot Analysis:

  • The bound proteins are eluted from the beads.

  • The eluted samples are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with antibodies against FXR and a known co-activator (e.g., SRC-1) to detect their presence in the immunoprecipitated complex.

Visualizing the FXR Signaling Pathway and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the FXR signaling pathway and the experimental workflow for validating an FXR agonist.

Caption: FXR Signaling Pathway Activation.

Caption: Experimental Workflow for FXR Agonist Validation.

Conclusion

While Glycocholic acid is an endogenous component of the bile acid pool and can activate FXR, its potency is significantly lower than that of other natural bile acids like CDCA and pales in comparison to synthetic agonists such as Obeticholic Acid and Tropifexor. The experimental protocols outlined provide a robust framework for quantifying the activity of any potential FXR agonist and understanding its role in the complex FXR signaling network. For researchers in drug development, focusing on more potent and selective synthetic agonists is likely to yield more therapeutically relevant outcomes.

References

• 1. Obeticholic Acid and Other Farnesoid-X-Receptor (FXR) Agonists in the Treatment of Liver Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bile acid nuclear receptor FXR and digestive system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of bile acids and their receptor FXR in metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FXR: structures, biology, and drug development for NASH and fibrosis diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of farnesoid X receptor and its role in bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deciphering the nuclear bile acid receptor FXR paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. apexbt.com [apexbt.com]
• 11. FXR (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 12. researchgate.net [researchgate.net]
• 13. A novel non‐bile acid FXR agonist EDP‐305 potently suppresses liver injury and fibrosis without worsening of ductular reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. A Chemical, Genetic, and Structural Analysis of the Nuclear Bile Acid Receptor FXR - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of Bile Acids and the Bile Acid Receptor FXR Agonist on the Respiratory Rhythm in the In Vitro Brainstem Medulla Slice of Neonatal Sprague-Dawley Rats | PLOS One [journals.plos.org]
• 17. researchgate.net [researchgate.net]
• 18. Bile acid-activated nuclear receptor FXR suppresses apolipoprotein A-I transcription via a negative FXR response element - PMC [pmc.ncbi.nlm.nih.gov]
• 19. creative-diagnostics.com [creative-diagnostics.com]
• 20. Co-Immunoprecipitation (Co-IP) | Thermo Fisher Scientific - US [thermofisher.com]
• 21. assaygenie.com [assaygenie.com]
• 22. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]

Safety & Regulatory Compliance

Proper Disposal of Glycocholic Acid (Hydrate): A Procedural Guide

The proper disposal of Glycocholic acid (hydrate) is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. As a bile acid, it may have biological effects and should not be disposed of as common waste. This guide provides detailed procedures for its safe handling and disposal, tailored for researchers and drug development professionals. The primary and universally accepted method of disposal is through a licensed hazardous waste management service. In-laboratory neutralization is a potential secondary option for dilute aqueous solutions, but only when permitted by institutional and local regulations.

Immediate Safety and Handling Precautions

Before handling Glycocholic acid, it is crucial to consult the substance-specific Safety Data Sheet (SDS).[1][2][3][4][5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][7]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize dust or aerosol inhalation.[1][6]

• Spill Management: In case of a spill, avoid generating dust. Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.[1] Prevent the spill from entering drains or waterways.[1][5]

Primary Disposal Method: Professional Waste Management

This is the required method for pure Glycocholic acid, heavily contaminated materials, and large quantities. Disposal must be carried out in accordance with all federal, state, and local regulations.[1][4][8]

Experimental Protocol: Waste Collection for Professional Disposal

• Waste Identification: Classify waste containing Glycocholic acid as chemical waste.

• Container Selection: Use a container that is in good condition, compatible with the chemical, and has a secure, tightly fitting lid.[9][10] For solid waste, the original container can be used.[11]

• Labeling: Attach a "Hazardous Waste" label to the container as soon as the first particle of waste is added.[8][10] The label must include:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "Glycocholic acid (hydrate)". Do not use abbreviations.[9]

  • The approximate concentration and composition of the waste.

  • The date accumulation started.

• Storage:

  • Keep the waste container closed at all times, except when adding waste.[9][12]

  • Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[10][12]

  • Segregate the container from incompatible materials.[9][12] Use secondary containment bins for liquid waste streams.[9]

• Disposal Request: Once the container is full or waste is no longer being generated, contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup.[9]

Conditional Disposal Method: In-Lab Neutralization (Aqueous Solutions Only)

This procedure is only for small quantities of dilute, aqueous solutions of Glycocholic acid that are not contaminated with other hazardous materials (e.g., heavy metals, organic solvents).[13] Crucially, you must verify that this on-site treatment and subsequent sewer disposal is permitted by your institution and local wastewater authority. [7][13] Glycocholic acid itself is considered only slightly hazardous to water.[5]

Quantitative Guidelines for Acid Neutralization

The following table summarizes general quantitative parameters for the safe neutralization of weak acidic solutions.

Parameter	Guideline	Rationale
Initial Dilution Ratio	1 part acidic solution to 10 parts cold water	To dissipate heat generated during neutralization.[7]
Neutralizing Agent	Sodium Bicarbonate (NaHCO₃) or 5-10% Sodium Carbonate (Na₂CO₃)	Weak bases ensure a more controlled and safer reaction.[7]
Target pH Range	6.0 - 9.0	To comply with typical wastewater discharge regulations.[7][13]
Post-Neutralization Flush	>20 parts water	To ensure the solution is thoroughly diluted in the sewer system.[7][13]

Experimental Protocol: Neutralization of Dilute Aqueous Glycocholic Acid

• Safety First: Perform this entire procedure in a fume hood while wearing full PPE. Be aware that the reaction can generate heat and carbon dioxide gas.[7][13]

• Dilution: In a large, appropriate container (e.g., a glass beaker), place a volume of cold water at least 10 times that of the acidic waste solution.

• Add Acid to Water: Slowly and carefully add the Glycocholic acid solution to the water while stirring continuously. Never add water to the acid. [7]

• Neutralization: While continuing to stir, slowly add small amounts of the neutralizing agent (e.g., sodium bicarbonate). Add the agent incrementally to control the rate of reaction and prevent excessive foaming or heat generation.

• pH Monitoring: Periodically check the pH of the solution using pH paper or a calibrated pH meter. Continue adding the base until the pH is stable within the neutral range (6.0-9.0).[7][13]

• Final Disposal: Once the solution is neutralized and has cooled to room temperature, it can be poured down the sanitary sewer, followed by a copious amount of flushing water (at least 20 times the volume of the neutralized solution).[7][13]

Disposal of Empty Containers

An empty container that held Glycocholic acid must be managed properly.

• Triple Rinsing: Rinse the container thoroughly with a suitable solvent (e.g., water) three times.[14]

• Rinsate Collection: The first rinsate must be collected and disposed of as hazardous chemical waste.[9] Subsequent rinsate may be neutralized and disposed of down the drain, pending local regulations.

• Final Disposal: Once triple-rinsed and air-dried, obliterate or remove the label, and dispose of the container according to institutional guidelines for non-hazardous solid waste (e.g., glass recycling).[9]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of Glycocholic acid waste.

Caption: Decision workflow for the disposal of Glycocholic acid waste.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. earth.utah.edu [earth.utah.edu]
• 7. benchchem.com [benchchem.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 13. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 14. vumc.org [vumc.org]

Personal protective equipment for handling Glycocholic acid (hydrate)

Essential Safety and Handling Guide for Glycocholic Acid (Hydrate)

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Glycocholic acid (hydrate). The following procedures for personal protective equipment, operational handling, and disposal are designed to ensure a safe laboratory environment.

Chemical Safety Summary

Different suppliers provide conflicting hazard classifications for Glycocholic acid (hydrate). While some classify it as non-hazardous[1], others identify it as a skin and eye irritant[2]. Given this discrepancy, it is imperative to handle the compound with care, adhering to the more stringent safety precautions.

Hazard Classification	Pictogram	Signal Word	Hazard Statements	Precautionary Statements
Skin Irritation (Category 2)	GHS07	Warning	H315: Causes skin irritation.	P264: Wash thoroughly after handling.[2] P280: Wear protective gloves/eye protection/face protection.[2] P302+P352: IF ON SKIN: Wash with plenty of water.[2]
Eye Irritation (Category 2A)	GHS07	Warning	H319: Causes serious eye irritation.	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure during the handling of Glycocholic acid (hydrate). The following table outlines the minimum PPE requirements for various laboratory operations.

Operation	Minimum PPE Requirement
Receiving & Unpacking	Laboratory coat, safety glasses, nitrile gloves.
Weighing (Solid Form)	Chemical-resistant laboratory coat, safety glasses with side shields (or goggles), double nitrile gloves. Perform in a chemical fume hood or a ventilated balance enclosure.
Solution Preparation	Chemical-resistant laboratory coat, chemical splash goggles, double nitrile gloves.[3] All work must be performed in a certified chemical fume hood.
General Handling (Solutions)	Laboratory coat, safety glasses, nitrile gloves.
Waste Disposal	Chemical-resistant laboratory coat, chemical splash goggles, heavy-duty nitrile gloves.

Operational Plan: Handling Protocol

Follow these step-by-step procedures for the safe handling of Glycocholic acid (hydrate) at every stage.

1. Receiving and Inspection:

• Upon receipt, inspect the container for any signs of damage or leakage.

• Verify that the label information matches the product ordered.

• Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.

2. Storage:

• Store in a tightly sealed container in a dry, cool, and well-ventilated area[4].

• Recommended storage temperature is desiccated at 4°C[5].

• Keep away from incompatible materials such as strong oxidizing agents[6].

3. Preparation and Use:

• Engineering Controls: Always handle Glycocholic acid (hydrate) in a certified chemical fume hood to minimize inhalation of dust or aerosols[4][6]. Use process enclosures or local exhaust ventilation.

• Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn[2][7]. Remove contaminated clothing immediately[1][4].

• Avoidance: Do not ingest, inhale, or allow contact with eyes, skin, or clothing[7]. Avoid generating dust.

Disposal Plan

Proper disposal of Glycocholic acid (hydrate) and associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Unused or expired Glycocholic acid (hydrate) must be disposed of as hazardous chemical waste. It should not be disposed of with household garbage or poured down the drain[2].

• Licensed Disposal: Offer excess and expired materials to a licensed hazardous material disposal company[4].

• Contaminated Materials: All materials that have come into contact with the chemical (e.g., gloves, absorbent pads, containers) must be collected in a sealed, labeled hazardous waste container.

• Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the disposal of this material are strictly followed[6].

Emergency Plan: Spill Response

Prompt and appropriate action is necessary in the event of a chemical spill. The response will depend on the scale and nature of the spill.

1. Immediate Actions:

• Alert all personnel in the immediate area.

• Evacuate non-essential personnel from the spill zone.

• If the chemical comes into contact with skin or eyes, use the nearest emergency shower or eyewash station immediately[8].

2. Spill Cleanup Protocol:

• Assess the Spill: Only trained personnel equipped with the proper PPE should clean up incidental spills[9].

• Containment: For liquid spills, create a dike around the spill using absorbent material to prevent it from spreading[10][11].

• Cleanup:

  • For solid spills, carefully scoop the material into a suitable waste disposal container. Avoid creating dust.

  • For liquid spills, use an inert absorbent material like vermiculite, sand, or commercial spill pillows[12].

  • Since this is an acid, use an acid neutralizer (e.g., sodium bicarbonate, soda ash) to neutralize the spill area. Apply from the outside edges inward[8][12].

• Final Decontamination: Once the spilled material is collected, clean the affected surface with soap and water[9].

• Waste Disposal: Place all cleanup residues and contaminated materials into a sealed, labeled container for hazardous waste disposal[8].

Below is a workflow diagram for handling a chemical spill.

Caption: Workflow for a laboratory chemical spill response.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. goldbio.com [goldbio.com]
• 6. cn.canbipharm.com [cn.canbipharm.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 9. 5.4 Chemical Spill Procedures [ehs.cornell.edu]
• 10. ccny.cuny.edu [ccny.cuny.edu]
• 11. ics-asso.org [ics-asso.org]
• 12. enhs.uark.edu [enhs.uark.edu]